Neucef

Core Science & Biosynthesis

Cefixime's Mechanism of Action Against Gram-Negative Bacteria: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cefixime (B193813), a third-generation oral cephalosporin, exhibits potent bactericidal activity against a wide spectrum of gram-negative bacteria. Its primary mechanism of action involves the targeted inhibition of bacterial cell wall synthesis, a process crucial for maintaining cellular integrity and viability. This technical guide provides a comprehensive analysis of the molecular and cellular events that underpin cefixime's efficacy. It delves into the specific interactions with penicillin-binding proteins (PBPs), the resultant morphological changes, and the key mechanisms of bacterial resistance. This document is intended to serve as a detailed resource, incorporating quantitative data, explicit experimental methodologies, and visual representations of the core pathways to support research and development in antimicrobial therapeutics.

Core Mechanism of Action: Inhibition of Peptidoglycan Synthesis

The bactericidal effect of cefixime is a direct consequence of its ability to disrupt the synthesis of peptidoglycan, the essential structural component of the bacterial cell wall. This process can be delineated into two critical stages: selective binding to penicillin-binding proteins and the subsequent inhibition of transpeptidation.

Preferential Binding to Penicillin-Binding Proteins (PBPs)

Cefixime exerts its antibacterial effect by covalently binding to and inactivating essential PBPs located in the periplasmic space of gram-negative bacteria.[1][2] These enzymes are crucial for the final steps of peptidoglycan synthesis, specifically the cross-linking of peptide side chains, which gives the cell wall its structural rigidity.[2]

In Escherichia coli, cefixime demonstrates a particularly high affinity for PBP3, as well as for PBP1a and PBP1b.[3][4] The preferential binding to PBP3 is a hallmark of many third-generation cephalosporins and is directly linked to the inhibition of septum formation during cell division.

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Caption: Cefixime binding to Penicillin-Binding Proteins (PBPs).

Inhibition of Transpeptidation and Downstream Cellular Effects

The covalent acylation of the active site serine of PBPs by cefixime renders the enzymes inactive. This inactivation directly inhibits the transpeptidase reaction, preventing the formation of peptide cross-links in the peptidoglycan sacculus. The consequences of this inhibition are profound and ultimately lethal to the bacterium.

The primary morphological effect observed following exposure of gram-negative bacteria to cefixime is the formation of long, filamentous cells.[3] This is a direct result of the potent inhibition of PBP3, which is essential for septum formation and cell division. While cell elongation, mediated by other PBPs, may continue for a period, the inability to divide leads to the formation of these aberrant filamentous structures.

Prolonged inhibition of peptidoglycan synthesis compromises the structural integrity of the cell wall, rendering the bacterium susceptible to osmotic lysis. The internal turgor pressure of the cell eventually overcomes the weakened cell wall, leading to cell death.

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// Edge Definitions PBP3_Inhibition -> Septum_Formation_Block; Septum_Formation_Block -> Cell_Division_Arrest; Cell_Division_Arrest -> Filamentation; Filamentation -> Cell_Wall_Weakening; Cell_Wall_Weakening -> Osmotic_Lysis; }``` Caption: Downstream cellular effects of PBP3 inhibition by cefixime.

Quantitative Data

PBP Binding Affinity

The binding affinity of cefixime to various PBPs is a key determinant of its antibacterial potency. This is typically quantified by the 50% inhibitory concentration (IC50), which is the concentration of the antibiotic required to inhibit 50% of the binding of a labeled penicillin derivative to a specific PBP. A lower IC50 value indicates a higher binding affinity.

Bacterial Species	PBP Target	IC50 (µg/mL)	Reference
Escherichia coli	PBP3	0.25
Escherichia coli	PBP1s	High Affinity*

Note: Specific IC50 values for cefixime against PBPs in Klebsiella pneumoniae, Proteus mirabilis, and Haemophilus influenzae are not readily available in the reviewed literature. However, third-generation cephalosporins generally exhibit high affinity for PBP3 in these species. [5][6]

Minimum Inhibitory Concentrations (MIC)

The MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation. The MIC50 and MIC90 represent the MICs required to inhibit the growth of 50% and 90% of isolates, respectively.

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Escherichia coli	≤0.25	≤0.25
Klebsiella pneumoniae	≤0.25	0.5
Proteus mirabilis	≤0.12	≤0.12
Haemophilus influenzae	0.03	0.06

Experimental Protocols

Determination of PBP Binding Affinity (Competitive Assay)

This protocol outlines a standard competitive binding assay to determine the IC50 of cefixime for specific PBPs.

1. Preparation of Bacterial Membranes:

• Grow the gram-negative bacterial strain of interest in a suitable broth medium to the mid-logarithmic phase.

• Harvest the cells by centrifugation at 4°C.

• Resuspend the cell pellet in a suitable buffer and lyse the cells using sonication or a French press.

• Isolate the cell membrane fraction by ultracentrifugation.

• Resuspend the membrane pellet in a storage buffer and determine the total protein concentration using a standard assay (e.g., Bradford or BCA).

2. Competitive Binding Assay:

• In a series of microcentrifuge tubes, incubate a fixed amount of the prepared bacterial membranes with increasing concentrations of unlabeled cefixime. Include a control tube with no cefixime.

• Incubate the mixtures for a specific time (e.g., 30 minutes) at a controlled temperature (e.g., 37°C) to allow cefixime to bind to the PBPs.

• Add a fixed, saturating concentration of a labeled penicillin derivative (e.g., fluorescently tagged Bocillin FL) to each tube. This will bind to any PBPs not already occupied by cefixime.

• Incubate to allow the labeled penicillin to bind to the available PBPs.

• Terminate the reaction by adding an excess of unlabeled penicillin or by rapid filtration.

3. Separation and Detection:

• Separate the PBP-bound labeled penicillin from the unbound label using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Visualize the labeled PBPs using an appropriate imaging system (e.g., fluorescence scanner).

4. Data Analysis:

• Quantify the intensity of the band for each PBP in each lane.

• Plot the percentage of labeled penicillin binding against the concentration of cefixime.

• Determine the IC50 value for each PBP, which is the concentration of cefixime that results in a 50% reduction in the binding of the labeled penicillin.

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Caption: Experimental workflow for determining PBP binding affinity.

Determination of Minimum Inhibitory Concentration (Broth Microdilution)

This protocol describes the broth microdilution method for determining the MIC of cefixime.

1. Preparation of Cefixime Dilutions:

• Prepare a stock solution of cefixime in a suitable solvent.

• Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a range of desired concentrations.

2. Inoculum Preparation:

• From a pure culture of the test organism grown on an agar (B569324) plate, select several colonies and suspend them in a sterile saline solution.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Inoculation and Incubation:

• Inoculate each well of the microtiter plate containing the cefixime dilutions with the prepared bacterial inoculum.

• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubate the plate at 35-37°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• After incubation, visually inspect the wells for turbidity.

• The MIC is the lowest concentration of cefixime at which there is no visible growth of the bacteria.

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Caption: Experimental workflow for MIC determination by broth microdilution.

Mechanisms of Resistance

The clinical efficacy of cefixime can be compromised by the development of bacterial resistance. The primary mechanisms of resistance in gram-negative bacteria include enzymatic degradation by β-lactamases, active efflux of the antibiotic, and alterations in the target PBPs.

β-Lactamase-Mediated Hydrolysis

The most common mechanism of resistance to β-lactam antibiotics is the production of β-lactamase enzymes. These enzymes hydrolyze the amide bond in the β-lactam ring of cefixime, rendering the antibiotic inactive. While cefixime is stable against many common plasmid-mediated and chromosomal β-lactamases, the emergence of extended-spectrum β-lactamases (ESBLs) poses a significant clinical challenge.

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Caption: β-Lactamase-mediated resistance to cefixime.

Efflux Pump-Mediated Resistance

Gram-negative bacteria can actively transport cefixime out of the cell via multidrug efflux pumps, such as those belonging to the Resistance-Nodulation-Division (RND) family. T[7]hese pumps are tripartite systems that span the inner membrane, periplasm, and outer membrane, effectively reducing the intracellular concentration of the antibiotic to sub-inhibitory levels.

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Caption: Efflux pump-mediated resistance to cefixime.

Alteration of Penicillin-Binding Proteins

Mutations in the genes encoding PBPs can lead to structural changes in these target enzymes, reducing their binding affinity for cefixime. T[8]his mechanism of resistance is particularly significant in Neisseria gonorrhoeae, where specific amino acid substitutions in PBP2 are associated with reduced susceptibility to cefixime. T[8]hese alterations prevent cefixime from effectively inhibiting peptidoglycan synthesis, allowing the bacteria to survive in the presence of the antibiotic.

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Caption: Resistance to cefixime via alteration of PBPs.

Conclusion

Cefixime remains a clinically important oral antibiotic for the treatment of infections caused by susceptible gram-negative bacteria. Its potent bactericidal activity is a direct result of its high affinity for and subsequent inhibition of essential penicillin-binding proteins, leading to a cascade of events culminating in cell lysis. A thorough understanding of its mechanism of action, coupled with quantitative data on its activity and detailed knowledge of resistance mechanisms, is paramount for its effective clinical use and for the development of novel strategies to combat antimicrobial resistance. The data, protocols, and visualizations presented in this guide offer a comprehensive resource for the scientific community engaged in the ongoing effort to understand and overcome the challenges of bacterial infectious diseases.

References

• 1. m.youtube.com [m.youtube.com]
• 2. nbinno.com [nbinno.com]
• 3. THE MECHANISM OF ACTION OF CEFIXIME, A NEW ORAL CEPHALOSPORIN [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. First Penicillin-Binding Protein Occupancy Patterns of β-Lactams and β-Lactamase Inhibitors in Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of cefepime, cefpirome, and cefaclidine binding affinities for penicillin-binding proteins in Escherichia coli K-12 and Pseudomonas aeruginosa SC8329 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amino acid substitutions in mosaic penicillin-binding protein 2 associated with reduced susceptibility to cefixime in clinical isolates of Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amino Acid Substitutions in Mosaic Penicillin-Binding Protein 2 Associated with Reduced Susceptibility to Cefixime in Clinical Isolates of Neisseria gonorrhoeae - PMC [pmc.ncbi.nlm.nih.gov]

Cefadroxil's Bactericidal Spectrum: A Technical Guide for Researchers

An in-depth exploration of the bactericidal activity, mechanisms, and testing methodologies for the first-generation cephalosporin (B10832234), cefadroxil (B1668780).

Introduction

Cefadroxil is a first-generation cephalosporin antibiotic with a broad spectrum of activity against many Gram-positive and some Gram-negative bacteria.[1] As a semi-synthetic derivative of cephalexin, it is utilized for treating mild to moderate infections, particularly those of the skin and soft tissues, upper respiratory tract, and urinary tract.[1] This technical guide provides a comprehensive overview of the in vitro bactericidal spectrum of cefadroxil, details established experimental protocols for its evaluation, and elucidates its mechanism of action for researchers, scientists, and drug development professionals.

Mechanism of Action

Cefadroxil, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[2][3] The primary target of cefadroxil is a group of enzymes known as penicillin-binding proteins (PBPs), which are essential for the final steps of peptidoglycan synthesis.[4] Peptidoglycan provides structural integrity to the bacterial cell wall. By binding to and inactivating these PBPs, cefadroxil disrupts the cross-linking of peptidoglycan chains.[4] This leads to a weakened cell wall that is unable to withstand the internal osmotic pressure, ultimately resulting in cell lysis and bacterial death.[2]

Mechanism of action of Cefadroxil.

In Vitro Bactericidal Spectrum

The in vitro activity of cefadroxil has been evaluated against a variety of clinical isolates. The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data from various studies. It is important to note that specific clinical breakpoints for cefadroxil are not currently provided by the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[1]

Gram-Positive Bacteria

Bacterial Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MBC Range (µg/mL)
Staphylococcus aureus (Methicillin-Susceptible)	48	-	2	4	-
Staphylococcus aureus	35	2-128	-	4	>128
Streptococcus pyogenes	-	-	-	-	-
Streptococcus pneumoniae	-	-	-	-	-

MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of isolates are inhibited, respectively. Dashes indicate that the data was not specified in the cited sources.

Gram-Negative Bacteria

Bacterial Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MBC Range (µg/mL)
Escherichia coli	35	8-256	-	16	>256
Klebsiella pneumoniae	26	6.25-25	-	-	-
Proteus mirabilis	-	-	-	-	-

MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of isolates are inhibited, respectively. Dashes indicate that the data was not specified in the cited sources.

Experimental Protocols

The determination of the in vitro bactericidal spectrum of cefadroxil is primarily conducted using standardized methods such as broth microdilution, Kirby-Bauer disk diffusion, and time-kill assays.

Broth Microdilution Method (MIC and MBC Determination)

This method is used to determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of an antibiotic.

Protocol:

• Preparation of Cefadroxil Dilutions: A stock solution of cefadroxil is prepared in a suitable solvent and serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate to achieve a range of concentrations (e.g., 0.25 to 256 µg/mL).[5]

• Inoculum Preparation: A standardized suspension of the clinical isolate is prepared to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.[1]

• Inoculation: Each well of the microtiter plate containing the different cefadroxil concentrations is inoculated with the bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are also included.[1]

• Incubation: The microtiter plates are incubated at 35-37°C for 16-20 hours in ambient air.[1]

• MIC Determination: The MIC is recorded as the lowest concentration of cefadroxil that completely inhibits visible growth of the organism.[1]

• MBC Determination: To determine the MBC, a small aliquot (e.g., 10 µL) from each well showing no visible growth is subcultured onto a suitable agar (B569324) medium. The plates are then incubated at 35-37°C for 18-24 hours. The MBC is the lowest concentration of the antibiotic that results in a ≥99.9% reduction in the initial inoculum count.

Workflow for MIC and MBC determination.

Kirby-Bauer Disk Diffusion Method

This method assesses the susceptibility of a bacterial isolate to an antibiotic based on the size of the zone of growth inhibition around a disk impregnated with the antibiotic.

Protocol:

• Inoculum Preparation: A standardized suspension of the clinical isolate is prepared as described for the broth microdilution method.[1]

• Inoculation of Agar Plate: A sterile cotton swab is dipped into the standardized bacterial suspension and streaked evenly across the entire surface of a Mueller-Hinton agar plate to ensure confluent growth.[1]

• Disk Application: A paper disk impregnated with a specific amount of cefadroxil (e.g., 30 µg) is placed on the surface of the inoculated agar plate.[6]

• Incubation: The plate is incubated at 35-37°C for 16-24 hours.[1]

• Zone of Inhibition Measurement: The diameter of the zone of complete growth inhibition around the disk is measured in millimeters. The interpretation of susceptible, intermediate, or resistant is based on established zone diameter breakpoints, though specific CLSI or EUCAST breakpoints for cefadroxil are lacking.[1][6]

Workflow for Kirby-Bauer disk diffusion test.

Time-Kill Assay

This method evaluates the rate and extent of bactericidal activity of an antibiotic over time.

Protocol:

• Inoculum Preparation: A standardized bacterial suspension is prepared in a suitable broth medium to a final concentration of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

• Exposure to Cefadroxil: Cefadroxil is added to the bacterial suspension at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC). A growth control without the antibiotic is also included.[7]

• Incubation and Sampling: The cultures are incubated at 35-37°C with agitation. Aliquots are removed at predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours).[8]

• Viable Cell Counting: The samples are serially diluted and plated on a suitable agar medium to determine the number of viable bacteria (CFU/mL) at each time point.

• Data Analysis: The results are plotted as the log₁₀ CFU/mL versus time. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in the initial inoculum count.[9]

Conclusion

Cefadroxil remains a clinically relevant first-generation cephalosporin with a well-defined mechanism of action and a bactericidal spectrum primarily targeting Gram-positive cocci and some Gram-negative bacilli. The standardized methodologies outlined in this guide are crucial for the accurate in vitro assessment of its efficacy. For drug development professionals and researchers, a thorough understanding of these protocols and the interpretation of the resulting data is essential for the continued evaluation of cefadroxil's role in combating bacterial infections and for the development of new antimicrobial agents. The lack of established CLSI and EUCAST breakpoints for cefadroxil underscores the importance of standardized local testing and data interpretation.

References

• 1. benchchem.com [benchchem.com]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsi.org [ijpsi.org]
• 6. The in-vitro activity of cefadroxil, and the interpretation of disc-susceptibility testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. actascientific.com [actascientific.com]
• 8. page-meeting.org [page-meeting.org]
• 9. emerypharma.com [emerypharma.com]

Cefixime (Neucef) Binding Affinity to Penicillin-Binding Proteins: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the binding affinity of Cefixime (B193813) (Neucef), a third-generation oral cephalosporin, to its primary molecular targets, the penicillin-binding proteins (PBPs). A thorough understanding of these interactions is fundamental to elucidating its mechanism of action, predicting its antibacterial spectrum, and informing the development of novel β-lactam antibiotics. This document collates available quantitative binding data, details the experimental methodologies for affinity determination, and presents visual representations of the underlying biochemical pathways and experimental workflows.

Introduction: The Critical Role of Penicillin-Binding Proteins

Bacterial cell wall integrity is paramount for survival, providing structural support and protection against osmotic stress. The synthesis of peptidoglycan, the primary component of the bacterial cell wall, is orchestrated by a series of enzymes known as penicillin-binding proteins (PBPs). These enzymes catalyze the final transpeptidation step in peptidoglycan assembly, forming the cross-links that give the cell wall its rigidity.

Cefixime, like other β-lactam antibiotics, exerts its bactericidal effect by targeting and inactivating these essential enzymes. By mimicking the D-Ala-D-Ala substrate of the transpeptidase domain of PBPs, cefixime forms a stable, covalent acyl-enzyme complex, effectively halting peptidoglycan synthesis. This disruption leads to a compromised cell wall, ultimately resulting in cell lysis and bacterial death. The specific binding affinity of cefixime for the various PBPs within different bacterial species dictates its spectrum of activity and clinical efficacy.

Quantitative Analysis of Cefixime-PBP Binding Affinity

The binding affinity of cefixime to various PBPs is typically quantified by the 50% inhibitory concentration (IC50) or the inhibitor dissociation constant (ID50). A lower value indicates a higher binding affinity. The following tables summarize the available quantitative data for cefixime's binding to PBPs in key bacterial pathogens.

Bacterial Species	PBP Target	Binding Affinity (ID50 in µg/mL)	Notes
Escherichia coli C600	PBP 3	0.25[1]	Cefixime shares the same affinity for PBP 3 as cefetamet (B193807) in this strain.[1]
PBP 1s	20-fold higher affinity than cefetamet	Cefixime demonstrates a significantly stronger binding to PBP 1s compared to cefetamet.[1]

Bacterial Species	Strain	PBP Target	Binding Affinity (IC50 in mg/L)
Neisseria gonorrhoeae	ATCC 19424	PBP2	0.01
Neisseria gonorrhoeae	ATCC 49226	PBP2	0.01

Qualitative Binding Affinity Data:

• Haemophilus influenzae : Cefixime demonstrates high affinity for PBPs 3, 1a, and 1b.[2]

• Moraxella catarrhalis : All tested clinical isolates were susceptible to cefixime, indicating effective PBP binding.

• Streptococcus pneumoniae : The literature suggests that cefixime has limited in vitro activity against isolates with reduced susceptibility to penicillin, which is often due to alterations in PBPs.[2]

• Staphylococcus aureus : Cefixime generally exhibits little activity against Staphylococcus aureus.[3]

Experimental Protocols for Determining PBP Binding Affinity

The determination of cefixime's binding affinity to PBPs is primarily achieved through competitive binding assays. These assays measure the ability of unlabeled cefixime to compete with a labeled β-lactam (e.g., radiolabeled penicillin G or a fluorescent penicillin derivative like Bocillin™ FL) for binding to PBPs.

Competitive PBP Binding Assay Protocol

Objective: To determine the concentration of cefixime required to inhibit 50% of the binding of a labeled penicillin to specific PBPs.

Materials:

• Bacterial strain of interest

• Cefixime

• Labeled penicillin (e.g., [³H]benzylpenicillin or Bocillin™ FL)

• Growth medium

• Lysis buffer

• Ultracentrifuge

• Scintillation counter or fluorescence imager

• SDS-PAGE apparatus

Methodology:

• Preparation of Bacterial Membranes:

  • Culture the bacterial strain of interest to the mid-logarithmic phase of growth.

  • Harvest the cells by centrifugation.

  • Wash the cell pellet with an appropriate buffer.

  • Resuspend the cells in lysis buffer and disrupt them using sonication or a French press.

  • Isolate the cell membranes, which contain the PBPs, by ultracentrifugation.

  • Resuspend the membrane pellet in a suitable buffer and determine the protein concentration.

• Competitive Binding Assay:

  • In a series of tubes, incubate a fixed amount of the prepared bacterial membranes with increasing concentrations of unlabeled cefixime.

  • Include a control tube with no cefixime.

  • After a defined incubation period, add a constant, saturating concentration of the labeled penicillin to each tube.

  • Incubate further to allow the labeled penicillin to bind to any PBPs not occupied by cefixime.

• Separation and Detection:

  • Terminate the binding reaction.

  • Separate the PBP-bound labeled penicillin from the unbound label. This is commonly achieved by SDS-PAGE.

• Quantification and Data Analysis:

  • Quantify the amount of labeled penicillin bound to each PBP band using densitometry (for fluorescent labels) or scintillation counting (for radiolabels).

  • Plot the percentage of inhibition of labeled penicillin binding against the concentration of cefixime.

  • Determine the IC50 value, which is the concentration of cefixime that causes a 50% reduction in the binding of the labeled penicillin.

Visualizing the Molecular Interactions and Experimental Processes

Mechanism of Action: Inhibition of Peptidoglycan Synthesis

The following diagram illustrates the mechanism by which cefixime inhibits bacterial cell wall synthesis through its interaction with PBPs.

Caption: Cefixime inhibits the transpeptidation step of peptidoglycan synthesis by binding to PBPs.

Experimental Workflow: Competitive PBP Binding Assay

The following diagram outlines the key steps in the experimental workflow for determining the binding affinity of cefixime to PBPs.

References

• 1. PBP binding and periplasmic concentration as determinants of the antibacterial activities of three new oral cephalosporins in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Cefixime. A review of its antibacterial activity. Pharmacokinetic properties and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Pharmacokinetics of Cefixime Oral Suspension: A Technical Guide

This technical guide provides a comprehensive overview of the pharmacokinetics of cefixime (B193813) oral suspension, tailored for researchers, scientists, and drug development professionals. It delves into the absorption, distribution, metabolism, and excretion of the drug, supported by quantitative data, detailed experimental methodologies, and visual representations of key processes.

Pharmacokinetic Profile of Cefixime Oral Suspension

Cefixime is a third-generation cephalosporin (B10832234) antibiotic administered orally. Its pharmacokinetic profile is characterized by incomplete but reliable absorption, distribution into various body fluids, minimal metabolism, and excretion primarily through renal and biliary pathways.

Absorption

Following oral administration, cefixime is approximately 40% to 50% absorbed from the gastrointestinal tract.[1][2][3][4][5] The oral suspension formulation generally exhibits greater bioavailability compared to the tablet form. Specifically, the area under the concentration-time curve (AUC) and the maximum plasma concentration (Cmax) are approximately 26.4% and 20.7% greater, respectively, with the oral suspension compared to the tablet at the same dose.[1]

The presence of food does not significantly alter the extent of absorption (AUC) but can delay the time to reach maximum concentration (Tmax) by about 0.8 to 1 hour.[2][3][6] Therefore, cefixime oral suspension can be administered without regard to meals.[4][7]

Distribution

Cefixime is widely distributed in body tissues and fluids.[8] Serum protein binding is approximately 65-70%, primarily to albumin, and is independent of drug concentration.[7][9][10] The volume of distribution averages 0.1 L/kg.[11] The drug achieves high concentrations in bile and urine and is also known to cross the placenta.[12]

Metabolism

There is no evidence of significant in-vivo metabolism of cefixime.[1][9][13] The drug is primarily cleared from the body unchanged.

Excretion

Cefixime is eliminated from the body through both renal and biliary mechanisms.[1] Approximately 50% of the absorbed dose is excreted unchanged in the urine within 24 hours.[1][9] A smaller portion, about 10%, is excreted in the stool.[14] The elimination half-life (T½) is typically between 3 to 4 hours and is not dose-dependent.[1][7]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters for cefixime oral suspension in different populations and under various conditions.

Table 1: Pharmacokinetic Parameters of Cefixime Oral Suspension in Healthy Adults

Parameter	Value	Conditions	Reference
Bioavailability	40% - 50%	Oral	[1][4]
Tmax (Time to Peak)	~4 hours	200 mg / 400 mg single dose	[1]
3.98 hours	200 mg single dose (fasting)	[14]
Cmax (Peak Concentration)	~2 mcg/mL	200 mg single dose	[1]
3.47 ng/mL	200 mg single dose (fasting)	[14]
AUC₀₋∞	25.96 ng.hr/mL	200 mg single dose (fasting)	[14]
Elimination Half-Life (T½)	3 - 4 hours	Not dose-dependent	[1][7]
3.16 hours	200 mg single dose (fasting)	[14]
Protein Binding	~65%	Concentration-independent	[9]
Urinary Excretion	~50% of absorbed dose	Unchanged, within 24 hours	[1]

Table 2: Pharmacokinetic Parameters of Cefixime Oral Suspension in Pediatric Patients

Parameter	Value	Conditions	Reference
Cmax (Peak Concentration)	4.04 µg/mL	8 mg/kg single dose (6-13 years)	[15]
3.1 µg/mL (mean)	8 mg/kg single dose (2-22 months)	[16]
Tmax (Time to Peak)	3.2 hours	8 mg/kg single dose (6-13 years)	[15]
4.5 hours (mean)	8 mg/kg single dose (2-22 months)	[16]
AUC	33.07 µg.hr/mL	8 mg/kg single dose (6-13 years)	[15]
Elimination Half-Life (T½)	3.91 hours	8 mg/kg single dose (6-13 years)	[15]
2.6 - 5.6 hours	8 mg/kg single dose (2-22 months)	[16]
Apparent Total Clearance	4.74 mL/min/kg	8 mg/kg single dose (6-13 years)	[15]
Urinary Excretion	~15% of administered dose	Unchanged	[15]

Experimental Protocols & Methodologies

Pharmacokinetic studies of cefixime oral suspension typically employ rigorous methodologies to ensure accurate and reproducible results.

Study Design

A common approach is the single-dose, randomized, two-period, two-sequence, crossover bioequivalence study.[14][17][18] This design involves administering both a test and a reference formulation to the same group of subjects with a washout period (e.g., one week) between doses.[14][17][18] This minimizes inter-subject variability. Studies evaluating the effect of food may use a similar crossover design where subjects receive the drug under both fasting and fed conditions.[6]

Subject Population

Studies are typically conducted in healthy adult male subjects under fasting conditions to assess bioequivalence.[14][17][18] Pediatric studies involve children within specific age and weight ranges to determine pharmacokinetic parameters in that population.[15][16] All participants undergo thorough health screenings, including physical examinations and laboratory tests, to ensure they meet the inclusion criteria.[18]

Drug Administration and Sample Collection

A single oral dose of cefixime suspension is administered to subjects, often after an overnight fast.[18] Serial blood samples are collected at predetermined time points before and up to 24 hours post-dosing.[14][17][18] For excretion studies, complete urine collections are also performed over a 24-hour period.[15] Plasma is separated from the blood samples by centrifugation and stored frozen until analysis.

Bioanalytical Method

The concentration of cefixime in plasma and urine is determined using validated high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[15][19][20][21]

• Sample Preparation: A common technique for plasma samples is protein precipitation, where a solvent like acetonitrile (B52724) is added to precipitate proteins, followed by centrifugation to separate the supernatant containing the drug.[21]

• Chromatographic Separation: The extracted sample is injected into an HPLC system equipped with a suitable column (e.g., C18).[20][21] A mobile phase, a mixture of solvents like ammonium (B1175870) formate (B1220265) buffer and methanol, is used to separate cefixime from other components in the sample.[21]

• Detection: Cefixime is detected using a UV detector at a specific wavelength or, for higher sensitivity and specificity, a tandem mass spectrometer (MS/MS).[19][20][21] The method is validated for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.[19][21]

Visualizing Key Processes

The following diagrams illustrate the mechanism of action of cefixime, a typical experimental workflow for a pharmacokinetic study, and the ADME (Absorption, Distribution, Metabolism, and Excretion) pathway.

Caption: ADME pathway of cefixime oral suspension.

Caption: Experimental workflow for a bioequivalence study.

Caption: Cefixime's mechanism of inhibiting cell wall synthesis.

References

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. droracle.ai [droracle.ai]
• 3. droracle.ai [droracle.ai]
• 4. docetp.mpa.se [docetp.mpa.se]
• 5. Cefixime use in children: When and why - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The pharmacokinetics of cefixime in the fasted and fed state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Pharmacokinetic properties of cefixime] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Cefixime | C16H15N5O7S2 | CID 5362065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. An Overview of the Protein Binding of Cephalosporins in Human Body Fluids: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The pharmacokinetic and bactericidal characteristics of oral cefixime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cefixime - Wikipedia [en.wikipedia.org]
• 13. DailyMed - CEFIXIME tablet [dailymed.nlm.nih.gov]
• 14. japer.in [japer.in]
• 15. Pharmacokinetics of cefixime in children with urinary tract infections after a single oral dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. karger.com [karger.com]
• 17. japer.in [japer.in]
• 18. researchgate.net [researchgate.net]
• 19. juniperpublishers.com [juniperpublishers.com]
• 20. [Determination of cefixime in human plasma and urine using high performance liquid chromatography column switching technique] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. juniperpublishers.com [juniperpublishers.com]

The Core Mechanism of Cefadroxil: A Technical Guide to the Inhibition of Bacterial Cell Wall Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cefadroxil (B1668780), a first-generation cephalosporin (B10832234) antibiotic, remains a crucial tool in the clinical management of bacterial infections. Its efficacy is rooted in a precise molecular mechanism: the targeted disruption of bacterial cell wall synthesis. This in-depth technical guide elucidates the mode of action of Cefadroxil, providing a comprehensive overview for researchers, scientists, and drug development professionals. The guide details the molecular interactions, enzymatic inhibition, and resultant bactericidal effects. Furthermore, it presents quantitative data on its in vitro activity and outlines key experimental protocols for its study.

Introduction: The Imperative of the Bacterial Cell Wall

The bacterial cell wall is an essential extracellular structure that provides mechanical rigidity, maintains osmotic stability, and dictates cell shape. In many pathogenic bacteria, this wall is primarily composed of peptidoglycan, a complex polymer of alternating N-acetylglucosamine (NAG) and N-acetylmuramic acid (NAM) residues cross-linked by short peptide chains.[1] The integrity of this peptidoglycan sacculus is paramount for bacterial survival, making its synthesis an attractive target for antimicrobial agents.[1][2]

Cefadroxil is a semi-synthetic, first-generation cephalosporin, a class of β-lactam antibiotics.[3] Like other β-lactams, its primary mechanism of action is the inhibition of the final stages of peptidoglycan synthesis, leading to a weakened cell wall and subsequent cell lysis.[4][5]

The Molecular Mechanism of Cefadroxil Action

The bactericidal activity of Cefadroxil is a multi-step process initiated by its interaction with specific bacterial enzymes known as penicillin-binding proteins (PBPs).[1][2]

Targeting Penicillin-Binding Proteins (PBPs)

PBPs are a group of membrane-associated enzymes that catalyze the final steps of peptidoglycan assembly.[6] These proteins are characterized by their ability to bind penicillin and other β-lactam antibiotics. The key enzymatic activity of many PBPs is transpeptidation, the process of forming peptide cross-links between adjacent glycan chains, which provides the structural integrity of the cell wall.[1]

Inhibition of Transpeptidation

Cefadroxil's molecular structure, specifically its β-lactam ring, mimics the D-alanyl-D-alanine terminal of the peptidoglycan precursor peptides.[7] This structural similarity allows Cefadroxil to act as a suicide inhibitor, binding to the active site of the PBP transpeptidase domain.[6] The strained amide bond in the β-lactam ring is highly reactive and forms a stable, covalent acyl-enzyme intermediate with a serine residue in the PBP active site.[8] This acylation effectively inactivates the PBP, preventing it from carrying out the essential transpeptidation reaction.[4][5]

Consequence of PBP Inhibition: Cell Lysis

The inhibition of transpeptidation by Cefadroxil results in the formation of a defective and weakened peptidoglycan layer.[1] Without the necessary cross-linking, the cell wall can no longer withstand the internal osmotic pressure of the bacterial cytoplasm. This leads to a loss of structural integrity, uncontrolled water influx, and ultimately, cell lysis and death.[2] Some evidence also suggests that Cefadroxil may interfere with bacterial autolysin inhibitors, further contributing to cell wall degradation.[4]

Figure 1: Cefadroxil's inhibition of bacterial cell wall synthesis.

Quantitative In Vitro Activity of Cefadroxil

The in vitro potency of an antibiotic is commonly quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism.[9] The MIC50 and MIC90 values represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.

Bacterial Species	No. of Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference(s)
Staphylococcus aureus (MSSA)	48	-	2	4	[10]
Staphylococcus aureus (clinical isolates)	35	2-128	-	-	[11]
Streptococcus pyogenes	-	-	-	-	[12]
Escherichia coli (clinical isolates)	35	8-256	-	-	[11]

Note: Data for Streptococcus pyogenes was qualitatively described as susceptible but specific MIC values were not found in the provided search results.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method is a standardized procedure for determining the MIC of an antimicrobial agent against a specific bacterial isolate.[13][14][15]

Materials:

• Cefadroxil powder of known potency

• Sterile Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Standardized bacterial inoculum (0.5 McFarland standard, diluted to ~5x10^5 CFU/mL)

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Cefadroxil Dilutions: Prepare a stock solution of Cefadroxil. Perform serial two-fold dilutions in MHB across the wells of a 96-well plate to achieve a range of concentrations.[16]

• Inoculation: Inoculate each well (except for a sterility control well containing only broth) with the standardized bacterial suspension. A positive control well containing broth and inoculum without antibiotic should also be included.[13]

• Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours.[15]

• Interpretation: The MIC is determined as the lowest concentration of Cefadroxil in which there is no visible turbidity (growth) as observed with the naked eye.[9][16]

Figure 2: Experimental workflow for MIC determination by broth microdilution.

Penicillin-Binding Protein (PBP) Competitive Binding Assay

This assay is used to determine the binding affinity of a β-lactam antibiotic to specific PBPs.[7][17]

Materials:

• Bacterial cell membranes containing PBPs

• Cefadroxil solution at various concentrations

• Fluorescently labeled β-lactam probe (e.g., Bocillin FL)

• SDS-PAGE equipment

• Fluorescence imager

Procedure:

• Preparation of Bacterial Membranes: Grow the bacterial strain of interest and harvest the cells. Lyse the cells and isolate the membrane fraction, which is rich in PBPs, via ultracentrifugation.[17]

• Competitive Binding: Incubate aliquots of the bacterial membranes with increasing concentrations of Cefadroxil for a defined period (e.g., 30 minutes at 37°C).[17]

• Fluorescent Labeling: Add a saturating concentration of a fluorescent penicillin derivative to the reaction mixtures. This probe will bind to any PBPs that are not already occupied by Cefadroxil.[17]

• SDS-PAGE and Visualization: Separate the membrane proteins by SDS-polyacrylamide gel electrophoresis. Visualize the fluorescently labeled PBPs using a fluorescence imager. The intensity of the fluorescent signal for each PBP will be inversely proportional to the binding affinity of Cefadroxil.[17]

• Quantification: Quantify the fluorescence intensity of each PBP band. The 50% inhibitory concentration (IC50) can then be calculated, which represents the concentration of Cefadroxil required to inhibit 50% of the binding of the fluorescent probe. A lower IC50 value indicates a higher binding affinity.[17]

Figure 3: Experimental workflow for PBP competitive binding assay.

Structure-Activity Relationship

The antibacterial activity of Cefadroxil is intrinsically linked to its chemical structure. The core 7-aminocephalosporanic acid nucleus, featuring the β-lactam ring fused to a dihydrothiazine ring, is essential for its mechanism of action.[18] The R1 side chain at position 7 influences the antibacterial spectrum and affinity for PBPs, while modifications at the R2 position at C-3 can affect pharmacokinetic properties.[19] The p-hydroxyphenylglycyl side chain of Cefadroxil contributes to its activity against both Gram-positive and some Gram-negative bacteria.[20]

Figure 4: Structure-activity relationship of Cefadroxil.

Conclusion

Cefadroxil's mode of action is a well-characterized example of targeted antibiotic therapy. By specifically inhibiting the transpeptidase activity of penicillin-binding proteins, it effectively disrupts the synthesis of the bacterial cell wall, leading to cell death.[1][2][4] This in-depth guide provides a foundational understanding of this mechanism, supported by quantitative data and detailed experimental protocols. For researchers and professionals in drug development, a thorough comprehension of these core principles is essential for the rational design of new antimicrobial agents and for optimizing the use of existing therapies in the face of evolving bacterial resistance.

References

• 1. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 2. Exploring Cefadroxil's Revolutionary R&D Successes and its Mechanism of Action on Drug Target [synapse.patsnap.com]
• 3. goldbio.com [goldbio.com]
• 4. Cefadroxil | C16H17N3O5S | CID 47965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Streptococcus pneumoniae D39 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Cálculo de propiedades moleculares de 5 cefalosporinas: cefradina, cefalexina, cefadroxilo, cefprozilo y ceftobiprole | Cruz Cruz | Medisur [medisur.sld.cu]
• 9. bio.libretexts.org [bio.libretexts.org]
• 10. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpsi.org [ijpsi.org]
• 12. Cefadroxil, a new broad-spectrum cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. microbe-investigations.com [microbe-investigations.com]
• 14. benchchem.com [benchchem.com]
• 15. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances | Springer Nature Experiments [experiments.springernature.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Inhibition of peptidoglycan transpeptidase by beta-lactam antibiotics: structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Penicillin and cephalosporin cross-reactivity: role of side chain and synthetic cefadroxil epitopes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Vanguard of Defense: An In-depth Technical Guide to the Antibacterial Activity of Third-Generation Cephalosporins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the antibacterial activity of third-generation cephalosporins, a pivotal class of β-lactam antibiotics. We delve into their mechanism of action, spectrum of activity supported by quantitative data, and the prevalent mechanisms of bacterial resistance. Detailed experimental protocols for key research methodologies are provided to facilitate reproducible studies in the laboratory. Furthermore, this guide utilizes Graphviz visualizations to clearly illustrate complex biological pathways and experimental workflows, offering a deeper understanding of the science underpinning these critical therapeutic agents.

Mechanism of Action: Disrupting the Bacterial Fortress

Third-generation cephalosporins exert their bactericidal effect by inhibiting the synthesis of the bacterial cell wall, a structure essential for maintaining cell integrity and shape.[1][2][3][4] The primary target of these antibiotics is a group of bacterial enzymes known as penicillin-binding proteins (PBPs).[1][2][5]

The process unfolds as follows:

• Inhibition of Transpeptidase Activity: Third-generation cephalosporins mimic the D-Ala-D-Ala moiety of the natural peptidoglycan substrate. This structural similarity allows them to bind to the active site of PBPs.[5]

• Formation of a Stable Acyl-Enzyme Complex: The β-lactam ring of the cephalosporin (B10832234) is cleaved, and a covalent bond is formed with a serine residue in the PBP active site. This creates a stable, inactive acyl-enzyme complex.

• Disruption of Peptidoglycan Synthesis: The inactivation of PBPs prevents the cross-linking of peptidoglycan chains, the final and crucial step in cell wall synthesis.[4]

• Cell Lysis: The weakened cell wall can no longer withstand the internal osmotic pressure, leading to cell lysis and bacterial death.[6]

The following diagram illustrates the bacterial cell wall synthesis pathway and the point of inhibition by third-generation cephalosporins.

Caption: Bacterial Cell Wall Synthesis and Inhibition by Cephalosporins.

Spectrum of Antibacterial Activity

Third-generation cephalosporins exhibit a broad spectrum of activity, with enhanced efficacy against Gram-negative bacteria compared to their predecessors.[1][5] This is partly due to their increased stability against many β-lactamases produced by Gram-negative organisms.[7] However, their activity against Gram-positive cocci is generally less potent than that of first-generation cephalosporins.[2]

Quantitative Data on Antibacterial Activity

The minimum inhibitory concentration (MIC) is a key quantitative measure of an antibiotic's potency. The MIC90 represents the concentration of the drug required to inhibit the growth of 90% of a panel of bacterial isolates. The following tables summarize the MIC90 values for several common third-generation cephalosporins against clinically relevant pathogens.

Table 1: In Vitro Activity of Ceftriaxone

Bacterial Species	Number of Isolates	MIC90 (μg/mL)
Escherichia coli (non-ESBL)	-	0.25[8]
Streptococcus pneumoniae (penicillin-susceptible)	-	≤ 0.07[9]
Streptococcus pneumoniae (penicillin-intermediate)	146	0.5[10]
Streptococcus pneumoniae (penicillin-resistant)	188	1.0[10]

Table 2: In Vitro Activity of Ceftazidime

Bacterial Species	Number of Isolates	MIC90 (μg/mL)
Pseudomonas aeruginosa	7,062	8[11]
Enterobacteriaceae	-	>8[12]

Table 3: In Vitro Activity of Cefixime

Bacterial Species	Number of Isolates	MIC90 (μg/mL)
Neisseria gonorrhoeae	-	-

Table 4: In Vitro Activity of Cefotaxime

Bacterial Species	Number of Isolates	MIC90 (μg/mL)
Streptococcus pneumoniae (penicillin-susceptible)	666	-
Streptococcus pneumoniae (penicillin-intermediate)	146	1.0[10]
Streptococcus pneumoniae (penicillin-resistant)	188	2.0[10]

Mechanisms of Bacterial Resistance

The emergence of bacterial resistance is a significant challenge to the clinical efficacy of third-generation cephalosporins. The primary mechanisms of resistance include:

• β-Lactamase Production: This is the most common mechanism of resistance. β-lactamase enzymes hydrolyze the β-lactam ring of cephalosporins, rendering them inactive.[2] The production of extended-spectrum β-lactamases (ESBLs) is a particular concern as they can inactivate a wide range of β-lactam antibiotics, including third-generation cephalosporins.[7]

• Alteration of Penicillin-Binding Proteins (PBPs): Mutations in the genes encoding PBPs can reduce the binding affinity of cephalosporins to their target, thereby decreasing their effectiveness.

• Reduced Permeability: Changes in the outer membrane porin channels of Gram-negative bacteria can restrict the entry of cephalosporins into the cell, preventing them from reaching their PBP targets.

• Efflux Pumps: Some bacteria possess efflux pumps that actively transport cephalosporins out of the cell, maintaining a low intracellular concentration of the antibiotic.

The following diagram illustrates the logical flow of cephalosporin action and the points at which resistance mechanisms can interfere.

Caption: Cephalosporin Action and Resistance Mechanisms.

Experimental Protocols

Accurate and reproducible experimental data are the cornerstone of antibiotic research. This section provides detailed methodologies for key in vitro assays used to evaluate the antibacterial activity of third-generation cephalosporins.

Antimicrobial Susceptibility Testing (AST)

AST is performed to determine the susceptibility of a bacterial isolate to a range of antibiotics. The two most common methods are the Kirby-Bauer disk diffusion test and the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).

This method involves placing antibiotic-impregnated paper disks on an agar (B569324) plate inoculated with the test organism. The diameter of the zone of growth inhibition around each disk is measured and interpreted according to standardized criteria.

Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard.[1]

• Plate Inoculation: Using a sterile cotton swab, evenly streak the inoculum over the entire surface of a Mueller-Hinton agar plate.[1][6]

• Disk Application: Aseptically apply the third-generation cephalosporin antibiotic disks to the surface of the agar. Ensure the disks are placed at least 24 mm apart.[6]

• Incubation: Invert the plates and incubate at 35 ± 2°C for 16-20 hours.[1]

• Zone Measurement: Measure the diameter of the zone of complete growth inhibition in millimeters.

• Interpretation: Interpret the results as susceptible, intermediate, or resistant based on the zone diameter interpretive criteria provided by organizations such as the Clinical and Laboratory Standards Institute (CLSI).

This method determines the lowest concentration of an antibiotic that prevents visible growth of a microorganism in a liquid medium.

Protocol:

• Preparation of Antibiotic Dilutions: Prepare serial twofold dilutions of the third-generation cephalosporin in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate.[13]

• Inoculum Preparation: Prepare a standardized bacterial inoculum and dilute it in CAMHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.[13]

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the microtiter plate at 35 ± 2°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic at which there is no visible growth (turbidity). This can be determined visually or by using a microplate reader.

Time-Kill Assay

Time-kill assays provide information on the rate of bactericidal activity of an antibiotic over time.

Protocol:

• Inoculum Preparation: Prepare a logarithmic-phase bacterial culture and dilute it to a starting concentration of approximately 5 x 10^5 to 5 x 10^6 CFU/mL in a suitable broth medium.[14]

• Antibiotic Addition: Add the third-generation cephalosporin at various concentrations (e.g., 1x, 2x, 4x MIC) to the bacterial suspensions. Include a growth control without any antibiotic.

• Incubation and Sampling: Incubate the cultures at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw aliquots from each culture.[14]

• Viable Cell Count: Perform serial dilutions of the collected samples and plate them on appropriate agar plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time for each antibiotic concentration. A ≥3-log10 decrease in CFU/mL (99.9% killing) is generally considered bactericidal activity.[14]

Penicillin-Binding Protein (PBP) Competition Assay

This assay is used to determine the binding affinity of a cephalosporin to its target PBPs.

Protocol:

• Preparation of Bacterial Membranes: Grow the bacterial strain of interest and harvest the cells. Lyse the cells and isolate the cell membranes, which contain the PBPs, by ultracentrifugation.[2]

• Competition Reaction: Incubate the bacterial membranes with increasing concentrations of the test third-generation cephalosporin.

• Addition of Labeled Penicillin: Add a fluorescently or radioactively labeled penicillin (e.g., Bocillin FL or ³H-penicillin) to the reaction mixtures. This labeled penicillin will bind to any PBPs that are not already bound by the cephalosporin.[2]

• Separation and Detection: Separate the PBP-antibiotic complexes by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Analysis: Visualize and quantify the amount of labeled penicillin bound to each PBP. The concentration of the cephalosporin that inhibits 50% of the labeled penicillin binding (IC50) is a measure of its binding affinity.

The following diagram outlines the general workflow for the development and evaluation of a new antibacterial agent.

Caption: Antibiotic Drug Discovery and Development Workflow.

References

• 1. How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test [hardydiagnostics.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. asm.org [asm.org]
• 5. researchgate.net [researchgate.net]
• 6. microbenotes.com [microbenotes.com]
• 7. journals.asm.org [journals.asm.org]
• 8. antibiotics.toku-e.com [antibiotics.toku-e.com]
• 9. db.cngb.org [db.cngb.org]
• 10. Clinical Isolates of Streptococcus pneumoniae with Different Susceptibilities to Ceftriaxone and Cefotaxime - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ceftazidime-Avibactam Susceptibility Breakpoints against Enterobacteriaceae and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ceftazidime, a pseudomonas-active cephalosporin: in-vitro antimicrobial activity evaluation including recommendations for disc diffusion susceptibility tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rr-asia.woah.org [rr-asia.woah.org]
• 14. emerypharma.com [emerypharma.com]

In-Vitro Susceptibility of E. coli Strains to Neucef (Cefixime): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in-vitro susceptibility of Escherichia coli strains to Neucef (cefixime), a third-generation oral cephalosporin. The document summarizes quantitative susceptibility data, details standardized experimental protocols for antimicrobial susceptibility testing, and visualizes the key molecular pathways of resistance. This guide is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and antimicrobial resistance studies.

Quantitative Susceptibility Data

The in-vitro activity of cefixime (B193813) against E. coli is commonly determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The MIC50 and MIC90 values, representing the MIC required to inhibit the growth of 50% and 90% of isolates, respectively, are critical metrics in surveillance studies.

Cefixime MIC Distribution for E. coli

The following table summarizes the MIC distribution for a large collection of E. coli isolates as reported by the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

MIC (µg/mL)	≤0.002	0.004	0.008	0.016	0.03	0.06	0.125	0.25	0.5	1	2	4	8	16	32	64	128	>128
No. of Isolates	0	0	3	4	22	101	152	116	77	30	11	11	7	4	4	3	1	1
Total Isolates	548

Data sourced from the EUCAST MIC distribution database as of 2025-12-14.[1]

Cefixime MIC50 and MIC90 for E. coli

The table below presents cefixime MIC50 and MIC90 values for various E. coli phenotypes from different studies. It is important to note that these values can vary based on the geographical location, the source of the isolates (e.g., community or hospital-acquired), and the specific resistance mechanisms present in the bacterial population.

E. coli Phenotype	Number of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	Study/Source
ESBL-producing	162	>32	>32	EUCAST MIC Distribution[2]
Uropathogenic (UPEC)	Not Specified	Not Reported	Not Reported	High resistance rates observed[3]
Non-ESBL-producing	Not Specified	Not Reported	Not Reported	Generally lower MICs compared to ESBL-producers

High rates of resistance to cefixime have been observed in various studies, particularly in ESBL-producing E. coli. For instance, one study on pediatric urinary tract infections (UTIs) found a high resistance rate to cefixime. Another study reported that around 69.4% of male and 59.4% of female uropathogenic E. coli isolates were resistant to cefixime[3].

Experimental Protocols for Susceptibility Testing

Accurate and reproducible in-vitro susceptibility testing is fundamental for surveillance and clinical decision-making. The two most widely used methods are the Kirby-Bauer disk diffusion method and the broth microdilution method for MIC determination.

Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer method is a qualitative test that assesses the susceptibility of a bacterium to an antimicrobial agent based on the diameter of the zone of growth inhibition around a disk impregnated with the antibiotic.

Detailed Protocol:

• Inoculum Preparation:

  • Select three to five well-isolated colonies of the E. coli strain from a non-selective agar (B569324) plate (e.g., Blood Agar) after 18-24 hours of incubation.

  • Suspend the colonies in a sterile broth (e.g., Tryptic Soy Broth) or saline solution.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[4] This can be done visually by comparing the suspension to the standard against a white background with contrasting black lines.

• Inoculation of Mueller-Hinton Agar Plate:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted suspension.

  • Remove excess fluid by pressing and rotating the swab firmly against the inside of the tube above the liquid level.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.[5][6] Finally, swab the rim of the agar.

• Application of Antibiotic Disks:

  • Using sterile forceps or a disk dispenser, place a cefixime disk (typically 5 µg) onto the inoculated agar surface.[6]

  • Ensure the disks are placed at least 24 mm apart from each other and from the edge of the plate to avoid overlapping of inhibition zones.[7]

  • Gently press each disk to ensure complete contact with the agar surface.

• Incubation:

  • Invert the plates and incubate them at 35 ± 2°C in ambient air for 16-20 hours.

• Interpretation of Results:

  • After incubation, measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter using a ruler or calipers.

  • Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) based on the zone diameter interpretive criteria provided by standardization bodies like the Clinical and Laboratory Standards Institute (CLSI) or EUCAST.

Broth Microdilution Method for MIC Determination

The broth microdilution method is a quantitative technique used to determine the MIC of an antimicrobial agent. It involves preparing two-fold serial dilutions of the antibiotic in a liquid growth medium in a 96-well microtiter plate.

Detailed Protocol:

• Preparation of Cefixime Stock Solution:

  • Prepare a stock solution of cefixime powder in a suitable solvent at a concentration of at least 1000 µg/mL.[4]

  • The solution can be sterilized by membrane filtration if necessary.

• Preparation of Microtiter Plates:

  • Dispense 100 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into all wells of a 96-well microtiter plate.

  • Create a serial two-fold dilution of the cefixime stock solution across the wells of the plate. This is typically done by adding 100 µL of the antibiotic solution to the first well and then transferring 100 µL from each well to the next, discarding the final 100 µL from the last well in the dilution series.

• Inoculum Preparation:

  • Prepare an E. coli inoculum with a turbidity equivalent to a 0.5 McFarland standard as described for the Kirby-Bauer method.

  • Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation of Microtiter Plates:

  • Within 15 minutes of standardization, inoculate each well of the microtiter plate (except for a sterility control well) with 100 µL of the diluted bacterial suspension. This will result in a final volume of 200 µL per well and a final bacterial concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation:

  • Cover the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • After incubation, the MIC is read as the lowest concentration of cefixime that completely inhibits visible bacterial growth. This can be determined visually or with the aid of a microplate reader. The plate should also include a growth control well (no antibiotic) and a sterility control well (no bacteria).

Molecular Mechanisms of Resistance and Signaling Pathways

The primary mechanism of resistance to cefixime in E. coli is the production of β-lactamase enzymes, which hydrolyze the β-lactam ring of the antibiotic, rendering it inactive. The most clinically significant β-lactamases in E. coli are the Extended-Spectrum β-Lactamases (ESBLs) and AmpC β-lactamases.

ESBL-Mediated Resistance

ESBLs are enzymes that can hydrolyze a wide variety of β-lactam antibiotics, including third-generation cephalosporins like cefixime.[8] The genes encoding these enzymes are often located on plasmids, facilitating their spread between bacteria.

Caption: ESBL-mediated cefixime inactivation pathway in E. coli.

AmpC β-Lactamase-Mediated Resistance

AmpC β-lactamases are cephalosporinases that are typically encoded on the chromosome of E. coli.[9] While their expression is usually low, mutations in the promoter and attenuator regions of the ampC gene can lead to its overexpression, resulting in resistance to a broad range of β-lactams, including cefixime.[10] Plasmid-mediated ampC genes have also been reported.[9]

References

• 1. MIC EUCAST [mic.eucast.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 5. asm.org [asm.org]
• 6. hardydiagnostics.com [hardydiagnostics.com]
• 7. microbenotes.com [microbenotes.com]
• 8. Cefixime and cefixime-clavulanate for screening and confirmation of extended-spectrum beta-lactamases in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. AmpC β-Lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection of AmpC Beta-Lactamase in Escherichia coli: Comparison of Three Phenotypic Confirmation Assays and Genetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Cefixime Stability in Solvent Systems: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of the third-generation cephalosporin (B10832234) antibiotic, cefixime (B193813), in various solvent systems commonly encountered in research and pharmaceutical development. Understanding the stability profile of cefixime is critical for the development of robust analytical methods, stable formulations, and for ensuring the integrity of experimental results. This document details the intrinsic stability of cefixime under different stress conditions, summarizes quantitative stability data, provides exemplary experimental protocols for stability assessment, and illustrates key degradation pathways and experimental workflows.

Core Stability Profile of Cefixime

Cefixime is known to be susceptible to degradation under various environmental conditions, including exposure to acidic and alkaline pH, oxidative stress, heat, and light.[1][2][3] The primary mechanism of degradation involves the hydrolysis of the β-lactam ring, which leads to a loss of antibacterial activity.[4][5] The rate and extent of degradation are significantly influenced by the solvent system, pH, temperature, and the presence of other excipients.

Influence of pH

The stability of cefixime in aqueous solutions is highly pH-dependent. Generally, cefixime exhibits a U-shaped pH-rate profile, with maximum stability observed in the pH range of 4 to 7.[4][6] In strongly acidic and alkaline conditions, the degradation rate increases significantly.[2][4] Under acidic conditions, degradation can lead to the formation of lactone derivatives resulting from intramolecular cyclization.[4] In basic media, the primary degradation pathway involves the opening of the β-lactam ring.[4]

Influence of Solvent Composition

The choice of solvent has a profound impact on the stability of cefixime. Studies have shown that the stability of cefixime in different pure organic solvents is generally ranked as follows: acetone (B3395972) > ethanol (B145695) > methanol (B129727) > water.[6] In mixed solvent systems, such as water-methanol mixtures, the degradation rate can be complex, with a maximum degradation rate observed at a specific solvent ratio.[6] For research applications, cefixime is soluble in organic solvents like ethanol, dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF).[7] While stock solutions in these solvents can be prepared, it is crucial to minimize the residual amount of organic solvent in aqueous buffers for biological experiments, as these solvents may have physiological effects.[7]

Quantitative Stability Data

The following tables summarize the quantitative data on cefixime degradation under various stress conditions as reported in the scientific literature. These tables are intended to provide a comparative overview for researchers.

Table 1: Forced Degradation of Cefixime under Acidic and Alkaline Conditions

Stress Condition	Solvent	Temperature	Duration	% Degradation	Reference
0.1 N HCl	Methanolic	80°C	7 hours	~50%	[2]
0.01 N HCl	Aqueous	80°C	2.5 hours	~25%	[3]
0.1 N HCl	Aqueous	80°C	7 hours	100%	[3]
0.1 N NaOH	Methanolic	80°C	30 minutes	>98%	[2]
0.01 N NaOH	Methanolic	80°C	8 hours	>60%	[2]
0.01 M NaOH	Aqueous	80°C	1 hour	~25%	[8]
0.1 M NaOH	Aqueous	80°C	4 hours	100%	[3]

Table 2: Forced Degradation of Cefixime under Oxidative, Thermal, and Photolytic Conditions

Stress Condition	Solvent System	Temperature	Duration	% Degradation	Reference
3% H₂O₂	-	Room Temp.	-	Significant	[5]
1% H₂O₂	Aqueous	25°C	3.5 hours	~25%	[3]
Thermal (Solid State)	-	80°C	72 hours	Significant	[5]
UV Radiation (254 nm)	-	-	2.5 hours	~30% - 70%	[2]
Sunlight	Aqueous	-	150 minutes	Significant	[9]

Table 3: Solubility of Cefixime in Various Solvents

Solvent	Solubility	Reference
Water	Slightly soluble	[10]
Methanol	Soluble	[10]
Ethanol	Approx. 5 mg/mL	[7]
Anhydrous Ethanol	Sparingly soluble	[10]
Acetone	More stable than in water/alcohols	[6]
Dimethyl Sulfoxide (DMSO)	Approx. 30 mg/mL	[7]
Dimethylformamide (DMF)	Approx. 30 mg/mL	[7]
Ethyl Acetate	Practically insoluble	[10]
Phosphate (B84403) Buffer (pH 7.2)	Approx. 0.2 mg/mL	[7]

Experimental Protocols

Detailed and validated experimental protocols are essential for accurate assessment of cefixime stability. Below are representative methodologies for forced degradation studies and a stability-indicating HPLC method.

Protocol 1: Forced Degradation Study of Cefixime

This protocol is a composite based on common practices described in the literature for investigating the stability of cefixime under various stress conditions.[2][3][5]

1. Preparation of Stock Solution:

• Prepare a stock solution of cefixime in a suitable solvent (e.g., methanol or water) at a concentration of approximately 1 mg/mL.[5]

2. Stress Conditions:

• Acidic Hydrolysis:

  • Mix a known volume of the cefixime stock solution with an equal volume of 0.1 M hydrochloric acid.[5]

  • The solution can be refluxed at 80°C or kept at room temperature, with samples withdrawn at various time points (e.g., 1, 3, 5, and 8 hours).[2]

  • Neutralize the samples with an equivalent amount of 0.1 M sodium hydroxide (B78521) before analysis.[5]

• Alkaline Hydrolysis:

  • Mix a known volume of the cefixime stock solution with an equal volume of 0.1 M or 0.01 M sodium hydroxide.[2][5]

  • The solution can be refluxed at 80°C or kept at room temperature, with samples withdrawn at various time points (e.g., 30 minutes, 1, 3, 5, and 8 hours).[2]

  • Neutralize the samples with an equivalent amount of 0.1 M hydrochloric acid before analysis.[5]

• Oxidative Degradation:

  • Mix a known volume of the cefixime stock solution with an equal volume of 3% hydrogen peroxide.[5]

  • Keep the solution at room temperature and withdraw samples at specified intervals (e.g., 2, 4, 8, 24 hours).[5]

• Thermal Degradation (Solution):

  • Heat the cefixime stock solution (in a neutral aqueous or methanolic solution) at a high temperature (e.g., 80°C) in a thermostatically controlled heating chamber.[2]

  • Withdraw samples at various time points.

• Photodegradation:

  • Expose a solution of cefixime to UV radiation (e.g., at 254 nm) or sunlight.[2][9]

  • Withdraw samples at different time intervals (e.g., 30, 60, 90, 120, 150 minutes).[9]

3. Sample Analysis:

• Dilute the stressed samples to a suitable concentration with the mobile phase of the analytical method.

• Analyze the samples using a validated stability-indicating HPLC method to determine the extent of degradation.

Protocol 2: Stability-Indicating RP-HPLC Method

This protocol is an example of a validated HPLC method for the quantification of cefixime in the presence of its degradation products.[1][11]

• Chromatographic System:

  • HPLC System: A standard HPLC system equipped with a pump, injector, column oven, and a UV detector.

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1][11]

  • Detector: UV detector set at an appropriate wavelength (e.g., 254 nm or 289 nm).[1][11]

• Mobile Phase and Chromatographic Conditions:

  • Mobile Phase A: An aqueous solution of 10 mM disodium (B8443419) hydrogen phosphate with 0.5% triethylamine, with the pH adjusted to 6.3 with orthophosphoric acid.[11]

  • Mobile Phase B: Methanol.[11]

  • Composition: A mixture of Mobile Phase A and Mobile Phase B in a ratio of 75:25 (v/v).[11]

  • Flow Rate: 1.0 mL/min.[11]

  • Mode: Isocratic.[11]

• Sample Preparation:

  • Prepare standard solutions of cefixime in the mobile phase at a known concentration (e.g., 100 µg/mL).[1]

  • Prepare samples from the forced degradation studies by diluting them to fall within the linear range of the method.

• Method Validation:

  • The method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantification (LOQ).[11]

Visualizations: Workflows and Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow for a forced degradation study and the proposed degradation pathways of cefixime.

Caption: Experimental workflow for a forced degradation study of cefixime.

Caption: Proposed degradation pathways of cefixime under different pH conditions.

References

• 1. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. ijpsonline.com [ijpsonline.com]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]

An In-depth Guide to the Bioavailability of Cefadroxil Formulations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bioavailability and pharmacokinetic profiles of different oral formulations of cefadroxil (B1668780), a first-generation cephalosporin (B10832234) antibiotic. By synthesizing data from various bioequivalence studies, this document aims to be a critical resource for professionals involved in drug development and clinical research.

Introduction to Cefadroxil

Cefadroxil is a widely used semi-synthetic cephalosporin antibiotic effective against a broad spectrum of Gram-positive and some Gram-negative bacteria.[1][2] Its primary mechanism of action involves the inhibition of bacterial cell wall synthesis.[1][3] Specifically, cefadroxil binds to penicillin-binding proteins (PBPs) located in the bacterial cell membrane, which disrupts the final step of peptidoglycan synthesis.[1][4] This interference leads to a defective cell wall, making the bacterium osmotically unstable and causing cell lysis.[2][3] Cefadroxil is administered orally and is valued for its reliable absorption and favorable pharmacokinetic profile.[2]

Understanding the bioavailability of different formulations—such as capsules, tablets, and oral suspensions—is critical to ensure therapeutic equivalence and predict clinical outcomes. Bioavailability data, derived from pharmacokinetic parameters like maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and the area under the plasma concentration-time curve (AUC), allows for the comparison of drug exposure from different products.

General Pharmacokinetic Profile

Cefadroxil is well-absorbed from the gastrointestinal tract following oral administration, with an absolute bioavailability of over 90%.[3] Peak plasma concentrations are typically reached within 1.5 to 2.0 hours.[2] A key characteristic of cefadroxil is that its absorption is not significantly affected by the presence of food, which allows for more flexible dosing regimens. The drug is approximately 20% bound to plasma proteins and is widely distributed into body tissues and fluids.[3] Cefadroxil is not significantly metabolized and is primarily excreted unchanged in the urine.[2][3]

Comparative Bioavailability of Cefadroxil Formulations

Numerous studies have been conducted to assess the bioequivalence of various cefadroxil formulations. Bioequivalence is established when the 90% confidence intervals (CI) for the ratio of geometric means (test/reference) for key pharmacokinetic parameters (AUC and Cmax) fall within the regulatory acceptance range, typically 80-125%. The data consistently demonstrates that well-manufactured cefadroxil products, regardless of their formulation (capsule, tablet, or suspension), exhibit comparable bioavailability.

Data Presentation

The following tables summarize the key pharmacokinetic parameters from several comparative bioavailability studies.

Table 1: Bioequivalence Study of Two 500 mg Cefadroxil Capsule Formulations

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	Geometric Mean Ratio (Test/Ref) %	90% Confidence Interval
AUC0-t (µg·h/mL)	48.94 ± 10.18	48.51 ± 9.02	100.68%	96.80% - 104.51%
Cmax (µg/mL)	16.04 ± 4.94	16.01 ± 4.02	99.38%	92.01% - 107.00%
Tmax (h)	1.75	2.10	-	-
(Data synthesized from a study involving 24 healthy volunteers)[5]

Table 2: Bioequivalence Study of Two 500 mg Cefadroxil Capsule Formulations (LC-MS/MS Analysis)

Parameter	Test Formulation (Geometric Mean)	Reference Formulation (Geometric Mean)	Geometric Mean Ratio (Test/Ref) %	90% Confidence Interval
AUC0-∞ (µg·h/mL)	Not explicitly stated	Not explicitly stated	104.08%	98.37% - 110.12%
Cmax (µg/mL)	Not explicitly stated	Not explicitly stated	95.23%	85.59% - 105.96%
Tmax (h)	1.54	1.50	-	-
(Data synthesized from studies involving 12 to 24 healthy volunteers)[6][7][8]

Table 3: Bioequivalence Study of Two Cefadroxil 500 mg/5 mL Suspension Formulations

Parameter	Test Formulation (Mean)	Reference Formulation (Mean)	Ratio (Test/Ref) %	90% Confidence Interval
AUC0-t	Value not stated	Value not stated	99.51%	92.51% - 107.03%
AUC0-∞	Value not stated	Value not stated	99.53%	92.65% - 106.94%
Cmax	Value not stated	Value not stated	100.83%	90.98% - 111.73%
(Data from a study on 24 healthy volunteers. Mean values for parameters were not provided in the abstract, but ratios and confidence intervals were.)[9]

These studies consistently conclude that the tested generic and branded formulations are bioequivalent, providing comparable rates and extents of drug absorption.[5][7][8][9][10][11]

Experimental Protocols

The assessment of cefadroxil bioavailability follows standardized protocols for bioequivalence studies.

Study Design

Most studies employ a randomized, single-dose, two-period, two-sequence crossover design.[5][9][12]

• Subjects: Studies are typically conducted in a cohort of 12 to 24 healthy adult volunteers.[5][6]

• Randomization: Subjects are randomly assigned to one of two sequences (e.g., Test then Reference, or Reference then Test).[12]

• Dosing: A single oral dose of the test or reference formulation (e.g., 500 mg) is administered under fasting conditions.[5][11]

• Washout Period: A washout period of at least 7 days separates the two treatment periods to ensure complete elimination of the drug from the body before the next administration.[7][8][12]

Biological Sampling

• Sample Type: Venous blood samples are collected into heparinized or EDTA-containing tubes.

• Sampling Times: Blood is drawn at pre-dose (0 hours) and at multiple time points post-administration. A typical schedule includes samples at 0.25, 0.5, 0.75, 1.0, 1.25, 1.5, 1.75, 2.0, 2.5, 3, 4, 6, 8, 10, and 12 hours.[7][12][13]

• Processing: Plasma is immediately separated by centrifugation and stored frozen at -20°C or below until analysis.[13]

Analytical Methodology

The concentration of cefadroxil in plasma is determined using validated chromatographic methods.

• Sample Preparation: A common and efficient method for sample preparation is protein precipitation.[6][8] This typically involves adding a precipitating agent like cold acetonitrile (B52724) or trichloroacetic acid to the plasma sample, followed by vortexing and centrifugation to separate the precipitated proteins.[8][14][15] Solid-phase extraction (SPE) is another technique used to extract the analyte from the plasma matrix.[16]

• Chromatographic Analysis:

  • High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is a robust and widely used method. Cefadroxil is separated on a reverse-phase column (e.g., C18) with a mobile phase typically consisting of a phosphate (B84403) buffer and an organic modifier like methanol (B129727) or acetonitrile.[17][18][19] Detection is commonly performed at a wavelength of 230 nm or 260 nm.[8][19]

  • Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This method offers higher sensitivity and selectivity.[7][16] It uses similar chromatographic principles but employs a mass spectrometer for detection, monitoring specific mass-to-charge (m/z) transitions for cefadroxil and an internal standard.[16]

Mandatory Visualizations

Signaling Pathway & Experimental Workflows

Caption: Cefadroxil inhibits bacterial cell wall synthesis leading to cell lysis.

Caption: Workflow for a two-period crossover bioequivalence study.

Caption: General workflow for the analysis of cefadroxil in plasma samples.

References

• 1. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Cefadroxil | Johns Hopkins ABX Guide [hopkinsguides.com]
• 4. Exploring Cefadroxil's Revolutionary R&D Successes and its Mechanism of Action on Drug Target [synapse.patsnap.com]
• 5. Bioequivalence study of two oral formulations of cefadroxil in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparative bioavailability of two cefadroxil formulations in healthy human volunteers after a single-dose administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative bioavailability and pharmacokinetic study of Cefadroxil capsules in male healthy volunteers of Pakistan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics and Bioequivalence Evaluation of 2 Cefadroxil Suspensions in Healthy Egyptian Male Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Comparative bioavailability of two cefadroxil products using serum and urine data in healthy human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. walshmedicalmedia.com [walshmedicalmedia.com]
• 14. benchchem.com [benchchem.com]
• 15. scispace.com [scispace.com]
• 16. Simultaneous pharmacokinetic assessment of cefadroxil and clavulanic acid in human plasma by LC-MS and its application to bioequivalence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. asiapharmaceutics.info [asiapharmaceutics.info]
• 19. ijpbs.com [ijpbs.com]

Cefixime Under Pressure: A Technical Guide to Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the degradation pathways of Neucef (cefixime), a third-generation cephalosporin (B10832234) antibiotic, under various stress conditions. Understanding the stability of cefixime (B193813) is paramount for ensuring its quality, safety, and efficacy in pharmaceutical formulations. This document provides a consolidated overview of key research findings on its degradation under acidic, alkaline, oxidative, thermal, and photolytic stress, presenting quantitative data, detailed experimental protocols, and visual representations of degradation pathways and workflows.

Executive Summary

Cefixime is susceptible to degradation under several stress conditions, with the extent and nature of degradation varying significantly depending on the stressor. The primary degradation pathways involve the hydrolysis of the β-lactam ring, a characteristic feature of cephalosporins. Alkaline conditions generally lead to the most rapid and extensive degradation, followed by oxidative and acidic conditions. The drug also exhibits sensitivity to thermal and photolytic stress. This guide synthesizes data from multiple studies to provide a comprehensive picture of cefixime's stability profile.

Quantitative Degradation Data Summary

The following tables summarize the quantitative data on cefixime degradation under different stress conditions as reported in various studies.

Table 1: Degradation of Cefixime under Alkaline Conditions

Concentration of Base	Temperature (°C)	Duration	% Degradation	Analytical Method	Reference
0.1 N NaOH (methanolic)	80	30 min	>98%	HPLC	[1]
0.01 N NaOH	80	8 h	>60%	HPLC	[1]
0.1 N NaOH	80	4 h	100%	Spectrophotometry, TLC	[2][3][4]
0.01 M NaOH	80	1 h	~25%	Spectrophotometry, TLC	[2][3][4][5]
0.1 N NaOH	Room Temp	30 min	Drug peak disappeared	HPLC	[6][7]

Table 2: Degradation of Cefixime under Acidic Conditions

Concentration of Acid	Temperature (°C)	Duration	% Degradation	Analytical Method	Reference
0.1 N HCl (methanolic)	80	7 h	~50%	HPLC	[1]
0.1 M HCl	80	7 h	100%	Spectrophotometry, TLC	[2][3][4]
0.01 M HCl	80	2.5 h	~25%	Spectrophotometry, TLC	[2][3][4][5]
1 N HCl	80	7 h	67.42%	Spectrophotometry	[8]
0.1 N HCl	80	7 h	28.08%	Spectrophotometry	[8]

Table 3: Degradation of Cefixime under Oxidative Conditions

Oxidizing Agent	Temperature (°C)	Duration	% Degradation	Analytical Method	Reference
3% v/v H₂O₂	Room Temp	-	Degraded	HPLC	[6][7]
1% H₂O₂	25	3.5 h	~25%	Spectrophotometry, TLC	[2][3][4][5]
1% H₂O₂	80	10 min	100%	Spectrophotometry, TLC	[2][3][4]

Table 4: Degradation of Cefixime under Photolytic and Thermal Conditions

Stress Condition	Exposure Details	% Degradation	Analytical Method	Reference
UV Radiation	2.5 h	~30% - 70%	HPLC	[1]
UV Light	24 h	Additional peaks observed	HPLC	[6][7]
Thermal	Not specified	-	LC-MS	[9][10]

Core Degradation Pathways

The hydrolysis of cefixime in aqueous solutions follows pseudo-first-order kinetics.[11] The degradation rate is slow at a pH range of 4-7, accelerates at lower pH, and is significantly faster at higher pH levels.[11] The primary degradation pathways involve the initial cleavage of the β-lactam ring.[11]

Under basic conditions , the main degradation products identified are a β-lactam ring-opened product and a 7-epimer.[11] In acidic conditions , three different lactones are formed due to intramolecular cyclization between the 2-carboxyl and 3-vinyl groups.[11] In a neutral environment , an aldehyde derivative involving the 7-acyl moiety has been identified.[11]

A hierarchical energy landscape of solid-state cefixime degradation suggests a cascade process starting with the destabilization of the carboxymethoxyimino side chain, followed by the rupture of the β-Lactam ring, and finally decarboxylation of the dihydrothiazine ring.[12]

Figure 1: Simplified overview of Cefixime degradation pathways under different stress conditions.

Experimental Protocols

This section outlines the methodologies employed in the cited studies for conducting forced degradation of cefixime.

General Forced Degradation Study Workflow

The general workflow for a forced degradation study of cefixime, as per ICH guidelines, involves subjecting the drug to various stress conditions and subsequently analyzing the samples to determine the extent of degradation and identify the degradation products.

Figure 2: A generalized workflow for conducting forced degradation studies on Cefixime.

Specific Protocols from Literature

1. Alkaline Degradation

• Protocol 1: A solution of 1 mg/mL cefixime was prepared by dissolving 56.36 mg of cefixime trihydrate in 50 mL of 0.1N methanolic NaOH. 25 mL of this solution was refluxed at 80°C. Samples were withdrawn at 0.5 and 1 hour, diluted with mobile phase, and analyzed by HPLC. A similar procedure was followed using 0.01 N NaOH with samples taken at 1, 3, 5, and 8 hours.[1]

• Protocol 2: Cefixime was treated with an equal volume of 0.1N NaOH. The reaction was stopped after 10 minutes due to rapid degradation.[6][7]

• Protocol 3: Cefixime was heated at 80°C in 0.01 M NaOH and 0.1 M NaOH, with degradation monitored over time using spectrophotometry and TLC.[2][3][4]

2. Acidic Degradation

• Protocol 1: A 1 mg/mL cefixime solution was made by dissolving 56.36 mg of cefixime trihydrate in 50 mL of 0.1N methanolic HCl. 25 mL of this solution was refluxed at 80°C, and samples were taken at 1, 3, 5, and 8 hours for HPLC analysis after dilution.[1]

• Protocol 2: Cefixime was treated with 1N HCl.[6][7]

• Protocol 3: Degradation was studied by heating cefixime at 80°C in 0.01 M HCl and 0.1 M HCl, with analysis by spectrophotometry and TLC.[2][3][4]

3. Oxidative Degradation

• Protocol 1: Cefixime was treated with 3% v/v H₂O₂ at room temperature.[6][7]

• Protocol 2: Degradation was assessed at 25°C in 1% H₂O₂. The experiment was also conducted with slight heating to expedite the process.[2][3][4]

4. Photolytic Degradation

• Protocol 1: A solution of cefixime was exposed to UV radiation for 2.5 hours.[1]

• Protocol 2: Cefixime was exposed to UV light for 24 hours.[6][7]

5. Thermal Degradation

• Protocol: While specific conditions are not always detailed, thermal degradation studies often involve heating the drug substance or product at elevated temperatures, followed by analysis using methods like LC-MS to identify degradation products.[9][10]

Analytical Methodologies

• High-Performance Liquid Chromatography (HPLC): A widely used technique for separating and quantifying cefixime and its degradation products. A common setup involves a C-18 column (e.g., 25 cm × 4.6 mm, 5 μm) with a suitable mobile phase.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Employed for the identification and structural elucidation of degradation products.[9][10]

• Spectrophotometry: UV spectrophotometric methods, including zero and first-order derivative techniques, have been developed to study the extent of degradation by measuring changes in absorbance.[2][3][4]

• Thin-Layer Chromatography (TLC): Used for the qualitative assessment of degradation and to confirm the formation of degradation products.[2][3][4]

Conclusion

This technical guide provides a comprehensive overview of the degradation pathways of cefixime under various stress conditions. The data clearly indicates that cefixime is most sensitive to alkaline conditions, leading to rapid and extensive degradation. It is also susceptible to acidic, oxidative, thermal, and photolytic stress. A thorough understanding of these degradation pathways and the conditions that promote them is crucial for the development of stable pharmaceutical formulations of cefixime. The provided experimental protocols and analytical methods serve as a valuable resource for researchers and professionals in the field of drug development and quality control. Further research focusing on the detailed structural elucidation of all degradation products and their potential pharmacological or toxicological effects is recommended.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. ijpsonline.com [ijpsonline.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. ijpsonline.com [ijpsonline.com]
• 5. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. scielo.br [scielo.br]
• 8. alliedacademies.org [alliedacademies.org]
• 9. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Elucidating the role of thermally driven free energy modulations in the structural sustainability of solid-state transformations: Effect of thermal perturbation on structural stability of cefixime - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Determining Cefixime MIC using Broth Microdilution: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of cefixime (B193813) using the broth microdilution method. This procedure is harmonized with the standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring accuracy and reproducibility for research and drug development applications.

Principle of Broth Microdilution for MIC Determination

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible in vitro growth of a microorganism.[1] The assay involves preparing two-fold serial dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism and incubated under controlled conditions. The MIC is visually determined as the lowest concentration of the antimicrobial agent that prevents turbidity.[1]

Materials and Reagents

• Cefixime analytical standard powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Haemophilus Test Medium (HTM) for Haemophilus influenzae

• GC agar (B569324) with supplements for Neisseria gonorrhoeae

• Sterile 96-well microtiter plates with lids

• Sterile saline (0.85%) or deionized water

• 0.5 McFarland turbidity standard

• Quality control (QC) bacterial strains (e.g., Escherichia coli ATCC® 25922™, Haemophilus influenzae ATCC® 49247™, Neisseria gonorrhoeae ATCC® 49226™)

• Test bacterial isolates

• Sterile tubes, reservoirs, and pipettes

• Multichannel pipette

• Spectrophotometer or turbidimeter

• Incubator (35 ± 2°C)

• CO2 incubator (for fastidious organisms)

Experimental Protocols

Preparation of Cefixime Stock Solution

Cefixime is sparingly soluble in water. A stock solution can be prepared by dissolving the cefixime powder in a suitable organic solvent like DMSO.[2][3]

• Weighing: Accurately weigh the required amount of cefixime analytical standard powder. The amount needed can be calculated using the following formula to account for the potency of the powder: Weight (mg) = (Volume (mL) x Desired Concentration (µg/mL)) / Potency (µg/mg)

• Dissolving: Dissolve the weighed cefixime powder in a minimal amount of DMSO.

• Dilution: Dilute the dissolved cefixime with sterile deionized water or the appropriate broth (e.g., CAMHB) to achieve the desired final stock concentration (e.g., 1280 µg/mL).

• Sterilization: Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

• Storage: Aliquot the sterile stock solution and store at -80°C until use.

Preparation of Bacterial Inoculum

• From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

• Suspend the colonies in sterile saline.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This can be done visually or using a spectrophotometer.

• Dilute this standardized suspension in the appropriate broth (CAMHB for most Enterobacteriaceae, HTM for H. influenzae) to achieve the final target inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells. A common dilution is 1:150.

Broth Microdilution Assay Procedure

• Plate Preparation: Dispense 50 µL of the appropriate sterile broth into each well of a 96-well microtiter plate.

• Serial Dilution: Add 50 µL of the cefixime stock solution to the first well of each row to be tested, creating a 1:2 dilution. Perform serial two-fold dilutions by transferring 50 µL from the first well to the second, and so on, down the plate. Discard 50 µL from the last well containing cefixime to maintain a consistent volume. This will result in 50 µL of varying cefixime concentrations in each well.

• Controls:

  • Growth Control: One well containing only broth and the bacterial inoculum.

  • Sterility Control: One well containing only broth.

• Inoculation: Inoculate each well (except the sterility control) with 50 µL of the prepared bacterial inoculum, resulting in a final volume of 100 µL in each well.

• Incubation: Seal the plates or place them in a container to prevent evaporation. Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air for non-fastidious organisms. For fastidious organisms like H. influenzae and N. gonorrhoeae, incubate in an atmosphere with 5% CO2.

Reading and Interpreting Results

• After incubation, visually inspect the microtiter plates for turbidity. A viewing device can be used to facilitate reading.

• The MIC is the lowest concentration of cefixime that completely inhibits visible growth of the organism.

• The growth control well should show distinct turbidity, and the sterility control well should remain clear.

• The results are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on the clinical breakpoints established by CLSI or EUCAST.

Quality Control

Routine testing of reference quality control strains is essential to ensure the accuracy and reproducibility of MIC results. The MIC values for these strains should fall within the acceptable ranges established by CLSI and EUCAST.

Quality Control Strain	Organization	Acceptable MIC Range (µg/mL)
Escherichia coli ATCC® 25922™	EUCAST	0.25 - 1
Haemophilus influenzae ATCC® 49247™	CLSI	Consult current CLSI M100 document
Neisseria gonorrhoeae ATCC® 49226™	CLSI	Consult current CLSI M100 document

Note: QC ranges are subject to periodic revision. Always consult the most current version of the CLSI M100 and EUCAST documents for the latest ranges.

Data Presentation

Cefixime Broth Microdilution Parameters

Parameter	Recommendation	Source
Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	CLSI, EUCAST
Haemophilus Test Medium (HTM) for H. influenzae	CLSI
GC Agar with supplements for N. gonorrhoeae	CLSI
Cefixime Dilution Range	0.06 - 64 µg/mL (can be adjusted based on expected MICs)	General Practice
Inoculum Density (Final)	~5 × 10⁵ CFU/mL	CLSI
Incubation Temperature	35 ± 2°C	CLSI, EUCAST
Incubation Duration	16-20 hours	CLSI, EUCAST
Incubation Atmosphere	Ambient air (most organisms)	CLSI, EUCAST
5% CO2 (H. influenzae, N. gonorrhoeae)	CLSI

Cefixime Clinical Breakpoints (µg/mL)

Organism	Organization	Susceptible (S)	Intermediate (I)	Resistant (R)
Enterobacterales	CLSI	≤ 1	2	≥ 4
Neisseria gonorrhoeae	CLSI	≤ 0.25	-	-
Neisseria gonorrhoeae	EUCAST	≤ 0.125	-	> 0.125

Note: Clinical breakpoints can vary by organism and are subject to change. Always refer to the latest CLSI M100 and EUCAST breakpoint tables for the most current information.

Visualizations

Caption: Experimental workflow for cefixime broth microdilution susceptibility testing.

Caption: Logical relationship for interpreting MIC results using clinical breakpoints.

References

• 1. Haemophilus influenzae blood-stream infection and third-generation cephalosporin susceptibility testing: a comparative case study using EUCAST and CLSI guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of revised quality control limits for disk diffusion susceptibility tests of selected cephem antibiotics with Haemophilus influenzae and description of a new control strain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. clsi.org [clsi.org]

Application Note and Protocol for the Quantification of Cefadroxil in Human Plasma using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefadroxil (B1668780) is a first-generation cephalosporin (B10832234) antibiotic widely used in the treatment of various bacterial infections.[1] Accurate and reliable quantification of cefadroxil in plasma samples is crucial for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring. This document provides a detailed application note and a comprehensive protocol for the determination of cefadroxil in human plasma using a validated Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection. The described method is simple, rapid, sensitive, and reproducible, making it suitable for routine analysis in a laboratory setting.[2][3]

Principle

The method involves the separation of cefadroxil from plasma components using a C18 reversed-phase column. The sample preparation consists of a straightforward protein precipitation step to remove interfering macromolecules from the plasma.[2][4] Quantification is achieved by monitoring the UV absorbance of the analyte at a specific wavelength.

Data Presentation

Table 1: Chromatographic Conditions for Cefadroxil Analysis

Parameter	Condition
HPLC System	Schimadzu HPLC with LC solution software or equivalent
Column	Waters Spherisorb, C18 (5 µm, 150mm × 4.6mm)[2][3]
Mobile Phase	Sodium dihydrogen phosphate (B84403) buffer (pH 4.0) and Methanol (B129727) (96:4 v/v)[2][3]
Flow Rate	1.5 ml/min[2][3]
Injection Volume	100 µl[2][3]
Detector	UV-Vis Detector
Detection Wavelength	260 nm[2][3][4]
Retention Time	Approximately 7.792 min[2][4]
Column Temperature	Ambient

Table 2: Sample Preparation Protocol

Step	Description
1. Plasma Collection	Collect whole blood in tubes containing an anticoagulant (e.g., heparin).
2. Plasma Separation	Centrifuge the blood samples to separate the plasma.
3. Protein Precipitation	To 500 µl of plasma, add 500 µl of 6% trichloroacetic acid.[2][4]
4. Vortexing	Vortex the mixture for 30 seconds to ensure thorough mixing and precipitation.[2]
5. Centrifugation	Centrifuge the mixture at 6000 rpm for 5 minutes.[2]
6. Supernatant Collection	Carefully collect the clear supernatant.
7. Injection	Inject 100 µl of the supernatant into the HPLC system.[2][3]

Table 3: Method Validation Parameters

Parameter	Result
Linearity Range	0.5 - 30 µg/ml[2][3][5]
Correlation Coefficient (R²)	0.9953[2][3][4]
Limit of Detection (LOD)	0.03 µg/ml[2][3][5]
Lower Limit of Quantification (LLOQ)	0.06 µg/ml[2][3][5]
Absolute Recovery	71 - 90.4 %[2][3][5]
Intra-day Precision (%CV)	1.88 - 7.9 %[2][3][5]
Inter-day Precision (%CV)	0.35 - 4.01 %[2][3][5]

Experimental Protocols

Preparation of Reagents and Standards

• Mobile Phase Preparation: Prepare the mobile phase by mixing sodium dihydrogen phosphate buffer (pH adjusted to 4.0 with phosphoric acid) and methanol in a 96:4 (v/v) ratio.[2][3] Filter the mobile phase through a 0.45 µm membrane filter and degas before use.

• 6% Trichloroacetic Acid (TCA): Dissolve 6 g of TCA in 100 ml of purified water.

• Cefadroxil Stock Solution (1000 µg/ml): Accurately weigh 10 mg of cefadroxil reference standard and dissolve it in 10 ml of the mobile phase to obtain a concentration of 1000 µg/ml.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 0.5 to 30 µg/ml.

Sample Preparation

• Thaw the frozen plasma samples at room temperature.

• Pipette 500 µl of the plasma sample into a microcentrifuge tube.

• Add 500 µl of 6% trichloroacetic acid to the plasma sample.[2][4]

• Vortex the tube for 30 seconds.[2]

• Centrifuge the mixture at 6000 rpm for 5 minutes to precipitate the plasma proteins.[2]

• Carefully transfer the clear supernatant to a clean autosampler vial.

• Inject 100 µl of the supernatant into the HPLC system for analysis.[2][3]

Chromatographic Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard solutions to construct a calibration curve.

• Inject the prepared plasma samples.

• Monitor the chromatogram for the cefadroxil peak at the expected retention time (approximately 7.792 minutes).[2][4]

Data Analysis

• Integrate the peak area of cefadroxil in the chromatograms of both the standards and the samples.

• Construct a calibration curve by plotting the peak area versus the concentration of the cefadroxil standards.

• Determine the concentration of cefadroxil in the plasma samples by interpolating their peak areas on the calibration curve.

Visualization

Caption: Workflow for the HPLC quantification of cefadroxil in plasma.

References

• 1. tandfonline.com [tandfonline.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Comparative bioavailability and pharmacokinetic study of Cefadroxil capsules in male healthy volunteers of Pakistan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Agar Diffusion Assay for Neucef (Cefadroxil) Susceptibility Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cefadroxil (B1668780), marketed under brand names such as Neucef, is a first-generation cephalosporin (B10832234) antibiotic effective against a range of Gram-positive and some Gram-negative bacteria.[1][2] Its primary mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), which disrupts the final stage of peptidoglycan synthesis.[1][3][4] This leads to a defective cell wall and ultimately results in bacterial cell lysis and death.[1][3] The agar (B569324) diffusion assay, specifically the Kirby-Bauer disk diffusion method, is a widely used and standardized technique to determine the susceptibility of bacterial isolates to antimicrobial agents like cefadroxil.[5][6] This document provides a detailed protocol for performing an agar diffusion assay to test for Neucef (cefadroxil) susceptibility.

Data Presentation

The interpretation of the zone of inhibition in a disk diffusion assay requires standardized interpretive criteria. It is important to note that the Clinical and Laboratory Standards Institute (CLSI) does not currently provide specific breakpoints for cefadroxil.[7][8] Historically, cephalothin (B1668815) disks have been used as a surrogate for testing cefadroxil susceptibility.[9][10] The following table summarizes the interpretive criteria for cefadroxil based on zone diameters from a 30 µg cephalothin disk, as this is a commonly referenced standard.[9][11]

Table 1: Zone Diameter Interpretive Standards for Cefadroxil Susceptibility Testing (using 30 µg Cephalothin disk)

Zone Diameter (mm)	Interpretation
≥18	Susceptible (S)
15-17	Intermediate (I)
≤14	Resistant (R)

A "Susceptible" result indicates that the infection is likely to respond to treatment with standard doses of cefadroxil.[9] An "Intermediate" result suggests that the organism may be susceptible if a high dosage is used or if the infection is in a location where the antibiotic concentrates, such as the urine.[9] A "Resistant" result implies that the antibiotic is unlikely to be effective, and alternative therapies should be considered.[9]

Experimental Protocols

Kirby-Bauer Agar Diffusion Assay Protocol for Cefadroxil

This protocol is based on the standardized Kirby-Bauer disk diffusion method.[5][6]

Materials:

• Mueller-Hinton Agar (MHA) plates (4 mm depth)[5][6]

• Cefadroxil (30 µg) disks or surrogate Cephalothin (30 µg) disks[5][9]

• Pure bacterial culture (18-24 hours growth) of the test organism

• Sterile saline or broth

• 0.5 McFarland turbidity standard[5][12]

• Sterile cotton swabs[5]

• Forceps or disk dispenser[5]

• Incubator (35°C ± 2°C)[5][12]

• Ruler or caliper for measuring zone diameters[5]

Procedure:

• Inoculum Preparation:

  • Aseptically select 3-5 well-isolated colonies of the test bacterium from an 18-24 hour agar plate.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[5][7]

• Inoculation of Agar Plate:

  • Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the adjusted suspension.[5]

  • Remove excess fluid by pressing the swab firmly against the inside wall of the tube.[5]

  • Streak the swab evenly over the entire surface of the Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure a confluent lawn of growth.[5]

  • Allow the inoculum to dry for 5-15 minutes with the lid in place.[6]

• Application of Antibiotic Disks:

  • Aseptically apply the Cefadroxil (or surrogate cephalothin) disks to the surface of the inoculated agar plate using sterile forceps or a disk dispenser.[5]

  • Ensure the disks are in firm contact with the agar surface.

  • Space the disks at least 24 mm apart from center to center to prevent overlapping of the inhibition zones.[5] For cephalosporins, a distance of 30 mm is preferable.[6]

• Incubation:

  • Invert the plates and incubate them at 35°C ± 2°C in ambient air for 16-20 hours.[5][12]

• Reading and Interpretation:

  • After incubation, measure the diameter of the zones of complete growth inhibition in millimeters (mm), including the diameter of the disk.[5]

  • Interpret the results as susceptible, intermediate, or resistant based on the established zone diameter breakpoints as outlined in Table 1.[5]

Mandatory Visualization

Caption: Mechanism of action of Cefadroxil (Neucef).

Caption: Experimental workflow for the Agar Diffusion Assay.

References

• 1. youtube.com [youtube.com]
• 2. Cefadroxil - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 3. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 4. Cefadroxil | C16H17N3O5S | CID 47965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. tmmedia.in [tmmedia.in]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Comparison of cefadroxil and cephalothin disk susceptibility test results - PMC [pmc.ncbi.nlm.nih.gov]
• 11. drugs.com [drugs.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Spectrophotometric Measurement of Cefixime Concentration

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cefixime (B193813) is a third-generation cephalosporin (B10832234) antibiotic widely used to treat a variety of bacterial infections. Accurate and reliable quantification of cefixime in bulk drug substances and pharmaceutical formulations is crucial for quality control and research purposes. Spectrophotometry offers a simple, cost-effective, and rapid alternative to more complex chromatographic methods for this purpose. This document provides detailed protocols for various spectrophotometric methods for the determination of cefixime concentration, including direct UV spectrophotometry and visible spectrophotometry based on colorimetric reactions.

Methods Overview

Several spectrophotometric methods have been developed for the quantification of cefixime. The choice of method may depend on the sample matrix, available instrumentation, and desired sensitivity.

• Direct UV Spectrophotometry: This method relies on the inherent ultraviolet absorbance of the cefixime molecule. It is a straightforward and rapid technique suitable for relatively pure samples.

• Visible Spectrophotometry by Complexation/Derivatization: These methods involve a chemical reaction with a specific reagent to produce a colored complex that absorbs in the visible region of the electromagnetic spectrum. This approach enhances specificity and can be used for samples with interfering substances that absorb in the UV region. Common methods include:

  • Ion-pair complexation with bromophenol blue.

  • Complexation with copper(II) ions.

  • Reaction with Folin-Ciocalteu reagent.

  • Oxidative coupling with 4-aminophenol.

  • Complexation with ferric chloride and 2,2'-bipyridyl.

  • Charge-transfer complex formation with chloranil.

  • Complexation with palladium(II).

Quantitative Data Summary

The following tables summarize the key quantitative parameters for various spectrophotometric methods for cefixime determination.

Table 1: UV Spectrophotometric Methods for Cefixime Analysis

Solvent/Medium	λmax (nm)	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)	Correlation Coefficient (R²)
Methanol (B129727)	288	2 - 10	0.042	0.096	0.999
Methanol	287	1 - 7	-	-	0.9980
0.05 M Phosphate Buffer	288	4 - 20	0.843	2.555	0.9981
Water:Methanol (40:60 v/v)	260	2 - 12	-	-	-
Methanol and Water	262.80-303.60 (AUC)	5 - 25	-	-	0.999

Table 2: Visible Spectrophotometric Methods for Cefixime Analysis

Method	Reagent(s)	λmax (nm)	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)
Ion-Pair Complexation	Bromophenol Blue	610	10 - 130	1.08	3.61
Complexation	Cu(II)	546	0.453 - 9.069	0.072	0.22
Redox Reaction	Folin-Ciocalteu Reagent	720	5 - 25	-	-
Complexation	Ferric Chloride & 2,2'-Bipyridyl	520	1 - 10	-	-
Oxidative Coupling	4-Aminophenol & KIO₄	537	4 - 30	0.136	-
Charge-Transfer Complex	Chloranil	550	5 - 250	-	-
Complexation	Palladium(II)	352	2.5 - 35	-	-

Experimental Protocols

Protocol 1: Direct UV Spectrophotometric Method in Methanol

This protocol describes a simple and rapid method for the determination of cefixime in bulk and tablet dosage forms using UV spectrophotometry.[1][2]

1. Materials and Reagents:

• Cefixime trihydrate reference standard

• Methanol (AR grade)

• Cefixime tablets (for assay)

• Volumetric flasks

• Pipettes

• UV-Visible Spectrophotometer

2. Preparation of Standard Stock Solution (1000 µg/mL):

• Accurately weigh 100 mg of cefixime trihydrate reference standard.

• Transfer it to a 100 mL volumetric flask.

• Dissolve and make up the volume to the mark with methanol.

3. Preparation of Working Standard Solution (100 µg/mL):

• Pipette 10 mL of the standard stock solution into a 100 mL volumetric flask.

• Make up the volume with methanol.

4. Preparation of Calibration Curve Standards:

• From the working standard solution (100 µg/mL), pipette appropriate aliquots into a series of 10 mL volumetric flasks to obtain final concentrations in the range of 2-10 µg/mL.[1]

• Make up the volume to the mark with methanol.

5. Sample Preparation (from Tablet Dosage Form):

• Weigh and finely powder 20 cefixime tablets.

• Accurately weigh a quantity of the powder equivalent to 200 mg of cefixime and transfer it to a 100 mL volumetric flask.[1]

• Add about 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution.[1]

• Make up the volume to the mark with methanol.

• Filter the solution through a 0.45 µm Whatman filter paper.[1]

• Dilute the filtrate appropriately with methanol to obtain a final concentration within the calibration range (e.g., 20 µg/mL).[1]

6. Spectrophotometric Measurement:

• Scan the prepared standard solutions over the wavelength range of 200-400 nm against methanol as a blank to determine the wavelength of maximum absorbance (λmax). The reported λmax is approximately 288 nm.[1]

• Measure the absorbance of the calibration standards and the sample solution at the determined λmax.

7. Data Analysis:

• Plot a calibration curve of absorbance versus concentration for the standard solutions.

• Determine the concentration of cefixime in the sample solution from the calibration curve using the linear regression equation.

• Calculate the amount of cefixime in the tablet formulation.

Protocol 2: Visible Spectrophotometric Method by Ion-Pair Complexation with Bromophenol Blue

This method is based on the formation of a stable, bluish-green ion-pair complex between cefixime and bromophenol blue in a non-aqueous medium.[3][4]

1. Materials and Reagents:

• Cefixime trihydrate reference standard

• Bromophenol Blue (BPB)

• Dimethyl sulfoxide (B87167) (DMSO)

• Acetonitrile (ACN)

• Volumetric flasks, Pipettes

• Visible Spectrophotometer

2. Preparation of Cefixime Standard Solution (in DMSO):

• Prepare a standard stock solution of cefixime in DMSO.

3. Preparation of Bromophenol Blue Solution (in Acetonitrile):

• Prepare a solution of bromophenol blue in acetonitrile.

4. Procedure for Complex Formation:

• In a series of volumetric flasks, add varying aliquots of the cefixime standard solution.

• To each flask, add a fixed volume of the bromophenol blue solution.

• The bluish-green ion-pair complex forms almost instantaneously at room temperature.[3]

• Allow the reaction to proceed for about 10 minutes to ensure stable absorbance readings.[3]

5. Spectrophotometric Measurement:

• Measure the absorbance of the resulting solutions at the wavelength of maximum absorbance, which is approximately 610 nm, against a reagent blank.[3]

6. Data Analysis:

• Construct a calibration curve by plotting the absorbance values against the corresponding concentrations of cefixime.

• Determine the concentration of cefixime in the unknown sample by measuring its absorbance and interpolating from the calibration curve.

Protocol 3: Visible Spectrophotometric Method by Complexation with Cu(II)

This method involves the formation of a pink-colored complex between cefixime and copper(II) ions in a buffered medium.[5]

1. Materials and Reagents:

• Cefixime trihydrate reference standard

• Copper(II) salt (e.g., CuSO₄)

• Acetate (B1210297) buffer (pH 7.8)

• Volumetric flasks, Pipettes

• Visible Spectrophotometer

• Water bath

2. Preparation of Standard and Reagent Solutions:

• Prepare a standard stock solution of cefixime.

• Prepare a stock solution of Cu(II).

• Prepare an acetate buffer solution of pH 7.8.

3. Procedure for Complex Formation:

• In a 25 mL volumetric flask, mix appropriate concentrations of the cefixime standard solution and the Cu(II) stock solution.[5]

• Add the acetate buffer to maintain the pH at 7.8.[5]

• Incubate the solution at 30 ± 1 °C for 45-60 minutes.[5]

• Dilute to the mark with the acetate buffer.

4. Spectrophotometric Measurement:

• Measure the absorbance of the pink-colored complex at the λmax of 546 nm against a reagent blank.[5]

5. Data Analysis:

• Plot a calibration curve of absorbance versus the concentration of cefixime.

• Determine the concentration of the unknown sample from its absorbance using the calibration curve.

Visualizations

Caption: Workflow for Direct UV Spectrophotometric Analysis of Cefixime.

Caption: Ion-Pair Complex Formation between Cefixime and Bromophenol Blue.

Caption: Complexation Reaction of Cefixime with Copper(II) Ions.

References

• 1. ajpamc.com [ajpamc.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Spectrophotometric Determination of Cefixime Trihydrate in Pharmaceutical Formulations Based on Ion-Pair Reaction with Bromophenol Blue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]

Application Note: A Protocol for Assessing the Cytotoxicity of Cefadroxil in Mammalian Cell Lines

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for evaluating the in vitro cytotoxicity of cefadroxil (B1668780), a first-generation cephalosporin (B10832234) antibiotic. While primarily targeting bacterial cell wall synthesis, high concentrations of antibiotics can exert toxic effects on mammalian cells.[1][2][3] This protocol outlines a robust and reproducible method using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay to quantify cell viability.[4][5][6] The application note includes a step-by-step experimental procedure, guidelines for data presentation, and a discussion of the potential mechanism of cytotoxicity involving mitochondrial dysfunction.

Principle of the Assay

The MTT assay is a widely used method to assess cell viability and metabolic activity.[4][5] The core principle is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt, MTT, into purple formazan (B1609692) crystals.[4][6] This reduction is carried out by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria.[4][5] The insoluble formazan crystals are then dissolved in a solubilization solution, and the resulting colored solution is quantified by measuring its absorbance at a specific wavelength (typically 570 nm). The absorbance is directly proportional to the number of viable, metabolically active cells.[7]

Materials and Reagents

• Cell Line: A suitable mammalian cell line (e.g., HepG2 - human liver carcinoma, HEK293 - human embryonic kidney, or Caco-2 - human colon adenocarcinoma).[8]

• Cefadroxil: Analytical grade.

• Cell Culture Medium: Appropriate for the chosen cell line (e.g., DMEM or EMEM).

• Fetal Bovine Serum (FBS): Heat-inactivated.

• Penicillin-Streptomycin Solution: 100x solution.

• Trypsin-EDTA: 0.25% Trypsin, 0.53 mM EDTA.

• Phosphate-Buffered Saline (PBS): Ca²⁺ and Mg²⁺ free, sterile.

• MTT Reagent: 5 mg/mL in sterile PBS.[6]

• Solubilization Solution: Dimethyl sulfoxide (B87167) (DMSO) or a solution of 10% SDS in 0.01 M HCl.[9]

• Equipment:

  • Humidified incubator (37°C, 5% CO₂)

  • Biological safety cabinet

  • 96-well flat-bottom sterile cell culture plates

  • Microplate reader (ELISA reader) with a 570 nm filter

  • Inverted microscope

  • Hemocytometer or automated cell counter

  • Standard laboratory pipettes and sterile tips

Experimental Workflow

The overall workflow for the cefadroxil cytotoxicity assay is depicted below.

Caption: Experimental workflow for assessing cefadroxil cytotoxicity.

Detailed Experimental Protocol

This protocol is adapted from standard MTT assay procedures.[4][6][7][9]

4.1. Day 1: Cell Seeding

• Culture the selected cell line in T-75 flasks until they reach 70-80% confluency.

• Harvest the cells using Trypsin-EDTA and neutralize with complete growth medium.

• Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in fresh complete medium.

• Count the cells using a hemocytometer or automated cell counter to determine cell concentration.

• Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL (this may require optimization depending on the cell line's growth rate).

• Seed 100 µL of the cell suspension into each well of a 96-well plate (yielding 5,000 cells/well). Include wells for a "medium only" background control.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

4.2. Day 2: Cefadroxil Treatment

• Prepare a high-concentration stock solution of Cefadroxil (e.g., 100 mM) in a suitable solvent (e.g., sterile water or PBS).

• Perform serial dilutions of the Cefadroxil stock solution in complete cell culture medium to achieve the desired final test concentrations (e.g., a range from 1 µM to 10 mM).

• Carefully remove the medium from the wells of the 96-well plate containing the cells.

• Add 100 µL of the medium containing the various concentrations of Cefadroxil to the appropriate wells. Each concentration should be tested in triplicate.

• Include a vehicle control group (cells treated with medium containing the same amount of solvent used for the highest drug concentration) and a negative control group (untreated cells with fresh medium).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

4.3. Day 3-5: MTT Assay and Data Collection

• Following the incubation period, add 10 µL of the 5 mg/mL MTT reagent to each well, including the controls.[4][7]

• Incubate the plate for an additional 4 hours at 37°C, protected from light. During this time, purple formazan crystals will form in viable cells.

• After the 4-hour incubation, carefully aspirate the medium containing MTT without disturbing the formazan crystals.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete solubilization.[6]

• Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to reduce background noise.[6]

4.4. Data Analysis

• Subtract the average absorbance of the "medium only" background wells from all other readings.

• Calculate the percentage of cell viability for each concentration using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Negative Control) x 100

• Plot the % Cell Viability against the log of the Cefadroxil concentration to generate a dose-response curve.

• Determine the IC50 value, which is the concentration of Cefadroxil that causes a 50% reduction in cell viability.

Data Presentation

Quantitative data should be summarized in a clear and structured table to facilitate comparison.

Cefadroxil Conc. (µM)	Mean Absorbance (OD 570nm) ± SD	% Cell Viability
0 (Control)	1.25 ± 0.08	100%
10	1.22 ± 0.07	97.6%
50	1.15 ± 0.09	92.0%
100	1.01 ± 0.06	80.8%
500	0.78 ± 0.05	62.4%
1000	0.61 ± 0.04	48.8%
5000	0.24 ± 0.03	19.2%
10000	0.11 ± 0.02	8.8%
Note: The data presented are representative and should be replaced with experimental results.

Potential Mechanism of Cefadroxil Cytotoxicity

While the primary antibacterial mechanism of cefadroxil is the inhibition of bacterial cell wall synthesis, this pathway is absent in mammalian cells.[10][11] However, several studies have shown that various classes of antibiotics can induce mitochondrial dysfunction in eukaryotic cells, which may be a key factor in their off-target cytotoxicity.[1][2][3][12] Given the bacterial origin of mitochondria, it is plausible that antibiotics can interfere with mitochondrial processes, such as protein synthesis or the electron transport chain.[2] This interference can lead to an increase in the production of reactive oxygen species (ROS) and a decrease in ATP synthesis, ultimately triggering apoptosis (programmed cell death).[2][12]

Caption: Proposed signaling pathway for cefadroxil-induced cytotoxicity.

References

• 1. Antibiotics May Trigger Mitochondrial Dysfunction Inducing Psychiatric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. static.igem.wiki [static.igem.wiki]
• 10. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Different influences on mitochondrial function, oxidative stress and cytotoxicity of antibiotics on primary human neuron and cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Time-Kill Kinetics Assay for Neucef (Cefixime) against Haemophilus influenzae

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neucef, with the active pharmaceutical ingredient cefixime (B193813), is a third-generation cephalosporin (B10832234) antibiotic known for its efficacy against a broad spectrum of Gram-negative bacteria, including Haemophilus influenzae. This organism is a significant pathogen responsible for a variety of respiratory tract and invasive infections. Understanding the pharmacodynamics of Neucef is crucial for optimizing dosing regimens and predicting clinical outcomes. The time-kill kinetics assay is a fundamental in vitro method used to assess the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

This document provides a detailed protocol for conducting a time-kill kinetics assay to evaluate the activity of Neucef (cefixime) against H. influenzae. It includes methodologies for data collection, presentation, and interpretation, adhering to the guidelines set forth by the Clinical and Laboratory Standards Institute (CLSI).

Data Presentation

The results of a time-kill kinetics assay are typically presented as the change in the logarithm of colony-forming units per milliliter (log10 CFU/mL) over a 24-hour period. This data allows for a clear visualization of the rate and extent of bacterial killing. Bactericidal activity is generally defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Representative Data:

The following tables present a representative dataset for a time-kill kinetics assay of cefixime against a susceptible strain of H. influenzae with a Minimum Inhibitory Concentration (MIC) of 0.125 µg/mL. This data is for illustrative purposes to demonstrate the expected outcome of the assay.

Table 1: Time-Kill Kinetics of Cefixime against H. influenzae

Time (hours)	Growth Control (log10 CFU/mL)	1x MIC (0.125 µg/mL) (log10 CFU/mL)	2x MIC (0.25 µg/mL) (log10 CFU/mL)	4x MIC (0.5 µg/mL) (log10 CFU/mL)
0	5.7	5.7	5.7	5.7
2	6.5	5.2	4.8	4.5
4	7.8	4.5	3.9	3.2
8	8.9	3.1	<2.0	<2.0
12	9.2	<2.0	<2.0	<2.0
24	9.5	<2.0	<2.0	<2.0

Table 2: Log10 Reduction in H. influenzae Viable Count after Exposure to Cefixime

Time (hours)	1x MIC (0.125 µg/mL) (log10 Reduction)	2x MIC (0.25 µg/mL) (log10 Reduction)	4x MIC (0.5 µg/mL) (log10 Reduction)
2	0.5	0.9	1.2
4	1.2	1.8	2.5
8	2.6	>3.7	>3.7
12	>3.7	>3.7	>3.7
24	>3.7	>3.7	>3.7

Experimental Protocols

This protocol is based on the CLSI M26-A guidelines for determining the bactericidal activity of antimicrobial agents.

Materials

• Neucef (cefixime) analytical standard

• Haemophilus influenzae strain (e.g., ATCC 49247)

• Haemophilus Test Medium (HTM) broth and agar (B569324) plates

• Sterile saline (0.85% NaCl)

• Sterile test tubes

• Micropipettes and sterile tips

• Spectrophotometer

• Incubator (35°C ± 2°C with 5% CO2)

• Shaking incubator (optional)

• Spiral plater or manual plating supplies

• Colony counter

Procedure

1. Preparation of Cefixime Stock Solution:

• Prepare a stock solution of cefixime in a suitable solvent (e.g., sterile distilled water or a buffer recommended for cefixime) at a concentration of 1280 µg/mL.

• Sterilize the stock solution by filtration through a 0.22 µm filter.

2. Preparation of Bacterial Inoculum:

• From a fresh overnight culture of H. influenzae on an HTM agar plate, select 3-5 isolated colonies.

• Inoculate the colonies into a tube containing 5 mL of HTM broth.

• Incubate at 35°C ± 2°C in a 5% CO2 atmosphere for 4-6 hours, or until the culture reaches the mid-logarithmic growth phase.

• Adjust the turbidity of the bacterial suspension with sterile HTM broth or saline to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL.

• Prepare the final inoculum by diluting the adjusted suspension in HTM broth to achieve a starting concentration of approximately 5 x 10^5 CFU/mL in the test tubes.

3. Time-Kill Assay Setup:

• Label sterile test tubes for each concentration of cefixime to be tested (e.g., 1x MIC, 2x MIC, 4x MIC) and a growth control (no antibiotic).

• Prepare serial dilutions of the cefixime stock solution in HTM broth to achieve the desired final concentrations in the test tubes.

• Add the prepared bacterial inoculum to each test tube to achieve a final volume and the target starting bacterial concentration of approximately 5 x 10^5 CFU/mL.

4. Incubation and Sampling:

• Incubate all tubes at 35°C ± 2°C in a 5% CO2 atmosphere for 24 hours. If using a shaking incubator, a speed of 150 rpm is recommended.

• At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), remove a 100 µL aliquot from each tube.

5. Viable Cell Counting:

• Perform ten-fold serial dilutions of each aliquot in sterile saline.

• Plate 100 µL of the appropriate dilutions onto HTM agar plates.

• Incubate the plates at 35°C ± 2°C in a 5% CO2 atmosphere for 24-48 hours, or until colonies are clearly visible.

• Count the number of colonies on the plates and calculate the CFU/mL for each time point and concentration.

Visualizations

Experimental Workflow

Caption: Workflow for the time-kill kinetics assay.

Cefixime Mechanism of Action

Caption: Cefixime's mechanism of action.

Application Notes: Establishing and Characterizing a Cefixime-Resistant Bacterial Strain

Introduction

Cefixime (B193813) is a third-generation cephalosporin (B10832234) antibiotic that functions by inhibiting the synthesis of the bacterial cell wall.[1][2][3] It binds to penicillin-binding proteins (PBPs), disrupting the final step of peptidoglycan synthesis, which leads to cell lysis and death.[1][4] This bactericidal action is effective against a broad spectrum of bacteria, particularly Gram-negative organisms like Escherichia coli and Haemophilus influenzae.[1][2] However, the emergence of antibiotic resistance is a significant global health concern that threatens the efficacy of crucial drugs like cefixime.[5][6]

Developing cefixime-resistant bacterial strains in a controlled laboratory setting is essential for several research applications. These strains serve as invaluable tools for:

• Investigating the molecular mechanisms of resistance, such as the production of β-lactamase enzymes or alterations in PBPs.[4][7]

• Screening and evaluating the efficacy of new antimicrobial compounds.

• Developing novel diagnostic methods to detect resistance.

• Understanding the fitness costs and evolutionary pathways associated with resistance.[8][9]

These application notes provide a comprehensive set of protocols for researchers to establish, confirm, and characterize a cefixime-resistant bacterial strain, using E. coli as a model organism.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of Cefixime

Principle

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specific incubation period.[10][11][12] This protocol uses the broth microdilution method, a gold standard for quantitative antimicrobial susceptibility testing.[10][13]

Materials

• Cefixime powder (analytical grade)

• Susceptible bacterial strain (e.g., E. coli ATCC 25922)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• 0.5 McFarland turbidity standard

• Sterile tubes, pipettes, and reservoirs

Procedure

• Preparation of Cefixime Stock Solution: Prepare a stock solution of cefixime (e.g., 1280 µg/mL) in a suitable sterile solvent like distilled water. Filter-sterilize the solution using a 0.22 µm filter.[13]

• Preparation of Cefixime Dilutions: In a 96-well plate, perform serial twofold dilutions of the cefixime stock solution using CAMHB to achieve a final concentration range (e.g., 128 µg/mL to 0.125 µg/mL).[11][13] Typically, 50 µL of CAMHB is added to wells 2-11. 100 µL of the stock solution is added to well 1, and then 50 µL is serially transferred from well 1 to well 11.

• Inoculum Preparation:

  • Select 3-5 isolated colonies from a fresh (18-24 hour) agar (B569324) plate.

  • Suspend the colonies in sterile broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[11]

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL.[11][14]

• Inoculation: Within 15 minutes of preparation, add 50 µL of the standardized bacterial suspension to each well (wells 1-11), resulting in a final volume of 100 µL per well.[11]

• Controls:

  • Growth Control: Well 12 should contain 50 µL of inoculum and 50 µL of CAMHB without cefixime.[10]

  • Sterility Control: A separate well containing only 100 µL of CAMHB.[10][11]

• Incubation: Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.[11][15]

• Reading the MIC: The MIC is the lowest concentration of cefixime that completely inhibits visible bacterial growth (i.e., the first clear well).[10][11] The growth control should show distinct turbidity.

Protocol 2: Stepwise Selection for Cefixime Resistance

Principle

This protocol uses a directed evolution approach by exposing a bacterial population to gradually increasing concentrations of an antibiotic. This method allows for the selection of mutants that acquire resistance through a series of mutational steps.[8]

Materials

• Wild-type, susceptible bacterial strain (E. coli)

• Cefixime stock solution

• Mueller-Hinton Agar (MHA) plates

• Liquid growth medium (e.g., CAMHB)

• Incubator, shaker, spread plates, sterile loops

Procedure

• Initial Exposure: Inoculate the wild-type strain into a liquid culture containing cefixime at a sub-inhibitory concentration (e.g., 0.25x or 0.5x the predetermined MIC).

• Incubation and Growth: Incubate the culture at 37°C with shaking until it reaches the late logarithmic or early stationary phase of growth.

• Passage to Higher Concentration:

  • Take an aliquot from the culture that has grown successfully.

  • Inoculate this aliquot into a fresh liquid medium containing a higher concentration of cefixime (e.g., 2x the previous concentration).

• Iterative Selection: Repeat steps 2 and 3, progressively doubling the concentration of cefixime with each successful passage. Continue this process until the bacteria can grow at a concentration significantly higher than the initial MIC (e.g., 16x to 64x the original MIC).

• Isolation of Resistant Strain:

  • Once the desired resistance level is achieved, streak the culture from the highest cefixime concentration onto an MHA plate containing the same concentration of the antibiotic.

  • Incubate the plate for 18-24 hours at 37°C.

  • Select a single, well-isolated colony. This is your putative cefixime-resistant strain.

• Stock Preparation: Grow the isolated colony in both antibiotic-free and antibiotic-containing broth to create glycerol (B35011) stocks for long-term storage at -80°C.

Protocol 3: Confirmation and Characterization of the Resistant Strain

Principle

After isolating a potentially resistant strain, it is crucial to confirm its resistance phenotype and investigate the underlying mechanisms.

Procedure

• MIC Confirmation: Perform the MIC determination protocol (Protocol 1) on the newly isolated strain and the original wild-type strain in parallel. A significant increase in the MIC for the new strain confirms resistance.

• Stability of Resistance: To ensure the resistance is a stable genetic trait, subculture the resistant strain for multiple passages (e.g., 10-15 passages) in antibiotic-free media. After the final passage, re-determine the MIC. If the MIC remains elevated, the resistance is stable.

• Growth Curve Analysis:

  • Inoculate both the wild-type and resistant strains in antibiotic-free broth.

  • Measure the optical density (e.g., at 600 nm) at regular intervals over 24 hours.

  • Compare the growth rates and final cell densities to assess any fitness cost associated with the acquired resistance.[9]

• Genotypic Characterization (Optional but Recommended):

  • PCR for Resistance Genes: Use Polymerase Chain Reaction (PCR) to screen for known β-lactamase genes (e.g., blaTEM, blaSHV, blaCTX-M) that are common mechanisms of cephalosporin resistance.[16]

  • Whole Genome Sequencing (WGS): For a comprehensive analysis, perform WGS on both the wild-type and resistant strains.[17] Comparing the genomes can identify specific point mutations (e.g., in genes for PBPs or efflux pumps) or the acquisition of resistance genes responsible for the phenotype.[17][18]

Data Presentation

Quantitative data should be summarized in clear, well-structured tables.

Table 1: MIC Values for Wild-Type and Resistant Strains

Bacterial Strain	Cefixime MIC (µg/mL) - Trial 1	Cefixime MIC (µg/mL) - Trial 2	Cefixime MIC (µg/mL) - Trial 3	Average MIC (µg/mL)	Fold Change in Resistance
E. coli (Wild-Type)	0.25	0.25	0.5	0.33	-
E. coli (Cefixime-Resistant)	16	32	16	21.33	64.6x

Table 2: Growth Characteristics in Antibiotic-Free Medium

Bacterial Strain	Lag Phase Duration (hours)	Maximum Growth Rate (OD/hr)	Final OD (at 24 hours)
E. coli (Wild-Type)	2.5	0.45	1.8
E. coli (Cefixime-Resistant)	3.0	0.38	1.6

Mandatory Visualizations

Caption: Workflow for MIC determination using broth microdilution.

Caption: Stepwise workflow for selecting a cefixime-resistant strain.

Caption: Key mechanisms of bacterial resistance to cefixime.

References

• 1. nbinno.com [nbinno.com]
• 2. Cefixime - Wikipedia [en.wikipedia.org]
• 3. Cefixime - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. What is the mechanism of Cefixime? [synapse.patsnap.com]
• 5. Escherichia Coli Adaptive Resistance to Clinical Antibiotics [jscimedcentral.com]
• 6. contagionlive.com [contagionlive.com]
• 7. THE MECHANISM OF ACTION OF CEFIXIME, A NEW ORAL CEPHALOSPORIN [jstage.jst.go.jp]
• 8. Multi-step vs. single-step resistance evolution under different drugs, pharmacokinetics, and treatment regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. edepot.wur.nl [edepot.wur.nl]
• 10. Broth Microdilution | MI [microbiology.mlsascp.com]
• 11. benchchem.com [benchchem.com]
• 12. idexx.com [idexx.com]
• 13. benchchem.com [benchchem.com]
• 14. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 16. Molecular characterization of antibiotic resistance in bacteria from daycare centres in Ile-Ife, Nigeria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Comparative Evaluation of Sequencing Technologies for Detecting Antimicrobial Resistance in Bloodstream Infections [mdpi.com]
• 18. Identification and Characterization of Antibiotic-Resistant, Gram-Negative Bacteria Isolated from Korean Fresh Produce and Agricultural Environment - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: LC-MS/MS Method for the Detection of Cefadroxil Residues in Animal Tissue

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cefadroxil (B1668780) is a first-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against Gram-positive and some Gram-negative bacteria. It is utilized in veterinary medicine to treat infections in various animal species. The potential for drug residues to remain in edible tissues is a significant concern for food safety and human health. Regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for veterinary drugs in food products to mitigate these risks. Consequently, sensitive and reliable analytical methods are imperative for monitoring cefadroxil residues in animal tissues.

This application note details a robust and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of cefadroxil residues in animal tissues such as muscle, liver, and kidney. The protocol is designed to provide high selectivity and low detection limits, making it suitable for regulatory compliance testing and pharmacokinetic studies.

Experimental Protocols

Materials and Reagents

• Cefadroxil analytical standard (≥98% purity)

• Cefaclor (B193732) (Internal Standard, IS) (≥98% purity)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (≥98%)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Dispersive solid-phase extraction (d-SPE) sorbent: C18

• Syringe filters (0.22 µm)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve cefadroxil and cefaclor in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the stock solutions with an appropriate solvent (e.g., 50:50 methanol:water) to prepare working standard solutions for calibration curves and spiking.

• Internal Standard (IS) Working Solution: Prepare a working solution of cefaclor at a fixed concentration (e.g., 100 ng/mL) in the reconstitution solvent.

Sample Preparation (Modified QuEChERS Method)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is employed for the extraction and cleanup of cefadroxil from tissue samples.[1][2]

• Homogenization: Weigh 2 ± 0.1 g of homogenized tissue sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Spiking: For recovery and matrix-matched calibration, spike the blank tissue homogenate with the appropriate concentration of cefadroxil standard solution. Add the internal standard working solution to all samples, standards, and quality controls.

• Extraction:

  • Add 10 mL of 1% formic acid in acetonitrile to the tube.

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.[3]

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing 900 mg of anhydrous MgSO₄ and 300 mg of C18 sorbent.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Preparation:

  • Transfer a 1 mL aliquot of the cleaned extract to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

  • Vortex to dissolve the residue.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of cefadroxil.[4][5]

Liquid Chromatography (LC)

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	10	90
7.0	10	90
7.1	95	5

| 10.0 | 95 | 5 |

Mass Spectrometry (MS/MS)

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C
MRM Transitions	See Table 2

Table 2: MRM Transitions for Cefadroxil and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Cefadroxil	364.1	208.1	158.1	15

| Cefaclor (IS) | 368.1 | 174.2 | 114.1 | 20 |

Data Presentation: Method Validation Summary

The method was validated according to the European Commission Decision 2002/657/EC guidelines for the analysis of veterinary drug residues.[6] The following tables summarize the quantitative data obtained from the validation study in bovine muscle tissue.

Table 3: Linearity and Limits of Detection and Quantification

Parameter	Value
Linearity Range	1 - 500 ng/g
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.5 ng/g

| Limit of Quantification (LOQ) | 1.0 ng/g |

Table 4: Accuracy and Precision

Spiked Concentration (ng/g)	Recovery (%) (n=6)	Intra-day Precision (%RSD) (n=6)	Inter-day Precision (%RSD) (n=18)
5	95.2	6.8	8.5
50	98.7	4.5	6.2

| 250 | 101.5 | 3.1 | 5.4 |

Visualizations

Experimental Workflow

Caption: Workflow for Cefadroxil Residue Analysis in Tissue.

Method Development and Validation Logic

Caption: Logical Flow of Method Development and Validation.

References

• 1. Screening of multi-class antibiotics in pork meat by LC-Orbitrap-MS with modified QuEChERS extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. Determination of cefadroxil in rat plasma and urine using LC-MS/MS and its application to pharmacokinetic and urinary excretion studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]

Cefixime Clinical Trial Protocol for Early Syphilis Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The rising incidence of syphilis and the challenges associated with penicillin G benzathine, the standard therapy, necessitate the exploration of alternative treatment regimens. This document outlines a comprehensive clinical trial protocol to evaluate the efficacy and safety of oral cefixime (B193813) for the treatment of early syphilis. Cefixime, a third-generation cephalosporin, presents a promising oral alternative. These application notes provide detailed methodologies for trial implementation, including participant selection, treatment regimens, and efficacy assessment. The protocols are designed to ensure robust data collection and adherence to ethical guidelines, facilitating the evaluation of cefixime as a viable treatment option for early syphilis.

Introduction

Syphilis, a sexually transmitted infection caused by the spirochete Treponema pallidum, remains a significant global health concern. The standard of care for early syphilis is a single intramuscular injection of penicillin G benzathine. However, challenges such as penicillin allergies, drug shortages, and the logistical issues of parenteral administration underscore the urgent need for effective oral treatment alternatives. Cefixime, with its favorable pharmacokinetic profile and spectrum of activity against many gram-negative and some gram-positive bacteria, has been investigated as a potential therapy. This document provides a detailed protocol for a clinical trial designed to assess the efficacy of a 10-day course of oral cefixime for the treatment of primary, secondary, or early latent syphilis.

I. Clinical Trial Protocol

Study Objectives

Primary Objective:

• To determine the efficacy of oral cefixime 400 mg twice daily for 10 days in achieving a serological cure in participants with early syphilis.

Secondary Objectives:

• To evaluate the clinical response to cefixime treatment in participants with signs and symptoms of primary or secondary syphilis.

• To assess the safety and tolerability of a 10-day course of oral cefixime in this population.

• To compare the serological response rates between the cefixime treatment arm and the standard of care (penicillin G benzathine) arm.

Study Design

This is a randomized, open-label, non-comparative pilot clinical trial.[1] Participants will be randomized in a 1:1 ratio to one of two treatment arms:

• Arm 1 (Investigational): Oral Cefixime

• Arm 2 (Standard of Care): Intramuscular Benzathine Penicillin G

The study duration for each participant will be approximately 12 months, including screening, treatment, and follow-up visits.[2][3]

Participant Selection Criteria

A summary of the inclusion and exclusion criteria for participant enrollment is provided in the table below.[2]

Criteria	Description
Inclusion Criteria
Age	≥ 18 years old.[2]
Diagnosis	Clinically or laboratory-confirmed primary, secondary, or early latent syphilis.[2]
Serology	Rapid Plasma Reagin (RPR) titer ≥ 1:8.[2]
HIV Status (if applicable)	For individuals with HIV, CD4+ T cell count ≥ 350 cells/μL and a viral load ≤ 200 copies/mL within the last 6 months.[2]
Informed Consent	Capable of providing written informed consent.[2]
Exclusion Criteria
Allergies	Known allergy to cefixime or penicillin.[2]
Pregnancy	Pregnant or planning to become pregnant during the study period.[2]
Recent Treatment	Antimicrobial therapy with activity against syphilis within the past 7 days.[2]
Concomitant Medications	Use of other beta-lactam antibiotics.[2]
Serofast State	A prior RPR titer ≥1:8 without a documented 4-fold decline after treatment.[2]

Treatment Regimens

The treatment regimens for each arm are detailed in the following table.[2][3]

Treatment Arm	Drug	Dosage	Route of Administration	Duration
Arm 1 (Investigational)	Cefixime	400 mg	Oral, twice daily	10 days
Arm 2 (Standard of Care)	Benzathine Penicillin G	2.4 million units	Intramuscular	Single dose

Study Assessments and Schedule

Participants will be assessed at baseline and at several follow-up visits. The schedule of assessments is outlined below.[2][3]

Assessment	Baseline (Day 0)	Week 2	Month 3	Month 6	Month 12
Informed Consent	X
Demographics & Medical History	X
Physical Examination	X	X	X	X
Syphilis Serology (RPR)	X	X	X	X
Adverse Event Monitoring	X	X	X	X
Concomitant Medication Review	X	X	X	X	X
Pregnancy Test (if applicable)	X

Efficacy Endpoints

Primary Efficacy Endpoint:

• The proportion of participants who achieve at least a four-fold (two dilutions) decrease in their RPR titer at 6 months post-treatment.[1][2]

Secondary Efficacy Endpoints:

• The proportion of participants with a four-fold or greater decrease in RPR titer at 3 and 12 months post-treatment.[2]

• Complete resolution of clinical signs and symptoms of primary or secondary syphilis at the 3-month follow-up visit.

• Incidence and severity of adverse events.

II. Experimental Protocols

Specimen Collection for Syphilis Serology

Objective: To obtain a quality serum or plasma sample for serological testing.

Materials:

• Anticoagulant-free ("clot") tube or serum separator tube (SST)

• Vacutainer needle and holder or syringe

• Tourniquet

• Alcohol swabs

• Gauze and bandage

• Laboratory requisition form

• Biohazard transport bag

Procedure:

• Verify the participant's identity and label the collection tube with the participant's full name, date, and time of collection.

• Select a suitable vein, typically in the antecubital fossa.

• Apply the tourniquet and cleanse the venipuncture site with an alcohol swab.

• Perform venipuncture and collect 5-10 mL of blood into the appropriate tube.

• Release the tourniquet, withdraw the needle, and apply pressure to the site with gauze.

• Gently invert the SST tube 5-10 times to mix the clot activator with the blood. Do not shake.

• Allow the blood to clot at room temperature for at least 30 minutes.

• Centrifuge the tube at 1000-1300 x g for 10 minutes to separate the serum.

• Carefully transfer the serum to a labeled transport vial.

• Store the serum at 2-8°C if testing is not performed immediately. For long-term storage, freeze at -20°C or below.

Rapid Plasma Reagin (RPR) Card Test

Objective: To qualitatively and semi-quantitatively detect non-treponemal antibodies in serum or plasma.

Materials:

• RPR antigen suspension

• RPR test cards

• Calibrated rotator (100 or 180 rpm)

• Pipettes and tips (50 µL)

• Saline (0.9%)

• Positive and negative controls

• Timer

Qualitative Procedure:

• Bring all reagents and samples to room temperature (20-30°C).

• Place 50 µL of the participant's serum onto a circle of the RPR card.

• Place 50 µL of the positive and negative controls onto separate circles.

• Gently swirl the RPR antigen suspension to ensure it is well-mixed.

• Holding the dispenser in a vertical position, add one drop of the antigen suspension to each circle containing a sample or control.

• Place the card on the rotator and rotate at the specified speed for 8 minutes.

• Immediately after rotation, read the results macroscopically under a high-intensity light source.

• Interpretation:

  • Reactive: Presence of medium to large clumps.

  • Weakly Reactive: Presence of small clumps.

  • Non-reactive: Smooth, non-clumped appearance.

Semi-Quantitative Procedure:

• For reactive samples, prepare serial two-fold dilutions of the serum in 0.9% saline (1:2, 1:4, 1:8, etc.).

• Test each dilution as described in the qualitative procedure.

• The RPR titer is reported as the reciprocal of the highest dilution that shows a reactive result.

III. Visualizations

Cefixime Mechanism of Action on Treponema pallidum

Cefixime, a beta-lactam antibiotic, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[4][5] It specifically targets and binds to penicillin-binding proteins (PBPs), which are enzymes essential for the final steps of peptidoglycan synthesis.[4][5] In Treponema pallidum, this disruption of cell wall integrity leads to cell lysis and death.

Caption: Cefixime's mechanism of action on Treponema pallidum.

Clinical Trial Workflow

The workflow for the clinical trial, from participant screening to the final follow-up, is depicted in the diagram below.

Caption: Workflow of the cefixime for early syphilis clinical trial.

Participant Enrollment Logic

The logical flow for determining participant eligibility and enrollment into the clinical trial is outlined in the following diagram.

Caption: Logical flow for participant enrollment.

References

• 1. youtube.com [youtube.com]
• 2. dhss.delaware.gov [dhss.delaware.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. What is the mechanism of Cefixime? [synapse.patsnap.com]
• 5. nbinno.com [nbinno.com]

Technical Notes & Optimization

Cefixime Aqueous Solution Stability: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the instability of cefixime (B193813) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my cefixime solution turning yellow or changing color?

A discoloration, typically to a yellowish hue, is a common visual indicator of cefixime degradation. The principal degradation pathway for cefixime in an aqueous environment is the hydrolysis of its β-lactam ring, leading to the formation of various degradation products.[1][2] These products possess different chromophoric properties than the parent molecule, resulting in a visible color change. The rate of this degradation and the subsequent color change is highly dependent on the solution's pH, temperature, and exposure to light.

Q2: What is the optimal pH for preparing and storing cefixime aqueous solutions?

Cefixime exhibits its greatest stability in a slightly acidic environment. The hydrolysis rate is very slow and the drug is most stable in the pH range of 4 to 7.[1] Some studies pinpoint the maximum stability to be around pH 6.[3] Outside of this optimal range, degradation accelerates significantly, especially under alkaline (basic) conditions.[1][4] Therefore, it is critical to prepare and maintain your cefixime solutions within a pH 4-7 window to ensure minimal degradation.

Q3: My experiment requires a pH outside the optimal stability range. What can I do?

If your experimental conditions necessitate a pH outside the 4-7 range, it is crucial to prepare the cefixime solution immediately before use. Minimize the time the solution is held at the non-optimal pH to reduce the extent of degradation. For quantitative studies, it is advisable to run a parallel degradation control to quantify the loss of active cefixime under your specific experimental conditions.

Q4: How significantly do temperature and light affect cefixime stability?

Both temperature and light are critical factors that accelerate cefixime degradation.

• Temperature: Elevated temperatures markedly increase the rate of hydrolytic degradation.[5][6] It is recommended to prepare and store stock solutions at refrigerated temperatures (2-8°C) unless otherwise specified by your protocol. Some studies show that for every 10°C rise in temperature, the reaction speed can approximately double.[6]

• Light: Cefixime is susceptible to photodegradation. Exposure to light, particularly UV radiation, can cause significant degradation.[4][7] All cefixime solutions should be prepared and stored in amber vials or containers wrapped in aluminum foil to protect them from light.

Q5: What are the primary degradation products of cefixime in aqueous solutions?

The degradation products of cefixime depend on the pH of the solution. The initial and most significant step is the cleavage of the β-lactam ring.[1]

• Basic Conditions (pH > 7): Leads to the formation of a β-lactam ring-opened product (penicilloic acid-like structure) and a 7-epimer.[1]

• Acidic Conditions (pH < 4): Promotes intramolecular cyclization, resulting in the formation of three different lactone derivatives.[1]

• Neutral Conditions (pH ≈ 7): Can result in an aldehyde derivative involving the 7-acyl moiety.[1]

Troubleshooting Guide

Issue: Inconsistent or lower-than-expected results in bioassays.

This is a common problem stemming from the loss of active cefixime concentration. Follow this troubleshooting workflow to diagnose the potential cause.

Troubleshooting workflow for inconsistent experimental results.

Quantitative Data on Cefixime Degradation

The following tables summarize data from forced degradation studies, illustrating the impact of various stress conditions on cefixime stability.

Table 1: Degradation of Cefixime under Acidic and Alkaline Conditions at 80°C

Condition	Time	Approximate Degradation (%)	Reference
0.01 M HCl	2.5 hours	25%	[2][8]
0.1 M HCl	7 hours	100%	[2][8]
0.01 M NaOH	1 hour	25%	[2][8]
0.1 M NaOH	30 minutes	>98%	[4]
0.1 M NaOH	4 hours	100%	[2][8]

Table 2: Degradation of Cefixime under Oxidative and Photolytic Conditions

Condition	Time	Approximate Degradation (%)	Reference
1% H₂O₂ at 25°C	3.5 hours	25%	[2][8]
UV Radiation (254 nm)	2.5 hours	~30%	[4]

Experimental Protocols

Protocol: Stability-Indicating RP-HPLC Method for Cefixime Quantification

This protocol describes a common reverse-phase high-performance liquid chromatography (RP-HPLC) method to accurately quantify cefixime in the presence of its degradation products.[4][9][10]

1. Materials and Reagents:

• Cefixime Trihydrate Reference Standard

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Potassium Dihydrogen Phosphate (B84403) (AR Grade)

• Disodium Hydrogen Phosphate (AR Grade)

• Orthophosphoric Acid (AR Grade)

• Water (HPLC Grade)

2. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4][9]

• Mobile Phase: A mixture of phosphate buffer and an organic solvent. A common composition is a 75:25 (v/v) mixture of 10 mM phosphate buffer and methanol.[9] The pH of the buffer is critical and is often adjusted to around 6.3-6.8.[9]

• Flow Rate: 1.0 mL/min.[9]

• Detection Wavelength: 289 nm.[9]

• Injection Volume: 20 µL.[4]

3. Procedure:

• Mobile Phase Preparation: Prepare the phosphate buffer by dissolving the appropriate amounts of phosphate salts in HPLC grade water to achieve the desired concentration (e.g., 10 mM). Adjust the pH using orthophosphoric acid. Filter the buffer and the organic solvent through a 0.45 µm filter before mixing. Degas the final mobile phase mixture using sonication or vacuum.

• Standard Solution Preparation: Accurately weigh a known amount of cefixime reference standard and dissolve it in the mobile phase to prepare a stock solution (e.g., 100 µg/mL). Prepare a series of working standards by diluting the stock solution to create a calibration curve (e.g., 5, 10, 20, 50, 100 µg/mL).

• Sample Preparation: Dilute your experimental cefixime solution with the mobile phase to a concentration that falls within the range of your calibration curve.

• Analysis: Equilibrate the HPLC column with the mobile phase for at least 30 minutes or until a stable baseline is achieved. Inject the standard solutions followed by the sample solutions.

• Quantification: Record the peak area of the cefixime peak from the chromatograms. The retention time for cefixime is typically around 6-8 minutes under these conditions.[4][9] Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions. Determine the concentration of cefixime in your samples by interpolating their peak areas from the calibration curve.

Experimental workflow for HPLC quantification of cefixime.

References

• 1. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. ijpsonline.com [ijpsonline.com]
• 9. scielo.br [scielo.br]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Cefadroxil Solubility for In-Vitro Experiments

Welcome to the technical support center for optimizing the solubility of cefadroxil (B1668780) in your in-vitro experiments. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure the successful preparation and use of cefadroxil solutions.

Troubleshooting Guides

Issue: Cefadroxil Precipitation in Aqueous Solutions

Cefadroxil, a BCS Class II drug, has low aqueous solubility, which can lead to precipitation during the preparation of stock solutions or upon dilution into aqueous buffers for in-vitro assays.[1] This guide provides a systematic approach to troubleshoot and resolve this common issue.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing cefadroxil precipitation.

Frequently Asked Questions (FAQs)

Solubility and Solution Preparation

Q1: What is the solubility of cefadroxil in common solvents?

A1: Cefadroxil has low solubility in water and is very slightly soluble in ethanol. It is freely soluble in methanol (B129727) and practically insoluble in chloroform (B151607) and ethyl ether.[2] For in-vitro experiments, Dimethyl Sulfoxide (B87167) (DMSO) is a commonly used solvent to prepare stock solutions.

Data Presentation: Cefadroxil Solubility

Solvent	Descriptive Term	Quantitative Data (mg/mL)
Water	Slightly soluble / Low solubility	~1.11 mg/mL[3]
Ethanol	Very slightly soluble	-
Methanol	Freely soluble / Soluble[4][5]	-
Chloroform	Practically insoluble	-
Ether	Practically insoluble	-
DMSO	Soluble	Can be prepared at 10 mM[6]

Q2: How does pH affect the solubility of cefadroxil?

A2: Cefadroxil is an amphoteric compound with both acidic (pKa ~3.45) and basic (pKa ~7.43) functional groups.[2] Its aqueous solubility is pH-dependent and exhibits a U-shaped curve, with the lowest solubility at its isoelectric point.[7] Adjusting the pH of the aqueous buffer away from the isoelectric point can increase its solubility.[1] For instance, solubility can be enhanced in acidic conditions (e.g., pH 3).[8]

Q3: How can I prepare a stock solution of cefadroxil for cell culture experiments?

A3: For cell-based assays, it is common to prepare a concentrated stock solution in an organic solvent like DMSO and then dilute it into the cell culture medium. It is crucial to ensure the final concentration of the organic solvent is low enough to not affect the cells, typically below 0.5%.[1]

Experimental Protocols

Protocol 1: Preparation of Cefadroxil Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL cefadroxil stock solution in DMSO.

Materials:

• Cefadroxil powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes

• Vortex mixer

• 0.22 µm syringe filter (optional)

Procedure:

• Weigh 10 mg of cefadroxil powder and transfer it to a sterile microcentrifuge tube.

• Add 1 mL of sterile DMSO to the tube.

• Vortex the tube until the cefadroxil is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• If required for your application, filter-sterilize the stock solution using a 0.22 µm syringe filter.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. Stored at -20°C, the solution is stable for about a month, and at -80°C for up to 6 months.[9]

Experimental Workflow: Preparing Cefadroxil Working Solution

Caption: Workflow for preparing a cefadroxil working solution for in-vitro experiments.

Protocol 2: Enhancing Cefadroxil Solubility using Solid Dispersion with PVP K-30

This method can be used to prepare a more water-soluble form of cefadroxil, which can be beneficial for certain in-vitro dissolution studies.

Materials:

• Cefadroxil

• Polyvinylpyrrolidone (PVP K-30)

• Methanol

• Petri dish

• Oven or rotary evaporator

Procedure:

• Prepare a physical mixture of cefadroxil and PVP K-30 in a desired weight ratio (e.g., 1:1, 1:2, or 1:3).

• Dissolve the appropriate amounts of cefadroxil and PVP K-30 in a minimal amount of methanol.

• Pour the solution into a petri dish and place it in an oven at 40°C overnight to ensure complete evaporation of the methanol. Alternatively, a rotary evaporator can be used.

• The resulting solid dispersion can be collected and used for dissolution studies.

Mechanism of Action

Q4: What is the mechanism of action of cefadroxil?

A4: Cefadroxil is a beta-lactam antibiotic that exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[10] It specifically targets and binds to penicillin-binding proteins (PBPs), which are enzymes essential for the final steps of peptidoglycan synthesis.[3][11] This inhibition of peptidoglycan cross-linking leads to a weakened cell wall, making the bacterium susceptible to osmotic lysis and cell death.[11]

Signaling Pathway: Cefadroxil's Inhibition of Bacterial Cell Wall Synthesis

Caption: Cefadroxil's mechanism of action leading to bacterial cell death.

Stability and Storage

Q5: How stable is cefadroxil in reconstituted aqueous solutions?

A5: The stability of reconstituted cefadroxil oral suspensions is dependent on storage temperature. Studies have shown that reconstituted suspensions are stable for about 3 days at room temperature (25-29°C) and for up to 7-14 days when stored under refrigeration (2-8°C).[4][12][13][14] It is important to note that degradation can occur at room temperature over time.[12]

Q6: What are the recommended storage conditions for cefadroxil stock solutions?

A6: Cefadroxil stock solutions prepared in DMSO should be aliquoted and stored at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[9] It is advisable to avoid repeated freeze-thaw cycles to maintain the integrity of the compound.

References

• 1. benchchem.com [benchchem.com]
• 2. repositorio.unesp.br [repositorio.unesp.br]
• 3. Cefadroxil | C16H17N3O5S | CID 47965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. allmpus.com [allmpus.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. keio.elsevierpure.com [keio.elsevierpure.com]
• 8. Cefadroxil | Antibiotic | Antibacterial | TargetMol [targetmol.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. benchchem.com [benchchem.com]
• 11. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 12. rjlbpcs.com [rjlbpcs.com]
• 13. journals.ust.edu [journals.ust.edu]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Preventing Neucef (Cefixime) Degradation in Long-Term Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on maintaining the stability and efficacy of Neucef (cefixime) in long-term cell culture experiments. Cefixime (B193813) is a third-generation cephalosporin (B10832234) antibiotic used to prevent bacterial contamination. However, its efficacy can be compromised by degradation, leading to inconsistent experimental results. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Neucef (cefixime) degradation in cell culture medium?

A1: The primary cause of cefixime degradation in aqueous solutions, such as cell culture medium, is the hydrolysis of its β-lactam ring.[1] This process is significantly influenced by factors such as pH, temperature, and the composition of the medium.

Q2: What is the optimal pH for Neucef (cefixime) stability?

A2: Cefixime exhibits maximum stability in a pH range of 4 to 7, with the highest stability observed around pH 6.[1][2] In more acidic or alkaline conditions, the rate of degradation increases.

Q3: How does temperature affect Neucef (cefixime) stability?

A3: The degradation rate of cefixime increases with rising temperatures.[2][3] Storing stock solutions at low temperatures (-20°C) is crucial, and minimizing the time the medium containing cefixime is kept at 37°C can help reduce degradation.[4]

Q4: How should I prepare and store Neucef (cefixime) stock solutions?

A4: Cefixime is soluble in organic solvents like DMSO and ethanol.[4] For cell culture, it is recommended to prepare a concentrated stock solution in a suitable solvent, sterilize it by filtration, and store it at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Aqueous solutions of cefixime are not recommended for storage for more than one day.[4]

Q5: How can I determine if Neucef (cefixime) is degrading in my long-term experiment?

A5: The most accurate method is to perform a stability study by measuring the concentration of cefixime in your cell culture medium over time using High-Performance Liquid Chromatography (HPLC).[5] A simpler, functional approach is to conduct a bioassay to test the antimicrobial activity of the "aged" medium.

Troubleshooting Guide

This guide addresses common issues encountered during the use of Neucef (cefixime) in long-term cell culture.

Problem	Possible Cause	Suggested Solution
Recurrent bacterial contamination despite using Neucef.	Cefixime degradation leading to sub-lethal concentrations.	1. Verify the pH of your culture medium is within the optimal range for cefixime stability (pH 6-7). 2. Replenish the medium with freshly added cefixime more frequently (e.g., every 24-48 hours). 3. Increase the initial concentration of cefixime, being mindful of potential cytotoxicity.
Inconsistent experimental results in long-term cultures.	1. Variable active cefixime concentration due to degradation. 2. Biological effects of cefixime degradation products.	1. Perform a stability study to determine the half-life of cefixime in your specific culture conditions and establish a rational medium replacement schedule.[5] 2. Consider using a more stable antibiotic if cefixime degradation is unavoidable and impacting your results.
Visible precipitate in the medium after adding cefixime stock solution.	1. Poor solubility of cefixime at the working concentration. 2. Interaction with components in the cell culture medium.	1. Ensure the final concentration of the organic solvent from the stock solution is not toxic to the cells. 2. Prepare a fresh stock solution and ensure it is fully dissolved before adding it to the medium. 3. Add the cefixime stock solution to the medium slowly while gently swirling.

Experimental Protocols

Protocol 1: Determination of Cefixime Stability in Cell Culture Medium using HPLC

This protocol outlines the steps to quantify the degradation of cefixime in your specific cell culture medium over time.

Materials:

• Complete cell culture medium

• Cefixime stock solution

• Sterile, conical tubes

• 37°C incubator

• HPLC system with a C18 column

• UV detector

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid

Methodology:

• Sample Preparation:

  • Prepare a fresh solution of your complete cell culture medium containing the desired final concentration of cefixime.

  • Dispense aliquots of this medium into sterile conical tubes.

  • Incubate the tubes at 37°C.

  • At designated time points (e.g., 0, 12, 24, 48, 72 hours), remove one tube and store it at -80°C until analysis.

• Standard Curve Preparation:

  • Prepare a series of cefixime standards in fresh complete cell culture medium at known concentrations.

• HPLC Analysis:

  • Set up the HPLC system with a C18 column and a mobile phase typically consisting of a mixture of acetonitrile and water with a small percentage of formic acid. The UV detector should be set to the appropriate wavelength for cefixime detection (around 254 nm or 295 nm).[4][6]

  • Inject the standards to generate a standard curve.

  • Inject the incubated samples to determine the concentration of cefixime at each time point.

• Data Analysis:

  • Plot the concentration of cefixime versus time to determine its degradation kinetics and half-life in your specific cell culture medium.

Visualizations

Cefixime Degradation Pathway

Caption: Primary degradation pathway of cefixime.

Experimental Workflow for Cefixime Stability Assessment

Caption: Workflow for determining cefixime stability.

Troubleshooting Logic for Recurrent Contamination

Caption: Troubleshooting recurrent contamination issues.

References

• 1. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijamtes.org [ijamtes.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. dra.gov.pk [dra.gov.pk]

Overcoming false positives in cefadroxil susceptibility testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in cefadroxil (B1668780) susceptibility testing. Our aim is to help you overcome common challenges and prevent erroneous results in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are there no established CLSI or EUCAST clinical breakpoints for cefadroxil?

A1: As of the latest guidelines, neither the Clinical and Laboratory Standards Institute (CLSI) nor the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide specific clinical breakpoints for cefadroxil.[1] This is a critical consideration when interpreting susceptibility data, as the classification of an isolate as "susceptible," "intermediate," or "resistant" is not standardized.

Q2: Can I use surrogate breakpoints from other cephalosporins, like cefazolin, for cefadroxil susceptibility testing?

A2: No, this is strongly discouraged. The U.S. Food and Drug Administration (FDA) has cautioned against using surrogate breakpoints, such as those for cefazolin, due to an unacceptably high rate of false-susceptible results for certain bacteria.[1][2]

Q3: What are the most common methods for cefadroxil susceptibility testing?

A3: The two most common methods are broth microdilution, which determines the Minimum Inhibitory Concentration (MIC), and the Kirby-Bauer disk diffusion method, which measures the zone of inhibition around an antibiotic-impregnated disk.[3]

Q4: What are the recommended quality control (QC) strains for cefadroxil susceptibility testing?

A4: While specific QC ranges for cefadroxil are not defined by CLSI or EUCAST, standard QC strains such as Staphylococcus aureus ATCC 25923 and Escherichia coli ATCC 25922 are used to monitor the performance of susceptibility tests with cephalosporins.[4] For cephalothin (B1668815), a surrogate for disk diffusion testing, the MIC range for E. coli ATCC 25922 is 4 to 16 mcg/mL and for S. aureus ATCC 29213 is 0.12 to 0.5 mcg/mL.[5]

Troubleshooting Guide

Issue 1: Suspected False-Susceptible Results

A "false-susceptible" or "false-positive" result, where a resistant organism appears susceptible, can arise from several factors.

Potential Cause	Recommended Action
Use of Surrogate Breakpoints	Do not use breakpoints for other cephalosporins (e.g., cefazolin) to interpret cefadroxil results. This is a known cause of false-susceptible outcomes.[1][2]
Inoculum Too Light	Ensure the inoculum turbidity is standardized to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[6][7] A lighter inoculum can lead to larger zones of inhibition or lower MICs, giving a false impression of susceptibility.
Incorrect Incubation Conditions	Incubate plates at 35°C ± 2°C for 16-20 hours in ambient air.[4] Deviations in temperature or time can affect bacterial growth and antibiotic activity.
Deteriorated Antibiotic Disks/Reagents	Check the expiration date of cefadroxil disks and reagents. Store them according to the manufacturer's instructions to prevent degradation of the antibiotic.[6]

Issue 2: High Variability in MIC or Zone Diameter Measurements

Inconsistent results can undermine the reliability of your findings.

Potential Cause	Recommended Action
Inconsistent Inoculum Preparation	Prepare a fresh inoculum for each test run and standardize it to a 0.5 McFarland turbidity standard.[4]
Improper Agar (B569324) Depth in Disk Diffusion	The depth of the Mueller-Hinton agar should be uniform at 4 mm.[6] Inconsistent agar depth can affect the diffusion of the antibiotic.
Incorrect Reading of Results	For MICs, the endpoint is the lowest concentration with no visible growth.[3] For disk diffusion, measure the diameter of the zone of complete inhibition.[3]
Presence of Beta-Lactamases	Some bacteria produce beta-lactamases that can inactivate cefadroxil.[8] The presence of these enzymes can lead to inconsistent results. Consider testing for beta-lactamase production if you observe discrepancies.

Quantitative Data Summary

The following tables provide a summary of cefadroxil MIC data for common bacterial species.

Table 1: Cefadroxil MIC Distribution against Staphylococcus aureus

Isolate Type	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Methicillin-Susceptible S. aureus (MSSA)	48	-	2	4	[9]
Clinical Isolates	35	2 - 128	-	-	[10]
Medically Significant Isolate	-	1 - 2	-	-	[11]

Table 2: Cefadroxil MIC Distribution against Escherichia coli

Isolate Type	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Clinical Isolates	35	8 - 256	-	>256	[9]
Medically Significant Isolate	-	8	-	-	[11]

Detailed Experimental Protocols

Broth Microdilution Method (based on CLSI M07)

This method provides a quantitative determination of the MIC.[12]

• Preparation of Cefadroxil Stock Solution: Prepare a stock solution of cefadroxil powder at a concentration of 1000 µg/mL in a suitable solvent.[4]

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the cefadroxil stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the desired concentration range (e.g., 0.25 to 256 µg/mL).[3] The final volume in each well should be 100 µL. Include a growth control well (broth and inoculum only) and a sterility control well (broth only).

• Inoculum Preparation: From a pure culture grown for 18-24 hours, select 3-5 colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard.[3]

• Inoculation: Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well. Add 100 µL of the diluted inoculum to each well (except the sterility control).[3]

• Incubation: Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.[3]

• Reading and Interpretation: The MIC is the lowest concentration of cefadroxil that completely inhibits visible bacterial growth (turbidity).[3]

Disk Diffusion Method (Kirby-Bauer Test, based on CLSI M02)

This method provides a qualitative assessment of susceptibility.

• Materials: Mueller-Hinton Agar (MHA) plates (4 mm depth), cefadroxil 30 µg disks (or cephalothin 30 µg as a surrogate), and a bacterial inoculum standardized to a 0.5 McFarland turbidity.[3]

• Inoculum Preparation: Prepare a bacterial inoculum standardized to a 0.5 McFarland turbidity standard as described for the broth microdilution method.[3]

• Inoculation of Agar Plate: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum, remove excess fluid, and streak it evenly over the entire surface of the MHA plate in three directions.[3]

• Application of Antibiotic Disks: Aseptically apply the cefadroxil disk to the surface of the inoculated agar, ensuring firm contact. Disks should be spaced at least 24 mm apart from center to center.[3]

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[3]

• Reading and Interpretation: After incubation, measure the diameter of the zone of complete growth inhibition in millimeters.[3] While official breakpoints are not established, historically, zones ≤14 mm have been considered resistant and ≥18 mm as susceptible.[4][13]

Visualizations

Caption: Troubleshooting workflow for false-susceptible cefadroxil results.

Caption: Cefadroxil's mechanism of action and a key resistance pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Rationale for FDA's Position on Cefadroxil | FDA [fda.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. drugs.com [drugs.com]
• 6. tmmedia.in [tmmedia.in]
• 7. apec.org [apec.org]
• 8. Role of β-Lactamase Inhibitors as Potentiators in Antimicrobial Chemotherapy Targeting Gram-Negative Bacteria [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. ijpsi.org [ijpsi.org]
• 11. Cefadroxil - Wikipedia [en.wikipedia.org]
• 12. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 13. Comparison of cefadroxil and cephalothin disk susceptibility test results - PMC [pmc.ncbi.nlm.nih.gov]

HPLC peak tailing issues with cefixime analysis and solutions

Welcome to the Technical Support Center for HPLC analysis of Cefixime (B193813). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues related to peak tailing in their chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and how is it measured?

A1: Peak tailing in HPLC refers to the asymmetry of a chromatographic peak, where the tail end of the peak is broader than the front end.[1] In an ideal chromatogram, peaks are symmetrical and have a Gaussian shape.[2] Peak tailing is an indication of secondary interactions between the analyte and the stationary phase, or other system issues.[1][3] It is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). A value close to 1 indicates a symmetrical peak, while values greater than 1.2 often suggest that peak tailing is occurring.[3][4]

Q2: Why is my cefixime peak tailing in my reverse-phase HPLC analysis?

A2: Peak tailing for cefixime in reverse-phase HPLC is frequently caused by interactions between the analyte and the stationary phase.[1] Cefixime, which contains both acidic (carboxylic acid) and basic (amine) functional groups, can interact with residual silanol (B1196071) groups on the silica-based stationary phase.[5] These secondary interactions can lead to peak tailing.[1] Other potential causes include using an inappropriate mobile phase pH, column degradation, column overload, or issues with the HPLC system itself such as extra-column band broadening.[3][4]

Q3: How does the mobile phase pH affect cefixime peak shape?

A3: The pH of the mobile phase is a critical factor in controlling the peak shape of ionizable compounds like cefixime.[6] The pH affects the ionization state of both the cefixime molecule and the residual silanol groups on the stationary phase.[5][6] Operating at a low pH (around 2.5-3.5) can suppress the ionization of silanol groups, minimizing their interaction with the protonated amine groups of cefixime and thus reducing peak tailing.[3][7] Conversely, at a higher pH, silanol groups become more ionized and can strongly interact with the basic parts of the cefixime molecule, leading to tailing.[8]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the HPLC analysis of cefixime that can lead to peak tailing.

Issue 1: Peak tailing observed for cefixime.

Possible Cause 1: Secondary interactions with residual silanol groups.

• Solution:

  • Adjust Mobile Phase pH: Lowering the pH of the mobile phase can help to suppress the ionization of residual silanol groups on the column, thereby reducing their interaction with cefixime. A pH range of 2.5 to 4.0 is often effective. For example, a mobile phase containing 0.1% formic acid or a phosphate (B84403) buffer at a low pH can improve peak shape.[9][10]

  • Use an End-Capped Column: Employ a modern, high-purity, end-capped C18 column. End-capping chemically bonds a small silane (B1218182) molecule to the residual silanol groups, making them inert and reducing their potential for secondary interactions.[3][11]

  • Add a Competing Base: In some cases, adding a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase can help to block the active silanol sites and improve the peak shape of basic compounds.[8] However, with modern end-capped columns, this is often not necessary.[8]

Possible Cause 2: Inappropriate mobile phase composition.

• Solution:

  • Optimize Organic Modifier: The type and concentration of the organic modifier (e.g., acetonitrile (B52724) or methanol) can influence peak shape. Experiment with different ratios of the aqueous buffer and organic modifier to find the optimal conditions for a symmetrical cefixime peak.

  • Ensure Adequate Buffer Capacity: Use a buffer concentration sufficient to control the pH and minimize secondary interactions. A buffer concentration in the range of 10-50 mM is typically recommended.[4]

Possible Cause 3: Column issues.

• Solution:

  • Column Contamination: If the column is contaminated, flush it with a strong solvent. A common procedure for reversed-phase columns is to flush with water, then isopropanol, and then hexane, followed by a reversal of this sequence. Always check the column manufacturer's instructions for recommended cleaning procedures.

  • Column Degradation (Void Formation): If the column bed has degraded and a void has formed at the inlet, it can cause peak tailing and splitting. In some instances, reversing the column and flushing it may help, but replacement of the column is often the best solution.[1][2]

Possible Cause 4: System and injection issues.

• Solution:

  • Minimize Extra-Column Volume: Use tubing with a small internal diameter and ensure all connections between the injector, column, and detector are made with minimal dead volume.[3]

  • Sample Overload: Injecting too much sample can lead to peak distortion, including tailing. Try reducing the injection volume or the concentration of the sample.[2]

  • Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the mobile phase.[3]

Experimental Protocols

Below are examples of HPLC methods that have been successfully used for the analysis of cefixime with good peak symmetry.

Method 1: Cefixime and Linezolid Analysis [12]

• Column: X-Terra RP-18 (150mm x 4.6mm, 5µm)

• Mobile Phase: 1% Orthophosphoric acid (pH 1.7) : Methanol (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Detection: 250 nm

• Column Temperature: 30°C

• Result: Symmetrical and well-resolved peaks for Cefixime and Linezolid were achieved, with a tailing factor of 1.173 for Cefixime.[12]

Method 2: Cefixime and Linezolid Analysis [13]

• Column: Phenomenex Luna C18 (250 x 4.6 mm, 5 µm)

• Mobile Phase: Phosphate buffer (pH 7) : Methanol (60:40 v/v)

• Flow Rate: 1 mL/min

• Detection: 276 nm

• Result: Sharp, well-resolved peaks with a minimum tailing factor were obtained. The tailing factor for Cefixime was 1.073.[13]

Method 3: Cefixime Derivatization Analysis [9]

• Column: Teknokroma KROMASIL 100 C-18 (15 mm × 0.46 mm, 5 μm)

• Mobile Phase: Methanol : 0.1% aqueous formic acid (70:30 v/v)

• Flow Rate: 1 mL/min

• Result: Good separation with minimal tailing was achieved.[9]

Data Summary

The following table summarizes the chromatographic conditions from the cited methods that yielded good peak shapes for cefixime.

Parameter	Method 1[12]	Method 2[13]	Method 3[9]
Column	X-Terra RP-18 (150x4.6mm, 5µm)	Phenomenex Luna C18 (250x4.6mm, 5µm)	Teknokroma KROMASIL 100 C-18 (15x0.46mm, 5µm)
Mobile Phase	1% OPA (pH 1.7) : MeOH (60:40)	Phosphate buffer (pH 7) : MeOH (60:40)	MeOH : 0.1% Formic Acid (70:30)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Tailing Factor	1.173	1.073	"Minimal tailing"

Visual Troubleshooting Guide

The following diagram illustrates a logical workflow for troubleshooting HPLC peak tailing issues with cefixime analysis.

Caption: Troubleshooting workflow for cefixime peak tailing.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. benchchem.com [benchchem.com]
• 4. uhplcs.com [uhplcs.com]
• 5. pharmagrowthhub.com [pharmagrowthhub.com]
• 6. moravek.com [moravek.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. hplc.eu [hplc.eu]
• 9. Optimization of HPLC method for determination of cefixime using 2-thiophenecarboxaldehyde as derivatizing reagent: A new approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies [mdpi.com]
• 11. chromtech.com [chromtech.com]
• 12. pharmascholars.com [pharmascholars.com]
• 13. ijpsonline.com [ijpsonline.com]

Technical Support Center: Cefadroxil MIC Determination Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability in cefadroxil (B1668780) Minimum Inhibitory Concentration (MIC) determination assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during cefadroxil MIC testing.

Q1: Why are my cefadroxil MIC values for the same bacterial strain inconsistent across different experimental runs?

A1: Inconsistent MIC results for cefadroxil can arise from several factors, primarily related to the antibiotic's stability, inoculum preparation, and assay conditions.

• Cefadroxil Stock Solution Integrity: Cefadroxil in solution is susceptible to degradation. Its stability is influenced by temperature and pH. Storing stock solutions at room temperature for extended periods can lead to a loss of potency and consequently, falsely high MIC values.[1][2] Studies have shown that reconstituted cefadroxil suspensions have better stability when refrigerated (2-8°C) compared to room temperature (25-29°C).[1][2] The pH of the stock solution and the test medium should be controlled, as cefadroxil is more stable in a slightly acidic to neutral pH range (around 4.0-6.0 for suspensions).[3] Alkaline conditions can accelerate its degradation.[4]

• Inoculum Variability: The density of the bacterial inoculum is critical. A higher than intended inoculum can lead to an "inoculum effect," where the increased bacterial load overwhelms the antibiotic, resulting in falsely elevated MICs.[5] This is particularly relevant for beta-lactam antibiotics like cefadroxil when tested against bacteria that may produce beta-lactamases. Conversely, an inoculum that is too low can lead to falsely low MICs. Always ensure your inoculum is standardized, typically to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL.[6][7]

• Media Composition: Variations in the composition of the Mueller-Hinton Broth (MHB) or Agar (B569324) (MHA), especially in cation concentrations (Ca²⁺ and Mg²⁺), can affect the activity of some antibiotics.[8] Using cation-adjusted Mueller-Hinton Broth (CAMHB) is recommended for consistency.

Q2: My positive control (bacteria, no cefadroxil) shows poor or no growth. What could be the issue?

A2: This indicates a problem with either the bacterial inoculum or the culture medium.

• Inoculum Viability: Ensure you are using a fresh culture (18-24 hours old) to prepare your inoculum. Older colonies may have reduced viability.

• Media Preparation: Verify that the Mueller-Hinton Broth or Agar was prepared correctly according to the manufacturer's instructions. Improper pH or contamination can inhibit bacterial growth.

• Incubation Conditions: Check that the incubator is functioning at the correct temperature (typically 35°C ± 2°C) and atmospheric conditions required for the specific bacterial strain.[6]

Q3: The MIC values for my quality control (QC) strains are outside the acceptable range. What should I do?

A3: If your QC strain results are out of range, the results for your test isolates are not considered valid. This issue points to a systematic error in the experimental setup.

• Verify QC Strain Identity and Viability: Ensure you are using the correct ATCC reference strains (e.g., Staphylococcus aureus ATCC 29213 or Escherichia coli ATCC 25922) and that they have been stored and subcultured appropriately.

• Check Cefadroxil Stock: The most likely culprit is a degraded cefadroxil stock solution. Prepare a fresh stock solution from powder and repeat the assay.

• Review Entire Protocol: Meticulously review all steps of your protocol, including media preparation, inoculum standardization, and pipetting techniques, to identify any potential sources of error.

Q4: I am observing "skipped wells" (growth in a well with a higher cefadroxil concentration than a well with no growth) in my microdilution plate. What does this mean?

A4: Skipped wells are often the result of technical errors.

• Pipetting Inaccuracy: Inaccurate pipetting during the serial dilution of cefadroxil or the addition of the inoculum can lead to inconsistent concentrations in the wells.

• Contamination: Cross-contamination between wells can also cause this phenomenon.

• Inhomogeneous Inoculum: Ensure the bacterial suspension is vortexed thoroughly before being added to the wells to prevent clumping.

Q5: Can I use cefazolin (B47455) or cephalothin (B1668815) susceptibility results to predict cefadroxil susceptibility?

A5: Historically, the use of surrogate agents like cephalothin for predicting cefadroxil susceptibility has been considered.[9][10] For some common organisms, a cephalothin disk can be used to predict cefadroxil susceptibility.[10] However, for certain species like Haemophilus influenzae and methicillin-resistant staphylococci, there can be significant discrepancies.[10] Furthermore, the U.S. Food and Drug Administration (FDA) has noted a lack of established breakpoint criteria for direct cefadroxil antimicrobial susceptibility testing in the United States, which complicates interpretation.[8] Therefore, while surrogate testing may provide an estimate, direct testing with cefadroxil is preferable for accurate MIC determination.

Summary of Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent MICs between runs	Degraded cefadroxil stock solution, Inoculum density variation, Inconsistent incubation time.	Prepare fresh cefadroxil stock for each experiment and store refrigerated. Strictly adhere to 0.5 McFarland standard for inoculum. Ensure incubation for the full recommended time (16-20 hours).
MICs consistently too high	Inoculum density too high ("inoculum effect"), Degraded cefadroxil.	Verify McFarland standard and final dilution. Prepare fresh cefadroxil stock solution.
MICs consistently too low	Inoculum density too low, Incubation time too short.	Verify McFarland standard. Ensure incubation for the full recommended time.
No growth in positive control wells	Non-viable inoculum, Improperly prepared medium, Incorrect incubation conditions.	Use fresh colonies (18-24 hours). Check media preparation protocol. Verify incubator temperature.
QC strain MIC out of range	Systemic error in assay setup, Degraded cefadroxil stock.	Re-evaluate the entire experimental protocol. Prepare a fresh cefadroxil stock solution and repeat the test.
Skipped wells in microtiter plate	Pipetting errors, Contamination, Inhomogeneous inoculum.	Review and practice pipetting technique. Ensure aseptic technique. Thoroughly vortex inoculum before dispensing.

Quantitative Data Summary

The following tables summarize the MIC ranges for quality control strains and the MIC distribution of cefadroxil against common clinical isolates.

Table 1: Cefadroxil Quality Control MIC Ranges

Quality Control Strain	Antimicrobial Agent	MIC Range (µg/mL)
Escherichia coli ATCC 25922	Cephalothin (surrogate)	4 - 16[9]
Staphylococcus aureus ATCC 29213	Cephalothin (surrogate)	0.12 - 0.5[9]
Staphylococcus aureus ATCC 29213	Cefadroxil	(QC ranges not explicitly defined by CLSI/EUCAST)

Note: Specific CLSI/EUCAST QC ranges for cefadroxil are not consistently published; cephalothin is often used as a class representative for first-generation cephalosporins.

Table 2: Cefadroxil MIC Distribution against Clinical Isolates

Organism	Method	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Staphylococcus aureus (MSSA)	Broth Microdilution	0.125 - 16	2	4	[6]
Staphylococcus aureus (MSSA)	Broth Microdilution	-	2	4	[11]
Staphylococcus aureus	Broth Dilution	2 - 128	-	28.51 (mean)	[7]
Escherichia coli	Broth Dilution	8 - 256	-	149.26 (mean)	[7]

Detailed Experimental Protocols

Broth Microdilution Method (based on CLSI guidelines)

This method determines the quantitative MIC of cefadroxil.

• Preparation of Cefadroxil Stock Solution:

  • Prepare a stock solution of cefadroxil powder at a concentration of 1280 µg/mL in a suitable solvent (e.g., sterile distilled water or a buffer recommended by the supplier).

  • Sterilize the stock solution by filtration through a 0.22 µm filter.

  • Store the stock solution in aliquots at -70°C for long-term storage or at 2-8°C for short-term use (prepare fresh frequently).

• Preparation of Microtiter Plates:

  • Dispense 50 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) into each well of a 96-well microtiter plate.

  • Add 50 µL of the 1280 µg/mL cefadroxil stock solution to the first well of each row to be tested.

  • Perform two-fold serial dilutions by transferring 50 µL from the first well to the second, and so on, down each row. Discard the final 50 µL from the last well. This will create a range of concentrations (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25, 0.125 µg/mL).

  • Include a growth control well (containing only CAMHB and inoculum) and a sterility control well (containing only CAMHB).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select several morphologically similar colonies of the test organism.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Within 15 minutes, dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with 50 µL of the standardized bacterial suspension. The final volume in each well will be 100 µL.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[6]

• Interpretation of Results:

  • The MIC is the lowest concentration of cefadroxil that completely inhibits visible growth of the organism as detected by the unaided eye.

Agar Dilution Method (based on CLSI guidelines)

This method is an alternative for determining the MIC of cefadroxil.

• Preparation of Cefadroxil-Containing Agar Plates:

  • Prepare a series of cefadroxil stock solutions at 10 times the final desired concentrations.

  • Prepare molten Mueller-Hinton Agar (MHA) and cool it to 45-50°C in a water bath.

  • For each desired concentration, add 1 part of the corresponding cefadroxil stock solution to 9 parts of molten MHA. Mix thoroughly but gently to avoid bubbles.

  • Pour the agar into sterile petri dishes and allow them to solidify.

  • Include a control plate with no cefadroxil.

• Inoculum Preparation:

  • Prepare and standardize the inoculum to a 0.5 McFarland standard as described for the broth microdilution method.

  • The final inoculum concentration on the agar surface should be approximately 1 x 10^4 CFU per spot.

• Inoculation and Incubation:

  • Using an inoculator, spot the standardized bacterial suspension onto the surface of each cefadroxil-containing plate and the control plate.

  • Allow the inoculum spots to dry completely before inverting the plates.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is the lowest concentration of cefadroxil that completely inhibits the growth of the organism. A single colony or a faint haze should be disregarded.

Visualizations

Workflow for Cefadroxil MIC Determination

Mechanism of Cefadroxil Action

References

• 1. rjlbpcs.com [rjlbpcs.com]
• 2. journals.ust.edu [journals.ust.edu]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ijpsi.org [ijpsi.org]
• 8. academic.oup.com [academic.oup.com]
• 9. drugs.com [drugs.com]
• 10. Comparison of cefadroxil and cephalothin disk susceptibility test results - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]

Cefixime Precipitation in Experimental Buffers: A Technical Support Center

For researchers, scientists, and drug development professionals, encountering precipitation of cefixime (B193813) in experimental buffer solutions can be a significant roadblock. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address these challenges, ensuring the integrity and success of your experiments.

FAQs: Understanding and Preventing Cefixime Precipitation

Q1: Why is my cefixime precipitating in my aqueous buffer?

A1: Cefixime trihydrate is a class IV drug under the Biopharmaceutical Classification System (BCS), meaning it has low solubility and low permeability. Its aqueous solubility is particularly poor. Precipitation commonly occurs when the concentration of cefixime exceeds its solubility limit in a given buffer system. This can be triggered by factors such as pH, buffer composition, temperature, and the presence of co-solvents. Cefixime is a white to light-yellow crystalline powder, and its precipitate in aqueous solutions typically appears as a fine white or yellowish-white solid, which can make the solution appear cloudy or turbid.

Q2: What is the solubility of cefixime in common experimental buffers?

Buffer System	pH	Approximate Solubility	Source/Notes
Phosphate-Buffered Saline (PBS)	7.2	~0.2 mg/mL	--INVALID-LINK--
Phosphate Buffer	6.8	Low, dissolution rate is slow	[1]
Water	Neutral	Very slightly soluble/practically insoluble	[2]
0.1 M Phosphate Buffer	7.0	Soluble for analytical purposes (e.g., 20mg in 100mL)	[3]

Note: These values are approximate and can be influenced by the exact buffer composition, ionic strength, and temperature.

Q3: How does pH affect the solubility of cefixime?

A3: Cefixime is a polyprotic acid with a reported pKa of approximately 2.10.[4] This indicates it is a weak acid. Its solubility is pH-dependent; it is more soluble in alkaline (higher pH) solutions and less soluble in acidic (lower pH) solutions. However, it's important to note that the stability of cefixime is compromised at higher pH, with hydrolysis occurring more rapidly.[5] The optimal balance between solubility and stability for experimental purposes is often found in the pH range of 4 to 7.[5]

Q4: Can I use co-solvents to dissolve cefixime?

A4: Yes, using co-solvents is a common and effective strategy. Cefixime is soluble in several organic solvents. Preparing a concentrated stock solution in a suitable organic solvent and then diluting it into your aqueous buffer is a standard procedure.

Co-solvent	Approximate Solubility
Dimethyl sulfoxide (B87167) (DMSO)	~30 mg/mL
Ethanol	~5 mg/mL
Methanol	Freely soluble
Propylene Glycol	Soluble to some extent

Data compiled from various sources, including Cayman Chemical.

Important Consideration: When using co-solvents in biological assays, it is crucial to keep the final concentration of the organic solvent low to avoid affecting the experimental system (e.g., cell viability). For most cell-based assays, the final concentration of DMSO should be kept at or below 0.5-1%.

Troubleshooting Guide

Issue: Cefixime precipitated immediately upon addition to my buffer.

Possible Cause	Troubleshooting Step
Concentration exceeds solubility limit.	Prepare a more dilute solution of cefixime. If a higher concentration is required, consider preparing a stock solution in an organic solvent.
Incorrect buffer pH.	Verify the pH of your buffer. For acidic drugs like cefixime, a higher pH generally increases solubility. However, be mindful of the trade-off with stability.
Low temperature.	Gently warm the buffer to room temperature or 37°C, as solubility often increases with temperature. However, be cautious as elevated temperatures can accelerate degradation.

Issue: Cefixime solution became cloudy over time.

Possible Cause	Troubleshooting Step
Slow precipitation.	The initial concentration may be close to the solubility limit (supersaturated). Prepare a fresh, more dilute solution. Avoid storing aqueous solutions of cefixime for extended periods; it is recommended to prepare them fresh for each experiment. Aqueous solutions are generally not recommended for storage for more than one day.
Degradation.	Cefixime can degrade, especially at non-optimal pH and higher temperatures. The degradation products may be less soluble and precipitate. Ensure your buffer pH is within the stable range (ideally pH 4-7) and store solutions appropriately (protected from light and at a low temperature if possible).
Interaction with buffer components.	Although less common, interactions with specific buffer components could lead to precipitation. If you suspect this, try a different buffer system.

Experimental Protocols

Protocol 1: Preparation of a Cefixime Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL cefixime stock solution in DMSO.

Materials:

• Cefixime trihydrate powder

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Weighing: Accurately weigh the desired amount of cefixime powder in a sterile tube. For a 10 mg/mL solution, weigh 10 mg of cefixime.

• Solvent Addition: Add the calculated volume of DMSO to the tube. For a 10 mg/mL solution with 10 mg of cefixime, add 1 mL of DMSO.

• Dissolution: Tightly cap the tube and vortex thoroughly until the cefixime is completely dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution if necessary.

• Sterilization (Optional): For sterile applications such as cell culture, the stock solution can be sterilized by passing it through a 0.22 µm syringe filter.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

Protocol 2: Preparation of a Cefixime Working Solution in Aqueous Buffer

This protocol describes the preparation of a 100 µg/mL cefixime working solution in a buffer (e.g., PBS, pH 7.2) from a 10 mg/mL DMSO stock solution.

Materials:

• 10 mg/mL cefixime stock solution in DMSO

• Sterile aqueous buffer (e.g., PBS, pH 7.2)

• Sterile conical tubes or vials

• Pipettes and sterile filter tips

Procedure:

• Calculation: Determine the volume of the stock solution needed. To prepare 1 mL of a 100 µg/mL working solution, you will need 10 µL of the 10 mg/mL stock solution.

• Dilution: Add the desired volume of the aqueous buffer to a sterile tube (e.g., 990 µL of PBS).

• Addition of Stock: While vortexing or gently mixing the buffer, add the calculated volume of the cefixime stock solution (10 µL) dropwise to the buffer. This gradual addition to a larger, mixing volume helps to prevent localized high concentrations that can lead to precipitation.

• Final Mixing: Vortex the final solution gently to ensure homogeneity.

• Use Immediately: It is recommended to use the freshly prepared working solution immediately for your experiment.

Visualizing Experimental Workflows

To aid in understanding the decision-making process when preparing cefixime solutions, the following diagrams illustrate key workflows.

Caption: Decision workflow for preparing cefixime solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. oarjpublication.com [oarjpublication.com]
• 3. dra.gov.pk [dra.gov.pk]
• 4. Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving recovery of cefadroxil from biological matrices during extraction

Welcome to the technical support center for optimizing the recovery of cefadroxil (B1668780) from biological matrices. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the extraction process.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that can arise during the extraction of cefadroxil from biological matrices like plasma, serum, and urine.

Q1: I am experiencing low recovery of cefadroxil from my plasma samples. What are the potential causes and how can I troubleshoot this?

A1: Low recovery of cefadroxil is a common issue that can stem from several factors throughout the extraction process. Here’s a systematic approach to troubleshooting:

• Suboptimal Extraction Method: The chosen extraction technique significantly impacts recovery.

  • Protein Precipitation (PPT): While quick, it can be non-selective and lead to co-precipitation of cefadroxil with proteins.[1] Ensure you are using a sufficient volume of a cold organic solvent (like acetonitrile (B52724) or methanol) and vortexing thoroughly to maximize protein removal.[1][2]

  • Solid-Phase Extraction (SPE): This method can provide cleaner extracts and higher recovery.[1] However, improper sorbent selection, inadequate conditioning, or inefficient elution can leave cefadroxil bound to the cartridge.[3]

  • Liquid-Liquid Extraction (LLE): Factors such as solvent polarity, the pH of the aqueous phase, and extraction time are critical for achieving good recovery.[1]

• Cefadroxil Degradation: Cefadroxil is susceptible to degradation, particularly due to pH and temperature.

  • pH Instability: Cefadroxil stability is pH-dependent.[4] It is crucial to maintain the sample and extraction solutions at an optimal pH. For instance, a mobile phase with a pH of 4.8 has been used successfully in HPLC analysis.[5]

  • Temperature Effects: Higher temperatures can accelerate the degradation of cefadroxil.[6] It is recommended to perform extraction steps on ice or at refrigerated temperatures (e.g., 4°C) and minimize the time samples are at room temperature.[1]

• Matrix Effects: Components in the biological matrix can interfere with the ionization of cefadroxil, leading to signal suppression or enhancement in LC-MS/MS analysis.[7][8] This can be misinterpreted as low recovery. To mitigate this, consider a more selective sample preparation technique like SPE over protein precipitation.[8]

Q2: How can I prevent the formation of emulsions during liquid-liquid extraction (LLE)?

A2: Emulsion formation is a frequent problem in LLE, especially with fatty samples.[9] Here are some strategies to prevent or break emulsions:

• Gentle Mixing: Instead of vigorous shaking, gently swirl or rock the separatory funnel to reduce the agitation that causes emulsions.[9]

• Solvent Modification: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help break the emulsion.[9]

• Alternative Technique: Consider using Supported Liquid Extraction (SLE), which is less prone to emulsion formation.[9]

Q3: What is the most suitable extraction method for cefadroxil from urine samples?

A3: Urine typically has a lower protein content than plasma, which can simplify the extraction process. While direct injection after dilution and filtration is sometimes feasible, a clean-up step is often recommended for better analytical performance.[1] Solid-phase extraction is a robust method for urine samples.

Q4: I suspect matrix effects are impacting my cefadroxil quantification by LC-MS/MS. How can I confirm and minimize this?

A4: Matrix effects, which are the alteration of ionization efficiency by co-eluting compounds, can significantly affect the accuracy of LC-MS/MS results.[7]

• Confirmation: You can assess matrix effects by comparing the signal of an analyte in a post-extraction spiked blank matrix to the signal of the analyte in a neat solution.[10] A significant difference indicates the presence of matrix effects.

• Minimization Strategies:

  • Improve Sample Cleanup: Use a more selective sample preparation method like SPE to remove interfering matrix components.[1][8]

  • Chromatographic Separation: Optimize your HPLC method to separate cefadroxil from co-eluting matrix components.[10]

  • Use an Internal Standard: A stable isotope-labeled internal standard that co-elutes with the analyte can help compensate for matrix effects.

Quantitative Data Summary

The following tables summarize reported recovery rates and other quantitative data for cefadroxil extraction to aid in method selection and optimization.

Table 1: Cefadroxil Recovery from Biological Matrices

Biological Matrix	Extraction Method	Recovery (%)	Reference
Rat Plasma	Protein Precipitation (Methanol)	>85%	[11]
Rat Urine	Protein Precipitation (Methanol)	>90%	[11]
Human Plasma	Solid-Phase Extraction	Not specified	[12]
Human Urine	Solid-Phase Extraction	93% (unchanged drug)	[13]
Synthetic Effluent	Emulsion Liquid Membrane	Not specified	[14]

Table 2: HPLC Method Parameters for Cefadroxil Analysis

Parameter	Condition 1	Condition 2	Condition 3
Column	C18 (250 mm x 4.6 mm, 5 µm)	Inertsil ODS (250 mm x 4.6 mm, 5 µm)	Synergi™ 4 µm Polar-RP 80A (150 mm x 2.0 mm, 4 µm)
Mobile Phase	Phosphate buffer (pH 4.8):Methanol (B129727):Acetonitrile (95:3:2 v/v/v)	Phosphate buffer (pH 6.5):Methanol (78:32 v/v)	0.1% Formic acid:Methanol (62:38 v/v)
Flow Rate	1.0 mL/min	1.5 mL/min	0.2 mL/min
Detection	UV at 230 nm	UV at 210 nm	MS/MS (m/z 364.1→208.1)
Reference	[5]	[15]	[11]

Detailed Experimental Protocols

Below are detailed methodologies for common cefadroxil extraction procedures.

Protocol 1: Protein Precipitation (PPT) for Plasma/Serum Samples

This protocol is adapted from a method used for the analysis of cefadroxil in rat plasma.[11]

• Sample Preparation: In a microcentrifuge tube, add 200 µL of plasma or serum.

• Precipitation: Add 600 µL of cold methanol (or acetonitrile) to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Evaporation (Optional): Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume of the mobile phase for HPLC or LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Urine Samples

This is a general protocol that can be optimized for specific applications.

• Sample Pre-treatment: Dilute the urine sample (e.g., 1:1) with a suitable buffer to adjust the pH. Centrifuge to remove any particulates.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of purified water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the cefadroxil from the cartridge with 1 mL of a suitable organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for analysis.

Visualized Workflows

The following diagrams illustrate the experimental workflows for cefadroxil extraction.

Caption: Workflow for cefadroxil extraction using protein precipitation.

Caption: Workflow for cefadroxil extraction using solid-phase extraction.

Caption: Logical workflow for troubleshooting low cefadroxil recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 3. silicycle.com [silicycle.com]
• 4. researchgate.net [researchgate.net]
• 5. ijpbs.com [ijpbs.com]
• 6. journals.ust.edu [journals.ust.edu]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of cefadroxil in rat plasma and urine using LC-MS/MS and its application to pharmacokinetic and urinary excretion studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. repositorio.unesp.br [repositorio.unesp.br]
• 13. pdf.hres.ca [pdf.hres.ca]
• 14. iosrjournals.org [iosrjournals.org]
• 15. asiapharmaceutics.info [asiapharmaceutics.info]

Technical Support Center: Cefixime Stability in Accelerated Storage

This technical support center provides researchers, scientists, and drug development professionals with essential information and troubleshooting guidance regarding the stability of Cefixime under accelerated storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect Cefixime stability during accelerated storage?

A1: Cefixime stability is primarily influenced by temperature, humidity, pH, light, and the presence of oxidizing agents.[1][2] Accelerated stability studies, typically conducted at elevated temperatures and humidity (e.g., 40°C / 75% RH), are designed to predict the long-term stability of the drug substance and product.[3][4]

Q2: What are the common degradation pathways for Cefixime?

A2: Cefixime degradation can occur through several pathways, including:

• Hydrolysis: Cleavage of the β-lactam ring is a principal degradation pathway.[5] This is particularly prominent under both acidic and alkaline conditions.[1][5]

• Oxidation: Cefixime is susceptible to degradation in the presence of oxidizing agents like hydrogen peroxide.[1][6]

• Photodegradation: Exposure to UV and sunlight can lead to the formation of degradation products.[2][7]

• Isomerization: Epimerization at the C-7 position can occur under basic conditions.[5]

• Intramolecular Cyclization: Under acidic conditions, lactone formation can occur due to cyclization between the carboxyl and vinyl groups.[5]

Q3: My Cefixime capsules are showing swelling in the blister packs during accelerated stability studies. What could be the cause?

A3: Swelling of blister pockets, often indicating gas formation (such as CO2), can be a sign of significant degradation of the active pharmaceutical ingredient (API) or excipients.[3] This may be exacerbated by high moisture content within the formulation. It is recommended to ensure the moisture content of the final bulk powder for encapsulation is low, potentially below 2%.[3]

Q4: I am observing a significant loss of Cefixime potency in my formulation under accelerated conditions. What are some potential formulation strategies to improve stability?

A4: To enhance Cefixime stability, consider the following:

• Moisture Control: As Cefixime is hygroscopic, controlling moisture is critical. Using drying steps or incorporating desiccants can be beneficial.[3]

• Excipient Compatibility: Ensure that the excipients used in the formulation are compatible with Cefixime and do not promote degradation. For instance, using the anhydrous form of excipients like calcium hydrogen phosphate (B84403) instead of the dihydrate form can reduce moisture-related instability.[3]

• pH Control: Maintaining an optimal pH in the formulation is crucial, as Cefixime's hydrolysis rate is pH-dependent. It is most stable in the pH range of 4-7.[5]

• Protective Packaging: Utilizing packaging with high moisture and light barrier properties, such as PVDC-coated blisters, can help protect the drug product.[3]

Troubleshooting Guides

Issue: Unexpected Peaks in HPLC Chromatogram During Stability Analysis

Possible Cause 1: Degradation of Cefixime

• Troubleshooting Steps:

  • Compare the retention times of the unknown peaks with those of known Cefixime impurities and degradation products if standards are available.

  • Perform forced degradation studies (acidic, alkaline, oxidative, thermal, and photolytic) on a pure Cefixime standard to generate degradation products. Analyze these stressed samples by HPLC to see if the retention times match the unexpected peaks in your stability samples.

  • Utilize a mass spectrometer (LC-MS/MS) to identify the mass of the unknown peaks and elucidate their structures.[8][9]

Possible Cause 2: Excipient Interaction or Degradation

• Troubleshooting Steps:

  • Prepare and analyze a placebo formulation (containing all excipients without Cefixime) that has been subjected to the same accelerated stability conditions. This will help identify any peaks originating from the excipients.

  • Review the literature for known incompatibilities between Cefixime and the excipients used in your formulation.

Issue: Poor Reproducibility of Stability Data

Possible Cause 1: Inconsistent Environmental Conditions

• Troubleshooting Steps:

  • Verify the calibration and performance of the stability chambers to ensure accurate and consistent temperature and humidity control.

  • Ensure that samples are placed in locations within the chamber that provide uniform conditions.

Possible Cause 2: Analytical Method Variability

• Troubleshooting Steps:

  • Validate the analytical method for stability testing according to ICH guidelines, ensuring it is specific, accurate, precise, and robust.[10]

  • Perform system suitability tests before each analytical run to ensure the chromatographic system is performing adequately.

Data on Cefixime Degradation Under Stress Conditions

The following table summarizes quantitative data on Cefixime degradation from various forced degradation studies. Note that the conditions and analytical methods may vary between studies.

Stress Condition	Temperature	Duration	% Degradation	Analytical Method	Reference
0.1 M NaOH	80°C	30 min	>98%	HPLC	[11]
0.01 M NaOH	80°C	1 hour	~25%	Spectrophotometry	[1][6]
0.1 M NaOH	80°C	4 hours	100%	Spectrophotometry	[1][6]
0.1 M HCl	80°C	7 hours	100%	Spectrophotometry	[1][6]
0.01 M HCl	80°C	2.5 hours	~25%	Spectrophotometry	[1][6]
1% H₂O₂	25°C	3.5 hours	~25%	Spectrophotometry	[1][6]
UV Light	Ambient	2.5 hours	~70%	HPLC	[12]
Sunlight	Ambient	2.5 hours	-	HPLC	[2]

Experimental Protocols

Stability-Indicating HPLC Method for Cefixime

This protocol provides a general framework for a stability-indicating HPLC method. Method optimization and validation are essential for specific formulations.

1. Objective: To quantify Cefixime and separate it from its degradation products.

2. Materials and Reagents:

• Cefixime reference standard

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid or other suitable buffer components (e.g., tetrabutylammonium (B224687) hydroxide, disodium (B8443419) hydrogen phosphate)[2][8][10]

• C18 reversed-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[2][8]

3. Chromatographic Conditions (Example):

• Mobile Phase: A mixture of water and acetonitrile (e.g., 85:15 v/v) with 0.5% formic acid.[8] The ratio and pH may need to be adjusted for optimal separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient or controlled (e.g., 40°C)[8]

• Detection Wavelength: 254 nm or 289 nm[2][10]

• Injection Volume: 20 µL

4. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of Cefixime reference standard in a suitable solvent (e.g., methanol (B129727) or a mixture of water and acetonitrile) and dilute to a known concentration within the linear range of the method (e.g., 5-100 µg/mL).[10]

• Sample Solution: Extract a known amount of the Cefixime formulation with the same solvent as the standard and dilute to a concentration within the linear range. Filter the solution through a 0.45 µm filter before injection.

5. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Identify the Cefixime peak based on its retention time compared to the standard.

• Calculate the concentration of Cefixime in the sample using the peak area and the calibration curve generated from the standard solutions.

Visualizations

Caption: Major degradation pathways of Cefixime under stress conditions.

Caption: Workflow for Cefixime stability testing and analysis.

Caption: Troubleshooting logic for unexpected peaks in HPLC analysis.

References

• 1. Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. ijstm.com [ijstm.com]
• 5. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijpsonline.com [ijpsonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. scielo.br [scielo.br]
• 11. researchgate.net [researchgate.net]
• 12. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Cefixime pH-Dependent Degradation Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the pH-dependent degradation of cefixime (B193813).

Troubleshooting Guide

This guide addresses common issues encountered during experimental setups for cefixime degradation studies.

Problem	Possible Cause	Recommended Solution
Rapid and complete degradation of cefixime in alkaline conditions.	Cefixime is highly susceptible to alkaline hydrolysis. The β-lactam ring is prone to rapid cleavage in basic environments.[1][2]	- Use milder alkaline conditions (e.g., 0.01 M NaOH instead of 0.1 M NaOH).[2][3][4] - Perform experiments at lower temperatures (e.g., 25°C or 50°C) to slow down the degradation rate.[1][4] - Reduce the incubation time significantly; for instance, degradation can be substantial within 30 minutes at 80°C in 0.1N NaOH.[2]
Inconsistent or non-reproducible degradation results.	- Fluctuations in pH during the experiment. - Inaccurate temperature control. - Variability in the initial concentration of cefixime. - Issues with the analytical method (e.g., HPLC, spectrophotometry).	- Use appropriate buffer solutions to maintain a constant pH throughout the experiment.[5] - Ensure precise temperature control using a calibrated thermostatic chamber.[2] - Prepare fresh stock solutions of cefixime for each experiment and verify the initial concentration.[1][4] - Validate the analytical method for linearity, precision, and accuracy as per ICH guidelines.[1][6]
Difficulty in separating and identifying degradation products.	- Co-elution of degradation products with the parent drug or with each other in HPLC. - Inadequate resolution in TLC.	- Optimize the HPLC mobile phase composition and pH to achieve better separation.[6] - Employ a gradient elution method in HPLC. - Use a different stationary phase (column) for HPLC. - For TLC, experiment with different solvent systems to improve the separation of spots.[1][4]
Unexpected degradation in neutral conditions.	Although cefixime is most stable in the pH range of 4-7, some degradation can still occur, especially at elevated temperatures.[5] An aldehyde derivative can form as a degradation product in neutral conditions.[5]	- Conduct control experiments at the same temperature without pH modifiers to quantify the baseline degradation. - Ensure the water used is of high purity (e.g., HPLC grade) to avoid catalytic effects from impurities.

Frequently Asked Questions (FAQs)

1. At what pH is cefixime most stable?

Cefixime exhibits maximum stability in the pH range of 4 to 7.[5] One study specifically highlights maximum stability at pH 6.

2. What are the primary degradation pathways of cefixime under acidic and alkaline conditions?

Under acidic conditions, the primary degradation pathway involves the intramolecular cyclization between the 2-carboxyl and 3-vinyl groups, leading to the formation of three different lactones. In alkaline (basic) conditions, the main degradation pathway is the cleavage of the β-lactam ring, resulting in a β-lactam ring-opened product and a 7-epimer.[5]

3. Does temperature significantly affect the degradation rate of cefixime?

Yes, temperature has a pronounced effect on the degradation rate of cefixime. Increasing the temperature accelerates the degradation process across all pH levels.[1][2][4] For example, 100% degradation in 0.1 M HCl is observed at 80°C after 7 hours, which is significantly faster than at lower temperatures.[1][3][4]

4. What analytical techniques are commonly used to study cefixime degradation?

The most common analytical techniques are High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry.[1][2][4][5] HPLC is often preferred as it can separate the parent drug from its degradation products, allowing for accurate quantification of stability.

5. How should a typical forced degradation study for cefixime be designed?

A typical forced degradation study for cefixime should be conducted as per the International Conference on Harmonisation (ICH) guidelines.[1][2] This involves exposing a solution of cefixime to acidic, alkaline, oxidative, thermal, and photolytic stress conditions.

Quantitative Data Summary

The following tables summarize the degradation of cefixime under various pH and temperature conditions as reported in the literature.

Table 1: Degradation of Cefixime in Acidic Conditions

Acid Concentration	Temperature (°C)	Time (hours)	% Degradation	Reference
0.01 M HCl	80	2.5	25%	[1][3][4]
0.1 M HCl	80	7	~50%	[2]
0.1 M HCl	80	7	100%	[1][3][4]

Table 2: Degradation of Cefixime in Alkaline Conditions

Alkali Concentration	Temperature (°C)	Time	% Degradation	Reference
0.01 M NaOH	80	1 hour	~25%	[1][4]
0.01 M NaOH	80	8 hours	>60%	[2]
0.1 M NaOH	80	30 minutes	>98%	[2]
0.1 M NaOH	80	4 hours	100%	[1][3][4]

Experimental Protocols

Protocol 1: Forced Degradation Study using HPLC

This protocol outlines a general procedure for conducting a forced degradation study of cefixime.

• Preparation of Stock Solution: Prepare a stock solution of cefixime trihydrate (e.g., 1 mg/mL) in methanol (B129727) or a suitable solvent.[1][4]

• Acidic Degradation:

  • Mix a known volume of the cefixime stock solution with an equal volume of an acidic solution (e.g., 0.1 M HCl).[2]

  • Incubate the solution at a specific temperature (e.g., 80°C) in a thermostatically controlled environment.[2]

  • Withdraw samples at predetermined time intervals (e.g., 1, 3, 5, and 7 hours).[2]

  • Neutralize the samples with an equivalent molar concentration of NaOH.

  • Dilute the neutralized samples with the mobile phase to a suitable concentration for HPLC analysis.

• Alkaline Degradation:

  • Mix a known volume of the cefixime stock solution with an equal volume of an alkaline solution (e.g., 0.1 M NaOH).[2]

  • Incubate the solution at a specific temperature (e.g., 80°C).[2]

  • Withdraw samples at shorter time intervals due to rapid degradation (e.g., 0.5 and 1 hour).[2]

  • Neutralize the samples with an equivalent molar concentration of HCl.

  • Dilute the neutralized samples with the mobile phase for HPLC analysis.

• HPLC Analysis:

  • Analyze the samples using a validated stability-indicating RP-HPLC method. A common setup includes a C18 column and a mobile phase consisting of a buffer (e.g., phosphate (B84403) buffer at pH 6.5) and an organic solvent (e.g., acetonitrile).[2]

  • Monitor the elution at a suitable wavelength (e.g., 254 nm).[2]

  • Calculate the percentage of degradation by comparing the peak area of cefixime in the stressed samples to that of an unstressed standard solution.

Visualizations

Caption: Experimental workflow for forced degradation studies of cefixime.

Caption: Logical relationship of pH effect on cefixime degradation pathways.

References

• 1. Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 4. ijpsonline.com [ijpsonline.com]
• 5. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]

Reference Data & Comparative Studies

Cefixime vs. Ceftriaxone for Experimental Plague: A Comparative Analysis

A review of preclinical data on the efficacy of two third-generation cephalosporins against Yersinia pestis infection.

In the realm of biodefense and infectious disease research, the evaluation of existing antibiotics against high-threat pathogens like Yersinia pestis, the causative agent of plague, is a critical endeavor. Among the potential therapeutic options, third-generation cephalosporins such as cefixime (B193813) and ceftriaxone (B1232239) have been investigated. This guide provides a comparative analysis of their efficacy in experimental plague models, drawing upon available in vitro and in vivo data to inform researchers, scientists, and drug development professionals.

In Vitro Susceptibility

The initial step in evaluating an antibiotic's potential is to determine its activity against the pathogen in vitro. Studies have consistently demonstrated that both cefixime and ceftriaxone exhibit potent activity against Yersinia pestis.

A study evaluating 92 strains of Yersinia pestis identified cefixime and ceftriaxone as among the most active compounds against this bacterium[1]. Another investigation reported that the Minimum Inhibitory Concentrations (MICs) of cefixime for 20 FI+ (Fraction 1 antigen positive) and 20 FI- strains of Y. pestis were between 0.02-0.08 mg/L, which was comparable to the MICs of ceftriaxone[2][3]. Similarly, a separate study found the MIC of ceftriaxone for 15 strains of the plague microbe to be between 0.02 to 0.05 µg/ml[4].

For a clearer comparison, the in vitro susceptibility data is summarized in the table below.

Antimicrobial Agent	Number of Y. pestis Strains Tested	MIC Range (mg/L)	MIC90 (mg/L)	Reference
Cefixime	40 (20 FI+, 20 FI-)	0.02 - 0.08	Not Reported	[2][3]
Ceftriaxone	40 (20 FI+, 20 FI-)	0.02 - 0.08	Not Reported	[2][3]
Ceftriaxone	15	0.02 - 0.05	Not Reported	[4]
Cefixime	92	Not Reported	0.023	[5]
Ceftriaxone	92	Not Reported	Not Reported, but noted as highly active	[1][5]

In Vivo Efficacy in Animal Models

While in vitro data is crucial, the ultimate test of an antibiotic's effectiveness lies in its performance within a living organism. Experimental plague models, primarily in mice, have been used to assess the in vivo efficacy of cefixime and ceftriaxone.

One study directly compared the two drugs in an experimental plague model in albino mice. The results showed that the ED50 (Effective Dose, 50%) values for both cefixime and ceftriaxone in the prevention and treatment of experimental plague were not statistically different[2][3]. This study also reported high protective and therapeutic efficacy for both antibiotics, with survival rates between 80-100%[2][3].

However, the efficacy of ceftriaxone in a pneumonic plague model has been a subject of some debate. While it displays potent in vitro activity, some studies have reported a limited ability of ceftriaxone alone to provide protection in a mouse model of pneumonic plague[6][7]. For instance, one study noted that 80% of mice treated with ceftriaxone as a single agent succumbed to the infection[6]. Interestingly, when combined with phage therapy, ceftriaxone treatment resulted in 100% survival of infected animals, suggesting a synergistic effect[6].

The following table summarizes the available in vivo efficacy data.

Antimicrobial Agent	Animal Model	Challenge Strain Phenotype	ED50 (mg/mouse)	Survival Rate (%)	Reference
Cefixime	Albino Mice	FI+ and FI-	Not significantly different from Ceftriaxone	80 - 100	[2][3]
Ceftriaxone	Albino Mice	FI+ and FI-	Not significantly different from Cefixime	80 - 100	[2][3]
Ceftriaxone	Albino Mice	Fra+ and Fra-	0.12 - 0.38	85 - 100 (at daily doses of 0.5-2.0 mg/mouse)	[4]
Ceftriaxone (monotherapy)	C57BL/6 Mice (Pneumonic Plague)	Kim53	Not Reported	20	[6]
Ceftriaxone (with phage therapy)	C57BL/6 Mice (Pneumonic Plague)	Kim53	Not Reported	100	[6]

Experimental Protocols

To facilitate the replication and extension of these findings, detailed experimental methodologies are crucial.

In Vitro Susceptibility Testing

The determination of Minimum Inhibitory Concentrations (MICs) is a standardized laboratory procedure. A general workflow is outlined below.

Caption: General workflow for in vitro susceptibility testing.

The study by Ryzhko et al. (1993) specified that the MIC for ceftriaxone was determined for 15 strains of Y. pestis isolated from different natural foci[4]. The study by Shvedun et al. (2007) utilized 20 FI+ and 20 FI- strains to determine the MICs for both cefixime and ceftriaxone[2][3].

In Vivo Efficacy Studies in Mice

The evaluation of antibiotic efficacy in animal models involves several key steps, from animal preparation to post-treatment monitoring.

Caption: General workflow for in vivo efficacy studies.

In the study by Shvedun et al. (2007), albino mice were used to compare the efficacy of cefixime and ceftriaxone against infections caused by both FI+ and FI- strains of Y. pestis[2][3]. The study by Ryzhko et al. (1993) also utilized albino mice infected with either Fra+ or Fra- strains and administered ceftriaxone at daily doses of 0.5, 1.0, and 2.0 mg/mouse[4].

Conclusion

The available experimental data suggests that both cefixime and ceftriaxone demonstrate excellent in vitro activity against a variety of Yersinia pestis strains. In murine models of bubonic or septicemic plague, their efficacy appears to be comparable, with both drugs achieving high rates of survival. However, the efficacy of ceftriaxone as a monotherapy in the more challenging pneumonic plague model has shown limitations in some studies, highlighting the importance of the specific disease presentation in determining treatment outcomes. Further research, particularly with standardized animal models and challenge protocols, is warranted to fully elucidate the comparative efficacy of these two important cephalosporins in the context of different forms of plague. The potential for synergistic effects, as seen with ceftriaxone and phage therapy, also represents a promising avenue for future investigation.

References

• 1. Susceptibilities of Yersinia pestis strains to 12 antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Efficacy of cefixime and cefepime vs. other cephalosporins in experimental plague of albino mice due to variants FI+ and FI- of the plague microbe] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [Ceftriaxone in prevention and treatment of experimental plague infection] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Yersinia pestis | Johns Hopkins ABX Guide [hopkinsguides.com]
• 6. Phage Therapy Potentiates Second-Line Antibiotic Treatment against Pneumonic Plague - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Cefadroxil and Cephalexin in the Treatment of Bronchitis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two first-generation cephalosporins, cefadroxil (B1668780) and cephalexin (B21000), for the treatment of bronchitis. The information presented is collated from a range of clinical trials and pharmacological studies to support research, scientific understanding, and drug development endeavors.

Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

Both cefadroxil and cephalexin are bactericidal agents that exert their effect by inhibiting the synthesis of the bacterial cell wall. As β-lactam antibiotics, they target and covalently bind to penicillin-binding proteins (PBPs). These enzymes are crucial for the final steps of peptidoglycan synthesis, a critical component that provides structural integrity to the bacterial cell wall. By inactivating PBPs, these cephalosporins disrupt the cross-linking of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.

Figure 1: Mechanism of action of Cefadroxil and Cephalexin.

Pharmacokinetic Profile

A key differentiator between cefadroxil and cephalexin lies in their pharmacokinetic properties. While both are well-absorbed orally, cefadroxil exhibits a longer serum half-life. This allows for less frequent dosing, which can enhance patient compliance.

Parameter	Cefadroxil	Cephalexin	Reference(s)
Serum Half-life	~1.2 - 2.0 hours	~0.5 - 1.2 hours	[1]
Time to Peak Concentration	~1.5 hours	~1.0 hour	[1]
Dosing Frequency	Once or twice daily	Two to four times daily	[2]
Protein Binding	~20%	~10-15%	[1]
Elimination	Primarily renal	Primarily renal	[3]

Clinical Efficacy in Bronchitis

Clinical studies have demonstrated the efficacy of both cefadroxil and cephalexin in the treatment of acute bacterial exacerbations of chronic bronchitis. The clinical outcomes are generally comparable, with high rates of clinical cure and improvement.

Study	Drug Regimen	Patient Population	Clinical Success Rate	Bacteriological Eradication Rate	Reference
Ruiz et al. (1984)	Cefadroxil 500 mg twice daily	40 patients with acute exacerbations of chronic bronchitis	Not significantly different from comparator	Not significantly different from comparator	[4]
Bint et al. (1989)	Cefadroxil 1 g twice daily	111 patients with acute exacerbations of chronic bronchitis	85% (Excellent or good clinical response)	Pathogenic bacteria found in 16% of samples, principally Haemophilus influenzae.	[5]
A comparative study (2012)	Cefadroxil 500mg two times a day	Patients with acute lower respiratory tract infections	87% (Cure and improvement)	Not specified	[6]

In Vitro Susceptibility

The in vitro activity of cefadroxil and cephalexin against common respiratory pathogens is a critical factor in their clinical utility. Below is a summary of their activity against key bacteria implicated in bronchitis.

Organism	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference(s)
Streptococcus pneumoniae	Cefadroxil	1.0	2.0	[7]
Cephalexin	2.0	4.0	[7]
Haemophilus influenzae	Cefadroxil	>16	>16	[8]
Cephalexin	8.0	-	[8]
Moraxella catarrhalis	Cefadroxil	0.12 - 32 (Range)	-	[9]
Cephalexin	1 - 16 (Range)	-	[9]

Note: MIC50 and MIC90 represent the minimum inhibitory concentrations required to inhibit the growth of 50% and 90% of isolates, respectively. Lower values indicate greater in vitro activity. Data for Haemophilus influenzae and Moraxella catarrhalis show a range of MICs, and for some, specific MIC50 and MIC90 values were not available in the cited literature.

Adverse Effects

Both cefadroxil and cephalexin are generally well-tolerated. The most commonly reported adverse effects are gastrointestinal in nature.

Adverse Effect	Cefadroxil	Cephalexin	Reference(s)
Gastrointestinal	Nausea, vomiting, diarrhea	Nausea, vomiting, diarrhea	[6][10]
Hypersensitivity	Rash, urticaria	Rash, urticaria	[11]
Vaginitis	Less frequent	More frequent	[12]

Experimental Protocols

A representative experimental workflow for a clinical trial comparing cefadroxil and cephalexin in the treatment of acute bacterial exacerbations of chronic bronchitis is outlined below.

References

• 1. Comparison of pharmacological and antimicrobial properties of cefadroxil and cephalexin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cefadroxil and cephalexin pharmacokinetics and pharmacodynamics in children with musculoskeletal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Treatment of exacerbations of chronic bronchitis. A comparative double-blind study with cotrimoxazole and cefadroxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A randomised, prospective, single-blind comparison of cefadroxil and amoxycillin in the treatment of acute exacerbations of chronic bronchitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. worldwidejournals.com [worldwidejournals.com]
• 7. Predicting Oral Beta-lactam susceptibilities against Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. antibiotics.toku-e.com [antibiotics.toku-e.com]
• 9. researchgate.net [researchgate.net]
• 10. drugs.com [drugs.com]
• 11. Cephalexin in the treatment of upper respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Clinical comparison of cefadroxil and cephalexin in uncomplicated urinary tract infection | Semantic Scholar [semanticscholar.org]

Validating the efficacy of Neucef (cefixime) against beta-lactamase producing bacteria

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in-vitro efficacy of Cefixime (B193813) (Neucef) against beta-lactamase producing bacteria, juxtaposed with other oral antimicrobial agents. The presented data, compiled from multiple studies, aims to offer a comprehensive resource for evaluating Cefixime's performance in the context of evolving bacterial resistance.

Comparative Efficacy: Minimum Inhibitory Concentrations (MIC)

The following tables summarize the in-vitro activity of Cefixime and comparator antibiotics against key beta-lactamase-producing pathogens. MIC50 and MIC90 values, representing the concentrations required to inhibit the growth of 50% and 90% of isolates, respectively, are presented.

Table 1: Cefixime vs. Comparators Against Beta-Lactamase Producing Enterobacteriaceae

Organism (Beta-Lactamase Type)	Antibiotic	MIC50 (mg/L)	MIC90 (mg/L)
E. coli, K. pneumoniae, P. mirabilis, Salmonella, Shigella (TEM, SHV)	Cefixime	0.06	0.12
Amoxicillin/Clavulanate	>480	>480
Cefaclor	8-10 times less active than Cefixime	8-10 times less active than Cefixime
C. freundii, E. aerogenes, E. cloacae, S. marcescens, M. morganii (Chromosomal Type 1)	Cefixime	1	16
Enterobacteriaceae (ESBL-producing: CTX-M, SHV-2, SHV-3, SHV-4)	Cefixime	0.77 (geometric mean)	-
Cefotaxime	0.53 (geometric mean)	-
Ceftazidime	1.12 (geometric mean)	-

Data compiled from studies on Enterobacteriaceae isolates producing various beta-lactamases.[1][2]

Table 2: Cefixime vs. Comparators Against Beta-Lactamase Producing Respiratory Pathogens

Organism (Beta-Lactamase Producer Status)	Antibiotic	MIC50 (mg/L)	MIC90 (mg/L)
H. influenzae (Beta-Lactamase Positive)	Cefixime	-	0.125
Amoxicillin	-	>4
Cefaclor	8	>32
M. catarrhalis (Beta-Lactamase Positive)	Cefixime	0.5	1
Amoxicillin	32	128
Cefotaxime	1	2

Data compiled from studies on H. influenzae and M. catarrhalis isolates.[3][4][5]

Experimental Protocols

Antimicrobial Susceptibility Testing: Agar (B569324) Dilution Method

This protocol outlines the standardized agar dilution method for determining the Minimum Inhibitory Concentration (MIC) of Cefixime and other antimicrobial agents.

a. Preparation of Antimicrobial Stock Solutions:

• Aseptically prepare a stock solution of the antimicrobial agent at a high concentration (e.g., 1280 µg/mL) using sterile distilled water or an appropriate solvent.

• Perform serial twofold dilutions of the stock solution to create a range of concentrations.

b. Preparation of Agar Plates:

• Prepare Mueller-Hinton agar according to the manufacturer's instructions and sterilize.

• Cool the molten agar to 45-50°C in a water bath.

• Add a specific volume of each antimicrobial dilution to a corresponding volume of molten agar to achieve the final desired concentrations.

• Mix thoroughly by gentle inversion and pour into sterile petri dishes.

• Allow the agar to solidify at room temperature. Include a drug-free control plate.

c. Inoculum Preparation:

• From a pure, overnight culture of the test organism, select 3-5 well-isolated colonies.

• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Further dilute the standardized inoculum to achieve a final concentration of approximately 1 x 10⁷ CFU/mL.

d. Inoculation and Incubation:

• Using a multipoint inoculator, spot-inoculate a fixed volume (e.g., 1-2 µL) of the prepared bacterial suspension onto the surface of each agar plate, including the control. This delivers a final inoculum of approximately 10⁴ CFU per spot.

• Allow the inoculum spots to dry completely before inverting the plates.

• Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

e. Interpretation of Results:

• The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism. A faint haze or a single colony at the inoculation spot is disregarded.

Detection of Beta-Lactamase Production: Chromogenic Method (Nitrocefin Assay)

This protocol describes a rapid method for the detection of beta-lactamase production using a chromogenic cephalosporin (B10832234).

a. Reagents and Materials:

• Nitrocefin (B1678963) disks or solution.

• Sterile distilled water or saline.

• Sterile loop or applicator stick.

• Petri dish or microscope slide.

b. Test Procedure:

• Place a nitrocefin disk in a petri dish or on a microscope slide.

• Moisten the disk with one drop of sterile distilled water or saline.

• Using a sterile applicator stick, smear several colonies of the test organism from a fresh culture onto the surface of the disk.

• Observe for a color change.

c. Interpretation of Results:

• Positive Result: A rapid change in color from yellow to red/pink within 5-10 minutes indicates the production of beta-lactamase.

• Negative Result: No color change within 10 minutes suggests the absence of beta-lactamase activity.

Visualizing Mechanisms and Workflows

Mechanism of Cefixime Action and Beta-Lactamase Mediated Resistance

The following diagram illustrates the mechanism of action of Cefixime and how beta-lactamase enzymes confer resistance.

References

• 1. [Antibacterial effect of cefixime in the presence of the type of beta-lactamases produced by Enterobacteriaceae] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative in vitro activity of the new oral cephalosporin cefixime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro activity of a new broad-spectrum, beta-lactamase-stable oral cephalosporin, cefixime, in comparison with other drugs, against Haemophilus influenzae, Haemophilus parainfluenzae, Moraxella catarrhalis and Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Haemophilus influenzae and Moraxella catarrhalis from Patients with Community-Acquired Respiratory Tract Infections: Antimicrobial Susceptibility Patterns from the SENTRY Antimicrobial Surveillance Program (United States and Canada, 1997) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of the activity of cefixime and activities of other oral antibiotics against adult clinical isolates of Moraxella (Branhamella) catarrhalis containing BRO-1 and BRO-2 and Haemophilus influenzae - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Resistance Between Cefixime and Other Third-Generation Cephalosporins: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-resistance profiles between the oral third-generation cephalosporin (B10832234), cefixime (B193813), and other parenteral third-generation cephalosporins. The information presented is supported by experimental data to aid in research and development efforts in the field of antimicrobial agents.

Comparative In Vitro Activity: A Quantitative Analysis

Cross-resistance between cefixime and other third-generation cephalosporins is a significant clinical concern, particularly in the context of increasing antimicrobial resistance. The following tables summarize the Minimum Inhibitory Concentration (MIC) data from various studies, providing a quantitative comparison of the in vitro activity of cefixime against that of other key third-generation cephalosporins like ceftriaxone, cefotaxime, and ceftazidime. The data is presented for two key bacterial groups: Enterobacteriaceae and Neisseria gonorrhoeae, where cephalosporin resistance is a pressing issue.

Table 1: Comparative MIC50 and MIC90 Values (µg/mL) of Cefixime and Other Third-Generation Cephalosporins against Enterobacteriaceae Isolates

Organism	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)
Escherichia coli	Cefixime	≤ 0.25	0.5
Ceftriaxone	≤ 0.25	0.5
Cefotaxime	≤ 0.25	1
Klebsiella pneumoniae	Cefixime	≤ 0.25	1
Ceftriaxone	≤ 0.25	2
Cefotaxime	≤ 0.25	4
Proteus mirabilis	Cefixime	≤ 0.25	≤ 0.25
Ceftriaxone	≤ 0.25	≤ 0.25
Cefotaxime	≤ 0.25	≤ 0.25
Enterobacter cloacae	Cefotaxime	1	>32
Ceftazidime	2	>32
Citrobacter freundii	Ceftriaxone	-	>32
Ceftazidime	-	>32

Note: Data compiled from multiple sources. MIC values can vary based on the specific strains and testing methodologies used.

Table 2: MIC Values (µg/mL) of Cefixime and Ceftriaxone against Resistant Neisseria gonorrhoeae Isolates

Isolate	Cefixime MIC (µg/mL)	Ceftriaxone MIC (µg/mL)	Resistance Profile
Argentina Isolate	0.5	0.5	Resistant to both
French Isolate F89	4	1 - 2	High-level resistance to both

Note: These isolates represent specific cases of high-level resistance and are not indicative of general susceptibility patterns.

Experimental Protocols for Determining Cross-Resistance

The determination of cross-resistance relies on standardized antimicrobial susceptibility testing methods. The following protocols are fundamental to generating the comparative data presented above.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in a liquid medium.

a. Preparation of Antimicrobial Solutions:

• Stock solutions of cefixime, ceftriaxone, cefotaxime, and other cephalosporins are prepared from pure powders with known potency.

• Serial two-fold dilutions of each antibiotic are made in cation-adjusted Mueller-Hinton broth (CAMHB) in 96-well microtiter plates.

b. Inoculum Preparation:

• Bacterial isolates are grown on an appropriate agar (B569324) medium for 18-24 hours.

• A suspension of the bacterial colonies is prepared in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• This suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

c. Inoculation and Incubation:

• The prepared microtiter plates containing the serially diluted antibiotics are inoculated with the standardized bacterial suspension.

• The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

d. Interpretation of Results:

• The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth of the organism.

Agar Dilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method involves incorporating the antimicrobial agent directly into the agar medium.

a. Preparation of Agar Plates:

• A series of agar plates (typically Mueller-Hinton agar) are prepared, each containing a specific concentration of the antimicrobial agent.

• This is achieved by adding the appropriate volume of the antibiotic stock solution to the molten agar before it solidifies.

b. Inoculum Preparation:

• The bacterial inoculum is prepared as described for the broth microdilution method.

c. Inoculation and Incubation:

• A standardized volume of the bacterial suspension is spotted onto the surface of each agar plate.

• The plates are incubated at 35°C ± 2°C for 16-20 hours.

d. Interpretation of Results:

• The MIC is the lowest concentration of the antibiotic that completely inhibits the growth of the bacteria, or allows for only a faint haze or a single colony.

Mechanisms of Cross-Resistance

Cross-resistance to third-generation cephalosporins, including cefixime, is primarily mediated by two key mechanisms: the production of β-lactamase enzymes and alterations in the target penicillin-binding proteins (PBPs).

β-Lactamase Production

β-lactamases are enzymes that hydrolyze the β-lactam ring, inactivating the antibiotic. Extended-spectrum β-lactamases (ESBLs), such as CTX-M and SHV types, and AmpC β-lactamases are major contributors to resistance against third-generation cephalosporins. The production of these enzymes can confer resistance to a broad range of cephalosporins, leading to cross-resistance.

Alterations in Penicillin-Binding Proteins (PBPs)

Third-generation cephalosporins exert their antibacterial effect by binding to and inactivating PBPs, which are essential enzymes for bacterial cell wall synthesis. Mutations in the genes encoding these proteins, particularly PBP2 in Neisseria gonorrhoeae (encoded by the penA gene), can reduce the binding affinity of cephalosporins.[1] This decreased affinity requires higher concentrations of the antibiotic to achieve an inhibitory effect, resulting in resistance. Specific mosaic penA alleles have been associated with high-level resistance to both cefixime and ceftriaxone.[2]

Visualizing Experimental and Logical Relationships

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow for determining cross-resistance and the key mechanisms of resistance.

Caption: Experimental workflow for determining cross-resistance.

Caption: Mechanisms of resistance to third-generation cephalosporins.

References

• 1. Resistance genes of Neisseria gonorrhoeae to cefixime and azithromycin | Universa Medicina [univmed.org]
• 2. High-Level Cefixime- and Ceftriaxone-Resistant Neisseria gonorrhoeae in France: Novel penA Mosaic Allele in a Successful International Clone Causes Treatment Failure - PMC [pmc.ncbi.nlm.nih.gov]

An In-Vitro Comparison of Cefixime and Azithromycin Against Neisseria gonorrhoeae

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in-vitro comparison of the performance of cefixime (B193813) and azithromycin (B1666446) against Neisseria gonorrhoeae, the causative agent of gonorrhea. The emergence of antimicrobial resistance in N. gonorrhoeae necessitates a thorough understanding of the efficacy of current and historical treatment options. This document summarizes quantitative data from susceptibility testing, details the experimental protocols for these assays, and visualizes the molecular mechanisms of action and resistance for both antimicrobial agents.

Data Presentation: Comparative In-Vitro Susceptibility

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for cefixime and azithromycin against N. gonorrhoeae isolates from a study conducted in Barcelona, Spain, between 2013 and 2017.[1] This data provides a quantitative comparison of the in-vitro potency of these two antibiotics.

Antibiotic	MIC50 (mg/L)	MIC90 (mg/L)	Percentage of Resistant Isolates (%)
Cefixime	0.016	0.125	4.9%
Azithromycin	0.25	0.5	2.7%

MIC50: The concentration of the antibiotic that inhibited the growth of 50% of the tested isolates. MIC90: The concentration of the antibiotic that inhibited the growth of 90% of the tested isolates. Resistance breakpoints were defined according to the European Committee on Antimicrobial Susceptibility Testing (EUCAST) guidelines.[1]

Experimental Protocols: Antimicrobial Susceptibility Testing

The determination of in-vitro susceptibility of N. gonorrhoeae to cefixime and azithromycin is crucial for surveillance and clinical management. The agar (B569324) dilution method is considered the gold standard for this purpose.[2][3]

Agar Dilution Method (Based on CLSI Guidelines)

This protocol outlines the standardized agar dilution method for determining the Minimum Inhibitory Concentration (MIC) of cefixime and azithromycin against N. gonorrhoeae.

1. Media Preparation:

• Medium: GC agar base is the recommended medium.[4]

• Supplement: The medium should be supplemented with a defined growth supplement, such as 1% IsoVitaleX or a similar product, to support the growth of fastidious N. gonorrhoeae strains.[4]

• Antimicrobial Agent Incorporation:

  • Prepare stock solutions of cefixime and azithromycin of known concentrations.

  • A series of twofold dilutions of each antimicrobial agent is prepared.

  • Each dilution is added to molten GC agar at 45-50°C to achieve the final desired concentrations.

  • The agar is then poured into petri dishes and allowed to solidify.

  • A control plate containing no antimicrobial agent is also prepared.

2. Inoculum Preparation:

• N. gonorrhoeae isolates are grown on chocolate agar plates for 18-24 hours at 35-37°C in a 5% CO2 atmosphere.

• Colonies are suspended in a suitable broth or saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1 x 108 colony-forming units (CFU)/mL.

3. Inoculation:

• The standardized bacterial suspension is applied to the surface of the agar plates containing the various concentrations of the antimicrobial agents, as well as the growth control plate.

• A multipoint inoculator is often used to deliver a standardized volume of the inoculum.

4. Incubation:

• The inoculated plates are incubated at 35-37°C in a humidified atmosphere with 5% CO2 for 20-24 hours.[5]

5. Interpretation of Results:

• The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism.

• The results are interpreted as susceptible, intermediate, or resistant based on the clinical breakpoints established by regulatory bodies such as the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Mandatory Visualizations

Mechanism of Action and Resistance Pathways

The following diagrams illustrate the mechanisms of action and the development of resistance to cefixime and azithromycin in Neisseria gonorrhoeae.

Caption: Cefixime's mechanism of action and resistance pathways in N. gonorrhoeae.

Caption: Azithromycin's mechanism of action and resistance pathways in N. gonorrhoeae.

Experimental Workflow

The following diagram outlines the logical workflow for determining the in-vitro susceptibility of N. gonorrhoeae to cefixime and azithromycin.

References

• 1. Antimicrobial susceptibility of Neisseria gonorrhoeae in Barcelona during a five-year period, 2013 to 2017 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Susceptibility of Neisseria gonorrhoeae associated with pelvic inflammatory disease to cefoxitin, ceftriaxone, clindamycin, gentamicin, doxycycline, azithromycin, and other antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neisseria gonorrhoeae antimicrobial susceptibility testing: application of traditional agar dilution to a high-throughput 96-well microtiter assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bsac.org.uk [bsac.org.uk]
• 5. nicd.ac.za [nicd.ac.za]

A Comparative Guide to Spectrophotometry and HPLC for Cefixime Quantification

In the realm of pharmaceutical analysis, the accurate quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring drug safety and efficacy. Cefixime (B193813), a third-generation cephalosporin (B10832234) antibiotic, is widely used to treat a variety of bacterial infections.[1][2] This guide provides a detailed comparison of two common analytical techniques for the quantification of cefixime: UV-Visible Spectrophotometry and High-Performance Liquid Chromatography (HPLC). This objective analysis, supported by experimental data, is intended for researchers, scientists, and drug development professionals to assist in selecting the most appropriate method for their specific needs.

At a Glance: Spectrophotometry vs. HPLC for Cefixime Analysis

Feature	UV-Visible Spectrophotometry	High-Performance Liquid Chromatography (HPLC)
Principle	Measures the absorption of light by the analyte at a specific wavelength.	Separates the analyte from other components in a mixture before quantification.
Specificity	Lower; susceptible to interference from excipients or degradation products that absorb at the same wavelength.	Higher; capable of separating cefixime from impurities and degradation products.[3]
Sensitivity	Generally lower than HPLC.	Generally higher sensitivity, allowing for the detection of lower concentrations.
Cost	Lower initial instrument cost and operational expenses.	Higher initial investment and ongoing costs for solvents, columns, and maintenance.
Speed	Typically faster for routine analysis of pure samples.	Can be more time-consuming due to longer run times, especially for complex samples.
Complexity	Simpler instrumentation and methodology.	More complex instrumentation and requires more expertise for method development and troubleshooting.

Quantitative Method Validation Parameters

The performance of both spectrophotometric and HPLC methods for cefixime quantification has been validated according to International Council for Harmonisation (ICH) guidelines. The following table summarizes key validation parameters from various studies.

Parameter	UV-Visible Spectrophotometry	RP-HPLC
Linearity Range	2-10 µg/mL[4]	0.9–1000.0 μg mL−1[5]
1-7 µg/mL[1]	60 -140 μg/mL[6]
0.453 to 9.069 µg mL-1[7]	5 to 100 µg/mL[8]
Correlation Coefficient (R²)	0.999[4]	>0.998[6]
0.9980[1]
Accuracy (% Recovery)	98-99%[4]	94.6 and 98.4%[5]
99.8% -100%[1]	100.1–100.5%[6]
Precision (% RSD)	< 2.0%[4]	< 3.3%[5]
Inter-day: 3.9 – 1.6[1]	< 2%[6]
Intra-day: 1.99 – 1.67[1]
Limit of Detection (LOD)	0.042 µg/mL[4]	0.146 µg/mL[6]
0.072 µg mL-1[7]	0.30 µg ml−1[9]
Limit of Quantification (LOQ)	0.096 µg/mL[4]	0.44 µg/mL[6]
0.22 µg mL-1[7]	0.90 µg ml−1[9]

Experimental Protocols

UV-Visible Spectrophotometric Method

This method is based on the principle that cefixime absorbs light in the ultraviolet region. The concentration of cefixime in a solution is directly proportional to the absorbance at a specific wavelength (λmax), as described by the Beer-Lambert law.

Instrumentation: A double beam UV-Visible spectrophotometer with 1 cm matched quartz cells is typically used.[3]

Procedure:

• Solvent Selection: Methanol (B129727) is a commonly used solvent for cefixime analysis.[1][4]

• Preparation of Standard Stock Solution: A standard stock solution of cefixime is prepared by accurately weighing and dissolving a known amount of pure cefixime in the chosen solvent. For example, 10mg of Cefixime is dissolved in 10ml of methanol to get a concentration of 1000µg/ml.[1]

• Determination of λmax: The stock solution is diluted to an appropriate concentration (e.g., 10µg/ml) and scanned in the UV-Visible range (typically 200-400 nm) to determine the wavelength of maximum absorbance (λmax). For cefixime in methanol, the λmax is typically around 287-288 nm.[1][4]

• Preparation of Calibration Curve: A series of standard solutions with different concentrations are prepared by diluting the stock solution. The absorbance of each standard is measured at the λmax. A calibration curve is then constructed by plotting absorbance versus concentration.

• Sample Analysis: The absorbance of the sample solution, prepared in the same solvent, is measured at the λmax. The concentration of cefixime in the sample is then determined using the calibration curve.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a powerful separation technique that is highly specific and sensitive for the quantification of cefixime, even in the presence of other compounds. Reversed-phase HPLC (RP-HPLC) is the most common mode used for cefixime analysis.

Instrumentation: A standard HPLC system equipped with a UV detector, a C18 column, and an isocratic or gradient pump is commonly employed.[3]

Procedure:

• Mobile Phase Preparation: The mobile phase is a mixture of a buffer solution and an organic solvent. A common mobile phase consists of a mixture of water and acetonitrile (B52724) (e.g., 85:15 v/v) with 0.5% formic acid.[5] Another example is a mixture of an ammonium (B1175870) acetate (B1210297) buffer and acetonitrile (40:60 v/v).[6]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 4.6 × 250 mm, 5 μm) is typically used.[5]

  • Flow Rate: A flow rate of 1.0 ml/min is common.[6]

  • Detection Wavelength: Detection is usually carried out using a UV detector set at a specific wavelength, such as 294 nm.[6]

• Preparation of Standard and Sample Solutions: Standard and sample solutions are prepared in a suitable diluent, which is often the mobile phase itself.

• Injection and Analysis: A fixed volume of the standard and sample solutions is injected into the HPLC system. The retention time and peak area of cefixime are recorded.

• Quantification: The concentration of cefixime in the sample is determined by comparing its peak area with the peak area of a known concentration of the cefixime standard.

Workflow Diagrams

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. ijrpc.com [ijrpc.com]
• 3. benchchem.com [benchchem.com]
• 4. ajpamc.com [ajpamc.com]
• 5. mdpi.com [mdpi.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. asianpubs.org [asianpubs.org]
• 8. scielo.br [scielo.br]
• 9. Optimization of HPLC method for determination of cefixime using 2-thiophenecarboxaldehyde as derivatizing reagent: A new approach - PMC [pmc.ncbi.nlm.nih.gov]

Cefadroxil: A Comparative Efficacy Analysis Against First-Generation Cephalosporins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Cefadroxil (B1668780), a first-generation cephalosporin, with other drugs in its class, primarily Cephalexin (B21000) and Cefazolin. The analysis is supported by in vitro susceptibility data, pharmacokinetic profiles, and clinical trial outcomes, offering a comprehensive resource for research and development.

In Vitro Activity: A Head-to-Head Comparison

The in vitro efficacy of an antibiotic is a critical determinant of its potential clinical utility. Minimum Inhibitory Concentration (MIC) values, representing the lowest concentration of a drug that inhibits the visible growth of a microorganism, are a standard measure of in vitro activity.

Gram-Positive Bacteria

First-generation cephalosporins are renowned for their potent activity against Gram-positive organisms, particularly Staphylococcus and Streptococcus species.[1]

Table 1: In Vitro Susceptibility of Methicillin-Susceptible Staphylococcus aureus (MSSA) to First-Generation Cephalosporins

Antibiotic	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Cefadroxil	2	4	[2][3][4][5][6]
Cephalexin	2	4	[2][3][4][5][6]
Cefazolin	0.5	0.5	[5][6]

MIC₅₀/₉₀: Minimum inhibitory concentration required to inhibit the growth of 50% and 90% of isolates, respectively.

The data indicates that while Cefadroxil and Cephalexin exhibit comparable in vitro activity against MSSA, Cefazolin is demonstrably more potent with lower MIC values.[5] Studies on clinical MSSA isolates from pediatric patients with musculoskeletal infections found that the distributions of MICs for Cefadroxil and Cephalexin are statistically equivalent, suggesting similar in vitro activities.[2][3][4]

Gram-Negative Bacteria

The activity of first-generation cephalosporins against Gram-negative bacteria is more limited but includes some clinically relevant pathogens.

Table 2: In Vitro Susceptibility of Escherichia coli to Cefadroxil and Cephalexin

Antibiotic	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Cefadroxil	8 - 256	-	>256	[7][8][9]
Cephalexin	1 - >64	4	-	[10][11]

Cefadroxil has shown variable and often high MIC values against Escherichia coli, suggesting a higher prevalence of resistance.[9] One study noted a MIC of 8 µg/ml for E. coli.[7] Another study on clinical isolates of E. coli reported a wide MIC range of 8-256 µg/ml.[8] For Cephalexin, the wild-type MIC for E. coli is often cited as 4 mg/L.[11]

Pharmacokinetic and Pharmacodynamic Profiles

Pharmacokinetics (PK) and pharmacodynamics (PD) are crucial for optimizing dosing regimens and ensuring therapeutic success.

Table 3: Comparative Pharmacokinetic Parameters of Oral First-Generation Cephalosporins

Parameter	Cefadroxil	Cephalexin	Reference(s)
Bioavailability	>90%	>90%	[5][12][13]
Half-life	~1.5 - 2.0 hours	~0.7 - 1.1 hours	[5][12][14][15][16]
Dosing Frequency	Typically 1-2 times daily	Typically 2-4 times daily	[5][17]
Primary Excretion Route	Renal (>90% unchanged)	Renal (>90% unchanged)	[5][7][12][13]

A key advantage of Cefadroxil is its longer plasma half-life compared to Cephalexin.[5][12][15][16] This extended half-life allows for less frequent dosing, which can lead to improved patient compliance.[5][18][19] Although peak plasma concentrations of Cefadroxil are similar to or slightly lower than those of Cephalexin, its levels in plasma and urine remain above the MIC of susceptible organisms for a longer duration.[15]

Clinical Efficacy: Evidence from Clinical Trials

Clinical trials provide the definitive assessment of an antibiotic's effectiveness in treating infections.

Uncomplicated Urinary Tract Infections (uUTIs)

Both Cefadroxil and Cephalexin have demonstrated high efficacy in the treatment of uncomplicated urinary tract infections.

Table 4: Clinical Efficacy in Uncomplicated Urinary Tract Infections

Study Design	Drug & Dosage	Cure Rate	Reference(s)
Randomized, Double-Blind	Cefadroxil 1000 mg twice daily	93%	[20]
Randomized, Double-Blind	Cephalexin 500 mg four times daily	91%	[20]
Randomized, Double-Blind	Cefadroxil 1000 mg twice daily	All but 1 patient cured	[21]
Randomized, Double-Blind	Cephalexin 500 mg four times daily	All but 1 patient cured	[21]

In a multicenter, randomized, double-blind trial involving 660 patients, Cefadroxil administered at 1000 mg twice daily was as effective as Cephalexin given at 500 mg four times a day.[20] Another study showed that Cefadroxil 1,000 mg twice daily was as effective and well-tolerated as Cephalexin 500 mg four times daily.[21]

Skin and Soft Tissue Infections

First-generation cephalosporins are a mainstay in the treatment of uncomplicated skin and soft tissue infections, which are commonly caused by Staphylococcus aureus and Streptococcus pyogenes.[5]

Table 5: Clinical Efficacy in Skin and Soft Tissue Infections

Study Design	Drug & Dosage	Clinical Efficacy/Success Rate	Reference(s)
Randomized, Open-Label	Cefadroxil 1000 mg once daily	91%	[22]
Randomized, Open-Label	Cefaclor (B193732) 250 mg three times daily	95%	[22]
Randomized, Multicenter	Cefadroxil 30 mg/kg once daily	94% (satisfactory clinical response)	[23]
Randomized, Multicenter	Cephalexin 30 mg/kg twice daily	92% (satisfactory clinical response)	[23]

A study comparing once-daily Cefadroxil to twice-daily Cephalexin for the treatment of pyodermas in children and adolescents found a significantly higher overall effective response with Cefadroxil (94% vs. 86%).[23] The bacteriological eradication rate was also statistically greater for Cefadroxil (96% vs. 89%).[23]

Experimental Protocols

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a standardized procedure for determining the in vitro susceptibility of bacteria to antimicrobial agents.

1. Preparation of Antimicrobial Stock Solution:

• A stock solution of Cefadroxil powder is prepared in a suitable solvent to a high concentration (e.g., 1280 µg/mL).

• The stock solution is then filter-sterilized.[9]

2. Preparation of Microtiter Plates:

• 50 µL of sterile Mueller-Hinton Broth (MHB) is dispensed into each well of a 96-well microtiter plate.

• 50 µL of the Cefadroxil stock solution is added to the first well of each test row.

• Serial two-fold dilutions are performed by transferring 50 µL from one well to the next down the row.[9]

3. Inoculum Preparation:

• A bacterial suspension is prepared from a fresh culture and its turbidity is adjusted to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• This suspension is diluted to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in each well.[5]

4. Inoculation and Incubation:

• Each well (except for sterility controls) is inoculated with 50 µL of the standardized bacterial suspension.[9]

• The plate is incubated at 35°C ± 2°C for 16-20 hours in ambient air.[5][9]

5. Interpretation of Results:

• The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.[9]

Visualizations

Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Mechanism of Action of First-Generation Cephalosporins.

References

• 1. droracle.ai [droracle.ai]
• 2. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. journals.asm.org [journals.asm.org]
• 7. Cefadroxil - Wikipedia [en.wikipedia.org]
• 8. ijpsi.org [ijpsi.org]
• 9. benchchem.com [benchchem.com]
• 10. Antibiotic susceptibility test based on the dielectrophoretic behavior of elongated Escherichia coli with cephalexin treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. errxpodcast.com [errxpodcast.com]
• 12. journals.asm.org [journals.asm.org]
• 13. Cefadroxil and cephalexin pharmacokinetics and pharmacodynamics in children with musculoskeletal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A pharmacokinetic comparison of cefadroxil and cephalexin after administration of 250, 500 and 1000 mg solution doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A pharmacokinetic comparison of cephalexin and cefadroxil using HPLC assay procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. Cefadroxil vs. Cephalexin for Skin Infection and Urinary Tract Infection: Important Differences and Potential Risks. [goodrx.com]
• 18. researchgate.net [researchgate.net]
• 19. An overview of results of world-wide clinical trials with cefadroxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Clinical comparison of cefadroxil and cephalexin in uncomplicated urinary tract infection | Semantic Scholar [semanticscholar.org]
• 21. Clinical comparison of cefadroxil, new oral cephalosporin, and cephalexin in uncomplicated urinary tract infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Comparative efficacy of cefadroxil and cefaclor in the treatment of skin and soft-tissue infections [pubmed.ncbi.nlm.nih.gov]
• 23. Comparative evaluation of cefadroxil and cephalexin in children and adolescents with pyodermas. Cefadroxil Once Daily Pyoderma Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cefixime and Ciprofloxacin in the Management of Respiratory Tract Infections

An objective guide for researchers and drug development professionals on the performance of cefixime (B193813) and ciprofloxacin (B1669076) in treating respiratory tract infections, supported by clinical data and experimental protocols.

This guide provides a detailed comparison of two widely prescribed antibiotics, cefixime and ciprofloxacin, for the treatment of various respiratory tract infections. The information presented is intended for researchers, scientists, and professionals involved in drug development to offer a comprehensive understanding of their relative efficacy, mechanisms of action, and clinical applications based on available evidence.

Mechanism of Action

Cefixime , a third-generation cephalosporin (B10832234) antibiotic, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1][2][3] It specifically binds to penicillin-binding proteins (PBPs) located within the bacterial cell wall, which are crucial enzymes in the final stages of peptidoglycan synthesis.[1][2][3] This inhibition disrupts the cross-linking of peptidoglycan chains, leading to a loss of cell wall integrity and ultimately causing bacterial cell lysis and death.[2][3]

Ciprofloxacin , a fluoroquinolone antibiotic, functions by inhibiting bacterial DNA replication.[4][5] Its primary targets are two essential enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV.[4][5] By inhibiting these enzymes, ciprofloxacin prevents the proper coiling, uncoiling, and separation of bacterial DNA, which are necessary for cell division. This disruption leads to breaks in the DNA, ultimately resulting in bacterial cell death.[5][6]

Signaling Pathway Diagrams

Cefixime's Mechanism of Action

Ciprofloxacin's Mechanism of Action

Comparative Efficacy in Respiratory Tract Infections

Community-Acquired Pneumonia (CAP)

A notable open-label, randomized, parallel-group study conducted in Ibadan, Nigeria, compared the efficacy and safety of cefixime and ciprofloxacin in the empirical treatment of community-acquired pneumonia in adults.[7][8][9][10] The study found that cefixime was superior to ciprofloxacin in terms of efficacy.[7][8][9]

Outcome Measure	Cefixime (n=39)	Ciprofloxacin (n=34)	P-value
Bacterial Cure Rate	96%	83%	Not specified
Persistent Radiological Changes (Day 14)	10.3%	38.2%	< 0.01
Mean Temperature on Day 7	Statistically significantly lower	Higher than Cefixime group	< 0.01

Table 1: Comparison of Cefixime and Ciprofloxacin in Community-Acquired Pneumonia [7][8][9]

Acute Exacerbation of Chronic Bronchitis (AECB)

In an open randomized study involving 218 outpatients with bacterial exacerbation of chronic bronchitis, the clinical and microbiological efficacy of co-amoxiclav was compared with cefixime and ciprofloxacin.[11] While co-amoxiclav showed a slightly higher efficacy rate, the differences between the three treatment groups were not statistically significant.[11]

Outcome Measure	Cefixime (n=69)	Ciprofloxacin (n=70)
Clinical Success (Cure + Improvement)	80.9%	85.7%
Bacteriological Eradication Rate	77.6%	81.2%
Adverse Events	14.7%	12.9%

Table 2: Comparison of Cefixime and Ciprofloxacin in Acute Exacerbation of Chronic Bronchitis [11]

Experimental Protocols

Study on Community-Acquired Pneumonia

The following is a summary of the methodology used in the comparative study of cefixime and ciprofloxacin in community-acquired pneumonia conducted in Ibadan, Nigeria.[7][8][9][10]

Experimental Workflow for CAP Study

Inclusion Criteria:

• Adult patients with radiologically and bacteriologically confirmed community-acquired pneumonia.[7][9]

• CURB-65 severity score of 1 or 2.[7][9]

Treatment Regimen:

• Cefixime Group: 400mg administered orally twice daily for 14 days.[7][8][9]

• Ciprofloxacin Group: 500mg administered orally twice daily for 14 days.[7][8][9]

Efficacy and Safety Parameters:

• Primary Efficacy: Comparative clinical response at days 3, 7, and 14.[8]

• Secondary Efficacy: Comparative radiological response at the end of therapy and bacterial eradication rate on days 3, 7, and 14.[8]

• Safety: Monitoring and documentation of any adverse events.[7][9]

Study on Acute Exacerbation of Chronic Bronchitis

The following outlines the methodology of the comparative study involving cefixime and ciprofloxacin for acute exacerbation of chronic bronchitis.[11]

Experimental Workflow for AECB Study

Inclusion Criteria:

• Outpatients aged 18 to 85 years with a diagnosis of bacterial exacerbation of chronic bronchitis.[11]

Treatment Regimen:

• Cefixime Group: 400mg administered orally once daily for an average of 10 days.[11]

• Ciprofloxacin Group: 500mg administered orally twice daily for an average of 10 days.[11]

Outcome Measures:

• Clinical Success: Defined as cure or improvement at the end of treatment.[11]

• Bacteriological Eradication: Assessed at the end of the treatment period.[11]

• Adverse Events: Monitored and recorded throughout the study.[11]

Pharmacokinetics in Respiratory Tract Infections

The effectiveness of an antibiotic in treating respiratory tract infections is significantly influenced by its ability to penetrate lung tissue.

Cefixime: Studies have shown that cefixime achieves significant penetration into both normal and neoplastic lung tissue.[12] Following oral administration of 200 mg or 400 mg, lung concentrations of cefixime were found to be higher than the minimum inhibitory concentration (MIC90) for sensitive bacterial strains, suggesting therapeutic efficacy.[12] The pharmacokinetics of cefixime in blood and lung tissue support a once-daily dosing regimen of 400 mg for pulmonary infections.[12] Concentrations of cefixime in bronchial mucosa have been reported to be 35-40% of the concentrations found in serum.[13]

Ciprofloxacin: Ciprofloxacin demonstrates excellent penetration into lung tissue, with concentrations in the lung being 2 to 7 times higher than simultaneous plasma concentrations after oral administration.[14][15] Following a single 400 mg intravenous dose, ciprofloxacin distributes rapidly to lung tissue, with concentrations generally remaining higher than those in serum.[16][17] This high level of penetration is a key factor in its efficacy for respiratory infections. The transport of ciprofloxacin across the bronchial lung epithelium is believed to be an active process.[7]

Conclusion

Based on the available clinical trial data, cefixime appears to be a more effective option than ciprofloxacin for the empirical treatment of community-acquired pneumonia, demonstrating higher bacterial cure rates and better radiological outcomes. In the case of acute exacerbations of chronic bronchitis, both cefixime and ciprofloxacin show comparable efficacy, with no statistically significant difference in clinical success or bacteriological eradication rates.

The choice between these two antibiotics for respiratory tract infections should be guided by the specific type and severity of the infection, local resistance patterns, and patient-specific factors. Both drugs exhibit good penetration into lung tissue, a crucial pharmacokinetic property for treating respiratory pathogens. Further large-scale, multi-center comparative trials are warranted to provide a more definitive comparison across a broader spectrum of respiratory tract infections.

References

• 1. What is the mechanism of Cefixime? [synapse.patsnap.com]
• 2. Cefixime - Wikipedia [en.wikipedia.org]
• 3. Cefixime | C16H15N5O7S2 | CID 5362065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ciprofloxacin - Wikipedia [en.wikipedia.org]
• 5. What is the mechanism of Ciprofloxacin? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. Ciprofloxacin Is Actively Transported across Bronchial Lung Epithelial Cells Using a Calu-3 Air Interface Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. COMPARATIVE EFFICACY AND SAFETY OF CEFIXIME AND CIPROFLOXACIN IN THE MANAGEMENT OF ADULTS WITH COMMUNITY-ACQUIRED PNEUMONIA IN IBADAN, NIGERIA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. COMPARATIVE EFFICACY AND SAFETY OF CEFIXIME AND CIPROFLOXACIN IN THE MANAGEMENT OF ADULTS WITH COMMUNITY-ACQUIRED PNEUMONIA IN IBADAN, NIGERIA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Comparative evaluation of the clinical and microbiological efficacy of co-amoxiclav vs cefixime or ciprofloxacin in bacterial exacerbation of chronic bronchitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [Pulmonary diffusion of cefixime in man] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Penetration of ciprofloxacin and metabolites into human lung, bronchial and pleural tissue after 250 and 500 mg oral ciprofloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. karger.com [karger.com]
• 16. Ciprofloxacin concentrations in lung tissue following a single 400 mg intravenous dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]

The Synergistic Power of Cefixime: A Comparative Guide to Combination Antibiotic Therapy

For Immediate Release

In the ongoing battle against antimicrobial resistance, the strategic combination of existing antibiotics to enhance efficacy and combat resistant pathogens is a critical area of research. This guide provides a comprehensive evaluation of the synergistic effects of Neucef (cefixime), a third-generation cephalosporin, when paired with other classes of antibiotics. The following analysis, targeted towards researchers, scientists, and drug development professionals, details the in-vitro performance of cefixime (B193813) in combination with azithromycin (B1666446), ofloxacin (B1677185), and clavulanic acid, supported by experimental data and detailed methodologies.

Executive Summary

Cefixime exerts its bactericidal action by inhibiting the synthesis of the bacterial cell wall. When combined with other antibiotics that target different cellular mechanisms, the resulting synergistic effect can lead to enhanced bacterial killing, a broader spectrum of activity, and a reduced likelihood of resistance development. This guide presents a comparative analysis of cefixime in combination with a macrolide (azithromycin), a fluoroquinolone (ofloxacin), and a β-lactamase inhibitor (clavulanic acid). The synergistic, additive, or indifferent effects of these combinations have been quantified using the Fractional Inhibitory Concentration (FIC) index, a standard measure of in-vitro antibiotic synergy.

Comparative Analysis of Cefixime Combinations

The following tables summarize the in-vitro synergistic effects of cefixime combined with azithromycin, ofloxacin, and amoxicillin-clavulanate against various bacterial pathogens. The FIC index is a key metric, where a value of ≤ 0.5 indicates synergy, >0.5 to 4 indicates an additive or indifferent effect, and >4 indicates antagonism.[1]

Cefixime + Azithromycin

This combination targets both bacterial cell wall synthesis (cefixime) and protein synthesis (azithromycin), providing a dual-pronged attack.[2]

Target Pathogen	Resistance Profile	FIC Index Value(s)	Observed Effect
Klebsiella pneumoniae	Multi-drug resistant (MDR)	0.375, 0.428	Synergy
Extensively drug-resistant (XDR)	0.193, 0.458	Synergy
Pan-drug resistant (PDR)	0.458	Synergy
Pseudomonas aeruginosa	Multi-drug resistant (MDR)	0.354, 0.214	Synergy
Extensively drug-resistant (XDR)	0.193, 0.428	Synergy
Respiratory Pathogens (H. influenzae, M. catarrhalis, S. pneumoniae)	-	Synergy and additive effects observed in 66% and 34% of isolates, respectively.[3][4]	Synergy/Additive

Cefixime + Ofloxacin

This combination pairs the cell wall synthesis inhibition of cefixime with the DNA replication disruption of ofloxacin.[5]

Target Pathogen	No. of Isolates	FIC Index Interpretation
Salmonella Typhi	283	Synergy in 11% of isolates, with the majority showing an indifferent effect. No antagonism was observed.[5][6]

Cefixime + Amoxicillin-Clavulanate

In this combination, clavulanic acid, a β-lactamase inhibitor, protects cefixime from degradation by extended-spectrum β-lactamases (ESBLs) produced by resistant bacteria, thereby restoring cefixime's activity.

Target Pathogen	Key Finding
ESBL-producing Escherichia coli	Amoxicillin-clavulanate improved the activity of cefixime by 128-fold in an Etest analysis, with 85% of the 46 isolates tested becoming susceptible to the combination.[7]

Mechanisms of Synergistic Action

The enhanced efficacy of these antibiotic combinations stems from their multi-targeted approach to bacterial inhibition. The following diagram illustrates the distinct mechanisms of action for each antibiotic class when combined with cefixime.

Mechanisms of Action for Cefixime and Partner Antibiotics.

Experimental Protocols

The quantitative data presented in this guide were primarily generated using the checkerboard assay and time-kill curve analysis. These are standard in-vitro methods for evaluating antibiotic synergy.

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the FIC index.[8] It involves exposing a standardized bacterial inoculum to a two-dimensional array of antibiotic concentrations.

Workflow for the Checkerboard Synergy Assay.

Detailed Steps for Checkerboard Assay:

• Preparation of Antibiotic Solutions: Prepare stock solutions of cefixime and the partner antibiotic at a concentration significantly higher than the expected Minimum Inhibitory Concentration (MIC). Create a series of twofold dilutions for each antibiotic in cation-adjusted Mueller-Hinton broth (CAMHB).

• Inoculum Preparation: Culture the test organism on an appropriate agar (B569324) medium. Suspend colonies in saline or broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to a final inoculum density of 5 x 10^5 CFU/mL in the test wells.[8]

• Plate Setup: In a 96-well microtiter plate, dispense increasing concentrations of cefixime along the x-axis and increasing concentrations of the partner antibiotic along the y-axis. Each well will contain a unique combination of the two antibiotics. Include wells with each antibiotic alone to determine their individual MICs, as well as a growth control well without any antibiotics.

• Inoculation and Incubation: Add the standardized bacterial inoculum to each well. Incubate the plate at 35-37°C for 16-24 hours.

• Data Interpretation: The MIC is the lowest concentration of the antibiotic(s) that completely inhibits visible bacterial growth. The FIC index is calculated as follows: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone).[8]

Time-Kill Curve Analysis

Time-kill assays provide a dynamic picture of the bactericidal or bacteriostatic effects of antibiotic combinations over time.

Workflow for Time-Kill Curve Synergy Analysis.

Detailed Steps for Time-Kill Curve Analysis:

• Inoculum Preparation: Prepare an overnight culture of the test organism. Dilute this culture in fresh broth to a starting inoculum of approximately 10^6 CFU/mL.[9]

• Experimental Setup: Prepare flasks or tubes containing broth with the antibiotic(s) at desired concentrations (often based on MIC values). Include a growth control (no antibiotic), each antibiotic alone, and the combination of antibiotics.[9]

• Inoculation and Sampling: Inoculate the prepared flasks/tubes with the standardized bacterial suspension. Incubate at 37°C, typically with shaking. At various time points (e.g., 0, 2, 4, 8, and 24 hours), remove an aliquot from each flask.[9]

• Viable Cell Counting: Perform serial dilutions of each aliquot and plate them onto appropriate agar plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time for each condition. Synergy is typically defined as a ≥ 2-log10 decrease in the bacterial count by the combination compared to the most active single agent at a specific time point.[9]

Conclusion

The combination of cefixime with other antimicrobial agents represents a promising strategy to enhance clinical efficacy, particularly against resistant bacterial strains. The data presented in this guide demonstrate significant in-vitro synergy between cefixime and azithromycin against key respiratory and opportunistic pathogens. The combination with ofloxacin shows potential, though with more variable synergistic effects. The pairing of cefixime with clavulanic acid is a highly effective approach to overcome ESBL-mediated resistance in Gram-negative bacteria. Further clinical studies are warranted to fully elucidate the therapeutic benefits of these cefixime-based combination therapies.

References

• 1. emerypharma.com [emerypharma.com]
• 2. journals.asm.org [journals.asm.org]
• 3. In Vitro Fractional Inhibitory Concentration (FIC) Study of Cefixime and Azithromycin Fixed Dose Combination (FDC) Against Respiratory Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Fractional Inhibitory Concentration (FIC) Study of Cefixime and Azithromycin Fixed Dose Combination (FDC) Against Respiratory Clinical Isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro efficacy and in silico analysis of cefixime-ofloxacin combination for Salmonella Typhi from bloodstream infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Examining the Combination of Cefixime and Amoxicillin/Clavulanate against Extended-Spectrum Beta-Lactamase-Producing Escherichia coli Isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 9. journals.asm.org [journals.asm.org]

Safety & Regulatory Compliance

Essential Safety and Disposal Plan for Handling Neucef (Cefadroxil)

For researchers, scientists, and drug development professionals, the safe handling of active pharmaceutical ingredients like Neucef, with its active component Cefadroxil, is paramount.[1][2][3][4] Adherence to strict safety protocols is crucial to mitigate risks of allergic reactions and occupational exposure. This guide provides essential, immediate safety and logistical information, including operational and disposal plans to ensure a secure laboratory environment.

Hazard Identification and Personal Protective Equipment

Cefadroxil is classified as a substance that may cause allergic skin reactions and allergy or asthma symptoms or breathing difficulties if inhaled.[1] Therefore, appropriate personal protective equipment (PPE) is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements for Handling Neucef (Cefadroxil)

Activity	Required PPE	Specifications
Weighing and Compounding (Dry Powder)	Respiratory Protection, Eye/Face Protection, Hand Protection, Lab Coat/Gown	NIOSH-approved N95 or higher-level respirator. Chemical safety goggles or a face shield. Two pairs of powder-free nitrile gloves (double-gloving). A disposable, low-permeability gown with a solid front and tight-fitting cuffs.[5]
Handling Solutions	Eye/Face Protection, Hand Protection, Lab Coat/Gown	Chemical safety goggles. Powder-free nitrile gloves. A disposable or dedicated lab coat.[5]
Cleaning Spills	Respiratory Protection, Eye/Face Protection, Hand Protection, Lab Coat/Gown, Shoe Covers	NIOSH-approved N95 or higher-level respirator. Chemical safety goggles and a face shield. Two pairs of heavy-duty nitrile gloves. A disposable, low-permeability gown. Disposable shoe covers.[5]

Safe Handling and Operational Workflow

A systematic approach to handling Neucef is critical to minimize exposure and prevent contamination.

Caption: Workflow for Safe Handling of Neucef (Cefadroxil).

Experimental Protocols

Spill Decontamination Protocol:

In the event of a spill, follow these steps:

• Evacuate and Secure: Alert others in the area and restrict access.

• Don PPE: Wear the appropriate PPE as specified in Table 1 for cleaning spills.

• Containment: For liquid spills, cover with an absorbent material. For powder spills, gently cover with damp paper towels to avoid generating dust.

• Decontamination:

  • Apply a 10% bleach solution (1:10 dilution of household bleach) or a sporicidal disinfectant to the spill area, working from the outside in.[6]

  • Allow a contact time of at least 30 minutes.[6]

  • Wipe the area with fresh paper towels.

  • Rinse the cleaned area with distilled water to remove any disinfectant residue.[6]

• Disposal: Place all contaminated materials into a labeled hazardous waste container.

Waste Disposal Protocol:

All Neucef waste should be treated as chemical waste.[7][8]

• Segregation: Do not mix Neucef waste with general trash or biohazardous waste.[9]

• Containerization:

  • Solid Waste: Contaminated items such as gloves, weighing paper, and empty vials should be placed in a dedicated, plastic-lined container clearly labeled "Cefadroxil Contaminated Solid Waste".[9]

  • Liquid Waste: Unused or waste solutions of Neucef should be collected in a designated, sealed, and labeled hazardous chemical waste container.[7]

• Chemical Inactivation (for liquid waste): To render the antibiotic biologically inactive before disposal, alkaline hydrolysis can be employed.

  • Preparation: Prepare a 1 M sodium hydroxide (B78521) (NaOH) solution.

  • Reaction: In a designated chemical fume hood, add an equal volume of the 1 M NaOH solution to the Cefadroxil waste solution.

  • Inactivation: Allow the mixture to stand for at least one hour to ensure the breakdown of the β-lactam ring.

  • Neutralization: Neutralize the solution to a pH of approximately 7.0 with a suitable acid (e.g., hydrochloric acid).

• Final Disposal: The neutralized, inactivated solution and all solid waste must be disposed of through a licensed hazardous waste disposal service in accordance with local, state, and federal regulations.[10] Never pour Neucef waste down the drain.[9]

First Aid Measures

Table 2: First Aid Procedures for Neucef (Cefadroxil) Exposure

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1][3][4]
Skin Contact	Remove contaminated clothing immediately. Wash the affected area with soap and plenty of water. Seek medical attention if skin irritation or a rash occurs.[1][2][3][4]
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention.[1][3]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[2][3][4]

By implementing these safety and disposal protocols, laboratories can effectively manage the risks associated with handling Neucef, ensuring the well-being of personnel and protecting the environment.

References

• 1. file.echemi.com [file.echemi.com]
• 2. lupin.com [lupin.com]
• 3. merck.com [merck.com]
• 4. merck.com [merck.com]
• 5. benchchem.com [benchchem.com]
• 6. Biosafety Manual – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 7. bitesizebio.com [bitesizebio.com]
• 8. Laboratory waste | Staff Portal [staff.ki.se]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]